Technical Documentation Center

3-(6-Methylpyridazin-3-yl)propanoic acid Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 3-(6-Methylpyridazin-3-yl)propanoic acid
  • CAS: 937667-48-6

Core Science & Biosynthesis

Foundational

"Synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid"

An In-depth Technical Guide to the Synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid Authored for Researchers, Scientists, and Drug Development Professionals Abstract This technical guide provides a comprehensive ove...

Author: BenchChem Technical Support Team. Date: March 2026

An In-depth Technical Guide to the Synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways leading to 3-(6-Methylpyridazin-3-yl)propanoic acid, a heterocyclic compound of interest in medicinal chemistry and drug development. The pyridazine core is a key pharmacophore found in numerous biologically active molecules.[1] This document details multiple viable synthetic strategies, with a primary focus on the robust and widely applicable Malonic Ester Synthesis. Each section elucidates the underlying chemical principles, provides detailed experimental protocols, and offers insights into the rationale behind procedural choices. The guide is structured to serve as a practical resource for chemists engaged in the synthesis of novel pyridazine derivatives.

Introduction and Strategic Overview

The synthesis of functionalized pyridazine derivatives is a cornerstone of modern medicinal chemistry. These nitrogen-containing heterocycles are privileged structures known to exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.[2][3] 3-(6-Methylpyridazin-3-yl)propanoic acid represents a valuable building block, incorporating a flexible carboxylic acid side chain that allows for further derivatization, such as amide bond formation, to explore structure-activity relationships (SAR).

This guide outlines three distinct and logical retrosynthetic approaches to the target molecule. The primary strategy detailed is the Malonic Ester Synthesis , a classic yet highly effective method for appending a carboxylic acid moiety to a core structure.[4] Alternative strategies, including a Wittig Reaction-based approach and a Cyano Intermediate pathway , are also presented to provide a broader synthetic perspective.

Retrosynthetic Analysis

A logical disconnection of the target molecule breaks the carbon-carbon bond between the pyridazine ring and the propanoic acid side chain. This leads to a key intermediate, a reactive 6-methylpyridazine electrophile, and a three-carbon nucleophilic synthon.

G cluster_0 Retrosynthetic Disconnections cluster_1 Route 1: Malonic Ester Synthesis cluster_2 Route 2: Wittig Reaction cluster_3 Route 3: Cyano Intermediate TM 3-(6-Methylpyridazin-3-yl)propanoic acid SM1 3-Chloro-6-methylpyridazine TM->SM1 C-C Disconnection SM2 Diethyl Malonate (Malonic Ester Synthon) TM->SM2 C-C Disconnection SM3 6-Methylpyridazine-3-carbaldehyde (Wittig Precursor) TM->SM3 C-C Disconnection SM4 Wittig Reagent (e.g., Ph3P=CHCOOEt) TM->SM4 C-C Disconnection SM5 3-(Chloromethyl)-6-methylpyridazine (Nitrile Precursor) TM->SM5 C-C Disconnection SM6 Sodium Cyanide (Nitrile Synthon) TM->SM6 C-C Disconnection

Caption: Retrosynthetic analysis of the target molecule.

Primary Synthetic Pathway: The Malonic Ester Synthesis

The malonic ester synthesis is a highly reliable and versatile method for preparing carboxylic acids from alkyl halides.[5] This pathway leverages the enhanced acidity of the α-protons in diethyl malonate, allowing for the formation of a soft nucleophile that is ideal for substitution reactions with heterocyclic halides like 3-chloro-6-methylpyridazine.[6][7][8] The synthesis consists of three key transformations: enolate formation, nucleophilic substitution, and subsequent hydrolysis and decarboxylation.[4][9]

G Start 3-Chloro-6-methylpyridazine + Diethyl Malonate Step1 Step 1: Alkylation Base (e.g., NaOEt) Solvent (e.g., EtOH) Start->Step1 Intermediate1 Diethyl (6-methylpyridazin-3-yl)malonate Step1->Intermediate1 Step2 Step 2: Saponification Base (e.g., NaOH/H₂O) Intermediate1->Step2 Intermediate2 Disodium (6-methylpyridazin-3-yl)malonate Step2->Intermediate2 Step3 Step 3: Acidification & Decarboxylation Aqueous Acid (e.g., HCl) Heat (Δ) Intermediate2->Step3 Product 3-(6-Methylpyridazin-3-yl)propanoic acid Step3->Product

Caption: Workflow for the Malonic Ester Synthesis route.

Step 1: Alkylation of Diethyl Malonate

Causality: The first step involves the deprotonation of diethyl malonate using a strong base, typically sodium ethoxide (NaOEt) in ethanol, to form a resonance-stabilized enolate.[10] This enolate acts as a potent carbon nucleophile. The choice of ethoxide as the base and ethanol as the solvent prevents transesterification side reactions.[11] The enolate then undergoes an SNAr (Nucleophilic Aromatic Substitution) reaction with 3-chloro-6-methylpyridazine. The electron-withdrawing nature of the pyridazine nitrogens facilitates the displacement of the chloride leaving group.

Detailed Protocol:

  • To a flame-dried round-bottom flask equipped with a magnetic stirrer and a reflux condenser under an inert atmosphere (N₂ or Ar), add absolute ethanol (150 mL).

  • Carefully add sodium metal (2.3 g, 100 mmol) in small portions to the ethanol to generate sodium ethoxide in situ. Allow the sodium to react completely.

  • To the resulting sodium ethoxide solution, add diethyl malonate (16.0 g, 100 mmol) dropwise at room temperature. Stir the mixture for 30 minutes.

  • Add a solution of 3-chloro-6-methylpyridazine (12.85 g, 100 mmol) in absolute ethanol (50 mL).[12]

  • Heat the reaction mixture to reflux (approx. 78 °C) and maintain for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • After completion, cool the mixture to room temperature and remove the ethanol under reduced pressure.

  • Partition the residue between ethyl acetate (200 mL) and water (100 mL). Separate the organic layer, wash with brine (50 mL), dry over anhydrous sodium sulfate, and concentrate in vacuo to yield crude diethyl (6-methylpyridazin-3-yl)malonate, which can be used in the next step without further purification.

Steps 2 & 3: Hydrolysis and Decarboxylation

Causality: The ester groups of the alkylated malonate are hydrolyzed to carboxylate salts under basic conditions (saponification).[4] Subsequent acidification protonates the carboxylates to form a malonic acid derivative. This β-dicarboxylic acid is thermally unstable and readily undergoes decarboxylation (loss of CO₂) upon heating, driven by the formation of a stable six-membered cyclic transition state, to yield the final product.[9]

Detailed Protocol:

  • Dissolve the crude diethyl (6-methylpyridazin-3-yl)malonate from the previous step in ethanol (100 mL).

  • Add an aqueous solution of sodium hydroxide (12.0 g, 300 mmol in 50 mL of water).

  • Heat the mixture to reflux for 4-6 hours until the hydrolysis is complete (monitored by TLC).

  • Cool the reaction mixture and remove the ethanol under reduced pressure.

  • Dilute the aqueous residue with water (100 mL) and wash with diethyl ether (2 x 50 mL) to remove any non-polar impurities.

  • Cool the aqueous layer in an ice bath and carefully acidify to pH ~2-3 by the dropwise addition of concentrated hydrochloric acid.

  • Heat the acidified solution gently to 60-70 °C for 1-2 hours to facilitate decarboxylation, observed by the evolution of CO₂ gas.

  • Cool the solution to room temperature and then in an ice bath to precipitate the product.

  • Collect the solid product by vacuum filtration, wash with cold water, and dry under vacuum to afford 3-(6-Methylpyridazin-3-yl)propanoic acid. Recrystallization from an appropriate solvent system (e.g., ethanol/water) can be performed for further purification.

Parameter Step 1: Alkylation Steps 2 & 3: Hydrolysis/Decarboxylation
Starting Material 3-Chloro-6-methylpyridazineDiethyl (6-methylpyridazin-3-yl)malonate
Key Reagents Diethyl malonate, Sodium ethoxideSodium hydroxide, Hydrochloric acid
Solvent EthanolEthanol/Water
Temperature Reflux (~78 °C)Reflux, then 60-70 °C
Typical Reaction Time 12-18 hours5-8 hours total
Expected Yield >80% (crude intermediate)70-85% (from intermediate)

Alternative Synthetic Strategies

While the malonic ester synthesis is a preferred route, other methods offer alternative disconnections and may be advantageous depending on substrate availability or desired analogues.

Route 2: Wittig Reaction and Subsequent Reduction

This strategy involves forming the carbon-carbon double bond of an acrylate intermediate via the Wittig reaction, followed by reduction.[13][14]

G Start 6-Methylpyridazine-3-carbaldehyde Step1 Step 1: Wittig Reaction Ph₃P=CHCOOEt Start->Step1 Intermediate1 Ethyl 3-(6-methylpyridazin-3-yl)acrylate Step1->Intermediate1 Step2 Step 2: Reduction H₂, Pd/C Intermediate1->Step2 Intermediate2 Ethyl 3-(6-methylpyridazin-3-yl)propanoate Step2->Intermediate2 Step3 Step 3: Hydrolysis Acid or Base Intermediate2->Step3 Product 3-(6-Methylpyridazin-3-yl)propanoic acid Step3->Product

Caption: Workflow for the Wittig Reaction-based route.

Rationale: The Wittig reaction is unparalleled for the unambiguous formation of a C=C bond from a carbonyl group.[15] The use of a stabilized ylide (e.g., (carbethoxymethylene)triphenylphosphorane) typically favors the formation of the (E)-alkene.[16] Subsequent catalytic hydrogenation provides a clean and efficient method for reducing the double bond without affecting the aromatic pyridazine ring.[17] The final ester hydrolysis is a standard transformation.[18] The main challenge of this route lies in the synthesis of the starting aldehyde, 6-methylpyridazine-3-carbaldehyde.

Route 3: Cyano Intermediate and Hydrolysis

This pathway introduces the side chain as a nitrile, which is a versatile precursor to carboxylic acids.

Rationale: The nitrile group can be introduced via nucleophilic substitution and then hydrolyzed to a carboxylic acid under either acidic or basic conditions.[19] Nitrile hydrolysis is a robust transformation, though it can sometimes require harsh conditions.[20]

Protocol Outline:

  • Cyanomethylation: Reaction of 3-(chloromethyl)-6-methylpyridazine with sodium or potassium cyanide in a polar aprotic solvent (e.g., DMSO) to yield 2-(6-methylpyridazin-3-yl)acetonitrile.

  • Chain Extension: Deprotonation of the acetonitrile derivative with a strong base (e.g., LDA) followed by alkylation with an ethylating agent (e.g., ethyl bromoacetate) and subsequent workup would be complex. A more direct two-carbon extension is not straightforward.

  • Alternative Cyanation: A more viable approach would be the reaction of 3-chloro-6-methylpyridazine with the enolate of a protected cyanoacetic acid derivative, followed by hydrolysis and decarboxylation, conceptually similar to the malonic ester route.

  • Hydrolysis: The intermediate 3-(6-methylpyridazin-3-yl)propanenitrile would be subjected to strong acid (e.g., H₂SO₄/H₂O) or base (e.g., NaOH/H₂O) hydrolysis, typically with heating, to yield the final product.

Characterization and Validation

The identity and purity of the synthesized 3-(6-Methylpyridazin-3-yl)propanoic acid must be confirmed through standard analytical techniques:

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR will confirm the carbon-hydrogen framework, showing characteristic shifts for the pyridazine ring protons, the methyl group, and the two methylene groups of the propanoic acid chain.

  • Mass Spectrometry (MS): To confirm the molecular weight and fragmentation pattern of the molecule.

  • Infrared (IR) Spectroscopy: To identify key functional groups, notably the broad O-H stretch and the sharp C=O stretch of the carboxylic acid.

  • Melting Point Analysis: A sharp melting point range is indicative of high purity.

Safety and Handling

  • 3-Chloro-6-methylpyridazine: This is a hazardous substance that causes skin and serious eye irritation.[6] Wear appropriate personal protective equipment (PPE), including gloves and safety goggles. Handle in a well-ventilated fume hood.

  • Sodium Metal/Sodium Ethoxide: Highly corrosive and flammable. Reacts violently with water. All manipulations must be performed under anhydrous conditions.

  • Strong Acids and Bases: Concentrated HCl, NaOH, and sodium metal are highly corrosive. Handle with extreme care and appropriate PPE.

  • Solvents: Ethanol is flammable. Diethyl ether is extremely flammable and can form explosive peroxides. Use in a well-ventilated area away from ignition sources.

Conclusion

This guide has detailed the synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid, with a primary focus on the malonic ester synthesis pathway due to its reliability and the commercial availability of its precursors.[8][21] The described protocols are based on established chemical principles and provide a solid framework for laboratory execution. The alternative routes presented offer valuable strategic flexibility for the synthetic chemist. Successful synthesis and characterization of this compound will provide a versatile building block for the development of novel pyridazine-containing molecules with potential therapeutic applications.

References

  • Vertex AI Search. (2025).
  • Wikipedia. Malonic ester synthesis. [Link]

  • gsrs. 3-CHLORO-6-METHYLPYRIDAZINE. [Link]

  • Organic Chemistry Tutor. Malonic Ester Synthesis. [Link]

  • Master Organic Chemistry. (2025). The Malonic Ester and Acetoacetic Ester Synthesis. [Link]

  • Google Patents. WO2013065064A1 - A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention.
  • Chemistry LibreTexts. (2020). 21.10: Malonic Ester Synthesis. [Link]

  • OpenOChem Learn. Malonic Ester Synthesis. [Link]

  • Abdel-Maksoud, M. S., et al. (2025). Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation. PMC. [Link]

  • Van der Eycken, E. V., et al. (2022). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. ResearchGate. [Link]

  • Organic Chemistry Portal. Synthesis of pyridazines. [Link]

  • Rsc.org. Highly enantioselective hydrogenation of α-aryl-β-substituted acrylic acids catalyzed by Ir-SpinPHOX. [Link]

  • Abdel-Aziz, A. A.-M., et al. Novel 3,6-Disubstituted Pyridazine Derivatives Targeting JNK1 Pathway: Scaffold Hopping and Hybridization-Based Design, Synthesis, Molecular Modeling, and In Vitro and In Vivo Anticancer Evaluation. PMC. [Link]

  • Chemistry Steps. (2023). The Wittig Reaction: Examples and Mechanism. [Link]

  • Wikipedia. Wittig reaction. [Link]

  • Chemistry LibreTexts. (2023). The Wittig Reaction. [Link]

  • LS College. (2020). Wittig reaction. [Link]

  • ResearchGate. Efficient One-Step Synthesis of 3-Amino-6-arylpyridazines. [Link]

  • Wiley Online Library. Nitrile and Amide Hydrolysis and Enzymatic Synthesis of Amides and Peptides. [Link]

  • Google Patents. US2891953A - 3-amino-6-substituted pyridazines and methods of preparing and utilizing same.
  • PubMed. Synthesis and evaluation of 3-amino-6-aryl-pyridazines as selective CB(2) agonists for the treatment of inflammatory pain. [Link]

  • Rhodium.ws. Synthesis of Phenethylamines by Catalytic Hydrogenation of Nitrostyrenes. [Link]

  • Google Patents. US3920670A - Process for hydrolysis of nitriles.

Sources

Exploratory

Executive Abstract: The Evolution of Pyridazine-Aliphatic Building Blocks

An In-Depth Technical Guide: Strategic Deployment of 3-(6-Methylpyridazin-3-yl)propanoic Acid in Medicinal Chemistry In contemporary drug discovery, the over-reliance on flat, hydrophobic phenyl rings has been historical...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide: Strategic Deployment of 3-(6-Methylpyridazin-3-yl)propanoic Acid in Medicinal Chemistry

In contemporary drug discovery, the over-reliance on flat, hydrophobic phenyl rings has been historically linked to high attrition rates due to poor physicochemical developability[1]. To combat this, medicinal chemists and drug development professionals are increasingly turning to highly polar, functionally dynamic bioisosteres[1]. 3-(6-Methylpyridazin-3-yl)propanoic acid (CAS: 937667-48-6)[2] represents a premier bifunctional building block in this space.

By marrying a 1,2-diazine (pyridazine) aromatic core with a flexible, three-carbon aliphatic chain, this molecule provides a highly tunable scaffold. It is particularly valued in the synthesis of PROTAC linkers, antibody-drug conjugate (ADC) payloads, and targeted covalent inhibitors where precise spatial geometry and high aqueous solubility are critical[3].

Physicochemical Profiling & Structural Causality

Understanding the structural logic of a building block dictates its downstream synthetic success and pharmacokinetic (DMPK) behavior. The pyridazine ring is uniquely characterized by a high dipole moment and weak intrinsic basicity compared to other azines[3].

Quantitative Data Summary

Below is a consolidated summary of the empirical and mechanistically predictive properties for 3-(6-Methylpyridazin-3-yl)propanoic acid[3][4]:

PropertyValueCausality / Scientific Implication
CAS Number 937667-48-6[2]Standard registry for procurement and compliance.
Molecular Formula C₈H₁₀N₂O₂[4]Dictates mass spec validation (Exact Mass: 166.07).
Molecular Weight 166.18 g/mol [4]Low molecular weight maximizes ligand efficiency (LE).
Pyridazine pKa ~2.5 (Conjugate Acid)Remains neutral at physiological pH (7.4), avoiding membrane trapping and hERG toxicity[3].
Carboxylic Acid pKa ~4.8Highly deprotonated at pH 7.4, enforcing aqueous solubility.
H-Bond Capacity 2 Acceptors (N-N), 1 Donor (OH)High polarity reduces Cytochrome P450 inhibition[3].

Mechanistic Impact: The presence of the contiguous nitrogen atoms in the pyridazine core fundamentally alters the electron distribution of the ring. This


-electron deficiency restricts the protonation of the nitrogens under standard physiological conditions, meaning the core avoids excessive cationic charge accumulation. When strategically deployed as a phenyl replacement, this core dramatically lowers the calculated partition coefficient (cLogP) while maintaining essential 

stacking interactions with target proteins[1][3].

DMPK_Logic Molecule 3-(6-Methylpyridazin-3-yl)propanoic acid Propanoic Propanoic Acid Moiety (pKa ~4.8) Molecule->Propanoic Pyridazine 6-Methylpyridazine Core (pKa ~2.5) Molecule->Pyridazine Linkage Amide/Ester Conjugation (Flexible Linker) Propanoic->Linkage Bioisostere Phenyl Ring Bioisostere (High Dipole Moment) Pyridazine->Bioisostere DMPK Enhanced Aqueous Solubility & Target Recognition Linkage->DMPK Bioisostere->DMPK

Figure 1: Structural causality of the pyridazine-propanoic acid scaffold on DMPK profiles.

Synthetic Workflow: Self-Validating Amide Coupling

The primary synthetic utility of 3-(6-Methylpyridazin-3-yl)propanoic acid lies in its carboxylic acid moiety, which is readily converted into amides to construct extended chemical entities[5][6].

To ensure high-fidelity conjugation without degradation of the ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">


-deficient pyridazine ring, a HATU-mediated coupling protocol  is highly recommended. HATU generates a highly reactive 7-aza-1-hydroxybenzotriazole (HOAt) ester, facilitating rapid aminolysis even with sterically hindered amines. The following protocol is engineered as a self-validating system, meaning integrated checkpoints prevent the propagation of failed reactions.
Step-by-Step Methodology

Materials Required: 3-(6-Methylpyridazin-3-yl)propanoic acid (1.0 equiv), Primary Amine (1.1 equiv), HATU (1.2 equiv), N,N-Diisopropylethylamine (DIPEA, 3.0 equiv), Anhydrous DMF (0.2 M)[5][6].

  • Pre-Activation Check:

    • Action: Dissolve 3-(6-Methylpyridazin-3-yl)propanoic acid and HATU in anhydrous DMF. Cool to 0 °C under a nitrogen atmosphere. Add DIPEA dropwise[6].

    • Causality: DIPEA acts as a non-nucleophilic base, safely deprotonating the carboxylic acid (pKa ~4.8) to initiate the attack on HATU without acting as a competing nucleophile.

    • Validation Check: Stir for 30 minutes. Withdraw a 1

      
      L aliquot, dilute in MeCN, and run LC-MS. You must observe the disappearance of the starting mass (
      
      
      
      167.0[M+H]⁺) and the appearance of the HOAt-active ester intermediate. Do not proceed to step 2 if the acid remains.
  • Amine Conjugation:

    • Action: Introduce the primary amine (or amine hydrochloride) into the reaction mixture. Allow it to warm to room temperature[5].

    • Causality: The basicity of DIPEA (3.0 equiv) ensures that if an amine salt is used, it is efficiently free-based in situ, making its lone pair available for the nucleophilic acyl substitution of the HOAt-ester.

    • Validation Check: Spot the reaction on TLC (using 5-10% MeOH in DCM) alongside an amine reference. Monitor for the emergence of a new, higher Rf spot exhibiting strong UV activity (due to the pyridazine ring).

  • pH-Directed Quench & Partitioning:

    • Action: Upon reaction completion (typically 1–4 hours), quench the mixture with saturated aqueous NaHCO₃ (pH ~8.5) and extract with Ethyl Acetate (3x)[5].

    • Causality: The pyridazine ring is a weak base (pKa ~2.5)[3]. At pH 8.5, the pyridazine nitrogen is fully neutral, while any unreacted aliphatic acid is fully deprotonated (anionic). This differential guarantees the neutral amide product enters the organic phase while unreacted starting acid is rigorously retained in the aqueous layer.

    • Validation Check: Perform an LC-MS on the separated organic layer prior to concentration to confirm the presence of the product mass and the total absence of the

      
       167.0 impurity.
      

Workflow Step1 Prepare Reagents (Acid, HATU, DIPEA, DMF) Step2 Activation Step (Stir 30 min, 0°C to RT) Step1->Step2 Val1 LC-MS Check: Active Ester Formed? Step2->Val1 Val1->Step2 No Step3 Amine Addition (Stir at RT, 1-4 h) Val1->Step3 Yes Val2 LC-MS/TLC Check: Product Mass Detected? Step3->Val2 Val2->Step3 No Step4 Quench & Workup (Sat. NaHCO3, Extract) Val2->Step4 Yes Step5 Purification (RP-HPLC / Flash) Step4->Step5

Figure 2: Self-validating decision tree for HATU-mediated amide coupling.

Downstream Application & Contextual Perspective

In lead optimization, the integration of the 3-(6-Methylpyridazin-3-yl)propanoic acid fragment serves a dual purpose. First, the 6-methyl group provides a subtle steric block that can occupy specific hydrophobic pockets within target proteins or kinases, fine-tuning receptor affinity. Second, replacing standard aromatic linkers (like phenylacetic acid derivatives) with this pyridazine-propanoic acid hybrid introduces a strong dipole moment without adding basicity[1][3].

This strategic choice effectively mitigates downstream clinical liabilities, particularly off-target toxicity such as phospholipidosis, hERG potassium channel inhibition, and Cytochrome P450 binding—issues notorious for derailing advanced drug candidates built heavily on non-polar aromatic platforms[1][3].

References

1.[2] "3-(6-Methylpyridazin-3-yl)propanoic acid - CHIRALEN." Chiralen. URL: 2.[4] "3-(6-Methylpyridazin-3-yl)propanoic acid - CAS号 - 摩熵化学MolAid." MolAid. URL: 3.[3] "The pyridazine heterocycle in molecular recognition and drug discovery - PMC." National Institutes of Health (NIH). URL: 4.[1] "Bioisosteres of the Phenyl Ring: Recent Strategic Applications in Lead Optimization and Drug Design | Journal of Medicinal Chemistry." ACS Publications. URL: 5.[5] "Discovery of highly selective inhibitors of human constitutive proteasome β5c chymotryptic subunit - PMC." National Institutes of Health (NIH). URL: 6.[6] "Optimization of the Central α-Amino Acid in Cystobactamids to the Broad-Spectrum, Resistance-Breaking Antibiotic CN-CC-861." ACS Publications. URL:

Sources

Foundational

An In-depth Technical Guide to the Putative Mechanism of Action of 3-(6-Methylpyridazin-3-yl)propanoic Acid

For Researchers, Scientists, and Drug Development Professionals Abstract 3-(6-Methylpyridazin-3-yl)propanoic acid is a heterocyclic compound featuring a pyridazine core linked to a propanoic acid moiety. While direct exp...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-(6-Methylpyridazin-3-yl)propanoic acid is a heterocyclic compound featuring a pyridazine core linked to a propanoic acid moiety. While direct experimental evidence for this specific molecule is not extensively available in public literature, its structural components strongly suggest a mechanism of action analogous to that of arylpropionic acid derivatives, a well-established class of non-steroidal anti-inflammatory drugs (NSAIDs).[1][2] This guide synthesizes information on the known biological activities of pyridazine scaffolds and aryl propionic acids to propose and detail the most probable mechanism of action for 3-(6-Methylpyridazin-3-yl)propanoic acid: the inhibition of cyclooxygenase (COX) enzymes. This document provides a comprehensive overview of the theoretical framework, key signaling pathways, and detailed experimental protocols to validate this hypothesis.

Introduction: The Convergence of Two Privileged Scaffolds

The molecular architecture of 3-(6-Methylpyridazin-3-yl)propanoic acid brings together two moieties of significant interest in medicinal chemistry: the pyridazine ring and the propanoic acid side chain.

  • The Pyridazine Nucleus: The pyridazine ring is a six-membered aromatic heterocycle containing two adjacent nitrogen atoms. This "wonder nucleus" is a key component in a multitude of pharmacologically active compounds, demonstrating a wide spectrum of biological activities including anti-inflammatory, analgesic, antimicrobial, antihypertensive, and anticancer effects.[3][4] Its unique physicochemical properties, such as its high dipole moment and capacity for hydrogen bonding, make it an attractive scaffold in drug design, often used as a bioisosteric replacement for phenyl rings to improve properties like solubility and metabolic stability.[5][6]

  • The Arylpropionic Acid Moiety: Arylpropionic acid derivatives are a cornerstone of modern pharmacotherapy, representing a major class of NSAIDs.[1][2] The archetypal member of this class, ibuprofen, is a widely used analgesic, anti-inflammatory, and antipyretic agent.[1][7] The carboxylic acid group is a critical feature for the activity of these compounds, as it typically interacts with a key arginine residue in the active site of their target enzymes.[8]

Given that 3-(6-Methylpyridazin-3-yl)propanoic acid integrates the anti-inflammatory-associated pyridazine core with the classic NSAID-defining propanoic acid side chain, its primary mechanism of action is hypothesized to be the inhibition of cyclooxygenase (COX) enzymes .

Core Hypothesized Mechanism of Action: Inhibition of Cyclooxygenase (COX)

The biological and therapeutic effects of NSAIDs are primarily mediated through the inhibition of the cyclooxygenase (COX) enzymes, which are key to the biosynthesis of prostaglandins (PGs) from arachidonic acid.[1]

The COX Signaling Pathway

There are two main isoforms of the COX enzyme:

  • COX-1: A constitutively expressed enzyme found in most tissues. It is responsible for producing prostaglandins that mediate essential physiological functions, such as protecting the gastric mucosa, regulating renal blood flow, and supporting platelet aggregation.[1]

  • COX-2: An inducible enzyme that is typically absent or present at very low levels in most tissues. Its expression is rapidly upregulated at sites of inflammation by cytokines and other inflammatory stimuli. The prostaglandins produced by COX-2 are major mediators of inflammation, pain, and fever.[1][9]

The inhibition of COX-2 is responsible for the desired anti-inflammatory and analgesic effects of NSAIDs. Conversely, the concurrent inhibition of COX-1 is largely responsible for the common side effects associated with traditional NSAIDs, such as gastrointestinal ulceration and bleeding.[4][7]

Below is a diagram illustrating the central role of COX enzymes in the prostaglandin biosynthesis pathway.

COX_Pathway cluster_cox Cyclooxygenase Activity Membrane Membrane Phospholipids PLA2 Phospholipase A2 Membrane->PLA2 Cellular Stimuli AA Arachidonic Acid PLA2->AA COX1 COX-1 (Constitutive) AA->COX1 COX2 COX-2 (Inducible) AA->COX2 PGG2 PGG2 COX1->PGG2 COX2->PGG2 PGH2 PGH2 PGG2->PGH2 Peroxidase Activity PGs_Physiological Physiological Prostaglandins (e.g., Gastric Protection, Platelet Aggregation) PGH2->PGs_Physiological Isomerases PGs_Inflammatory Inflammatory Prostaglandins (e.g., Inflammation, Pain, Fever) PGH2->PGs_Inflammatory Isomerases NSAID 3-(6-Methylpyridazin-3-yl)propanoic acid (Hypothesized NSAID) NSAID->COX1 Inhibits NSAID->COX2 Inhibits Paw_Edema_Workflow Start Acclimatize Rats (e.g., Wistar, n=6/group) Dosing Administer Compound Orally (e.g., 10, 30, 100 mg/kg) or Vehicle (Control) Start->Dosing Wait Wait 1 Hour Dosing->Wait Induction Inject Carrageenan (1%) into Sub-plantar Region of Right Hind Paw Wait->Induction Measurement Measure Paw Volume (Plethesmometer) at 0, 1, 2, 3, 4 hours post-carrageenan Induction->Measurement Analysis Calculate % Inhibition of Edema vs. Vehicle Control Group Measurement->Analysis End Endpoint Analysis->End

Caption: Workflow for the Carrageenan-Induced Paw Edema Assay.

Molecular Docking Simulation

Computational modeling can provide valuable insights into how 3-(6-Methylpyridazin-3-yl)propanoic acid might bind to the active sites of COX-1 and COX-2, helping to explain its potency and selectivity.

Methodology:

  • Protein Preparation: Obtain the crystal structures of human COX-1 (e.g., PDB: 1EQG) and COX-2 (e.g., PDB: 5KIR) from the Protein Data Bank. Prepare the structures by removing water molecules, adding hydrogen atoms, and assigning charges.

  • Ligand Preparation: Generate a 3D structure of 3-(6-Methylpyridazin-3-yl)propanoic acid and perform energy minimization.

  • Docking Simulation: Use a docking program (e.g., AutoDock, Glide) to dock the ligand into the defined active site of each enzyme. The active site is typically defined by key residues such as Arg120 and Tyr385.

  • Analysis: Analyze the resulting binding poses. The most favorable poses are those with the lowest binding energy. Key interactions to look for include:

    • An ionic bond between the ligand's carboxylate group and the guanidinium group of Arg120 .

    • Hydrogen bonds with residues like Tyr355 and Ser530 .

    • For COX-2 selectivity, the ligand should be able to access the larger, more accommodating side pocket created by the presence of a Valine (Val523) instead of a bulkier Isoleucine (Ile523) found in COX-1.

Conclusion and Future Directions

The structural composition of 3-(6-Methylpyridazin-3-yl)propanoic acid provides a strong rationale for its hypothesized mechanism of action as a COX inhibitor. The pyridazine core is a well-established pharmacophore in anti-inflammatory agents, and the propanoic acid side chain is a hallmark of a major class of NSAIDs. [1][3]The outlined experimental protocols provide a clear and robust pathway to confirm this mechanism, determine its potency, and evaluate its selectivity for COX-2 over COX-1. Future research should focus on synthesizing and testing this compound and its analogs to establish a comprehensive structure-activity relationship (SAR), potentially leading to the development of novel anti-inflammatory and analgesic agents with improved efficacy and safety profiles.

References

  • Abida, et al. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. South Asian Research Journal of Pharmaceutical Sciences, 1(1), 16-37.

  • Meanwell, N. A. (2023). The pyridazine heterocycle in molecular recognition and drug discovery. Medicinal Chemistry Research, 32, 1853–1921.

  • Benchchem (n.d.). (6-Chloro-pyridazin-3-ylmethyl)-methyl-amine.

  • PubChem (n.d.). 3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid.

  • Gaur, R., et al. (2021). Recent Advances in Anti-inflammatory Potential of Pyridazinone Derivatives. Current Drug Discovery Technologies, 18(4), 503-516.

  • Meanwell, N. A. (2023). The pyridazine heterocycle in molecular recognition and drug discovery. Medicinal Chemistry Research, 32, 1853–1921.

  • Hassan, M. A., et al. (2024). Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. Bioorganic Chemistry, 152, 107623.

  • Al-Ostath, A. I., et al. (2023). Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation. RSC Advances, 13(30), 20905-20923.

  • Rani, P., et al. (2015). Recent Advancements and Biological Activities of Aryl Propionic Acid Derivatives: A Review. International Journal of Pharmaceutical Sciences and Research, 6(11), 4546-4558.

  • Scilimati, A., et al. (2022). Discovery of Potent PDE4 Inhibitors with 3(2H)-Pyridazinone Scaffold: Synthesis, In Silico Studies and In Vitro/Vivo Evaluation. Molecules, 27(4), 1358.

  • Stankevič, M., et al. (2024). New 3-(6-Bromo-2-oxo-1,3-benzoxazol-3(2H)-yl)propanoic Acid Derivatives: Synthesis and Biological Activity Against Bacterial Pathogens. Pharmaceuticals, 17(3), 302.

  • Kumar, P., et al. (2020). Aryl Propionic Acid Derivatives: A Recent Advancement in Pharmacological Activities. International Journal of Pharmacy & Pharmaceutical Research, 17(4), 540-555.

  • Kumar, R., et al. (2010). Synthesis, antimicrobial evaluation and QSAR studies of propionic acid derivatives. European Journal of Medicinal Chemistry, 45(11), 5293-5304.

  • Various Authors. (n.d.). Non Steroidal Anti-inflammatory Drugs (NSAIDs). [Presentation Slides].

  • Kumar, P., et al. (2020). a brief review on recent advancements and biological activities of aryl propionic acid derivatives. International Journal of Pharmaceutical Sciences and Research, 11(9), 4180-4188.

Sources

Exploratory

A Technical Guide to the Spectroscopic Characterization of 3-(6-Methylpyridazin-3-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals This guide provides a detailed analysis of the predicted spectroscopic data for 3-(6-Methylpyridazin-3-yl)propanoic acid, a heterocyclic compound of interes...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed analysis of the predicted spectroscopic data for 3-(6-Methylpyridazin-3-yl)propanoic acid, a heterocyclic compound of interest in medicinal chemistry and drug development. Given the absence of publicly available experimental spectra for this specific molecule, this document leverages established principles of nuclear magnetic resonance (NMR) spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS) to present a comprehensive set of predicted data. The insights herein are grounded in the well-documented spectroscopic behaviors of its constituent functional groups: the 6-methylpyridazine ring and the propanoic acid side chain.

Molecular Structure and Overview

3-(6-Methylpyridazin-3-yl)propanoic acid is a bifunctional molecule featuring a nitrogen-containing aromatic pyridazine ring and a carboxylic acid moiety. This unique combination of a potentially biologically active heterocycle and a versatile carboxylic acid functional group makes it a valuable scaffold for the synthesis of novel pharmaceutical compounds. Accurate spectroscopic characterization is paramount for its identification, purity assessment, and the structural elucidation of its derivatives.

Caption: Molecular structure of 3-(6-Methylpyridazin-3-yl)propanoic acid.

Predicted ¹H NMR Spectroscopy

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful tool for elucidating the structure of organic molecules by providing information about the chemical environment of hydrogen atoms. The predicted ¹H NMR spectrum of 3-(6-Methylpyridazin-3-yl)propanoic acid in a standard deuterated solvent like CDCl₃ is expected to show distinct signals for the protons on the pyridazine ring, the propanoic acid chain, and the methyl group.

Table 1: Predicted ¹H NMR Chemical Shifts and Coupling Constants

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)
H-4 (pyridazine)7.4 - 7.6d8.5 - 9.0
H-5 (pyridazine)7.2 - 7.4d8.5 - 9.0
-CH₂- (α to ring)3.1 - 3.3t7.0 - 7.5
-CH₂- (β to ring)2.8 - 3.0t7.0 - 7.5
-CH₃ (pyridazine)2.6 - 2.8s-
-COOH10.0 - 12.0br s-

Interpretation and Rationale:

  • Aromatic Protons (H-4 and H-5): The protons on the pyridazine ring are expected to appear in the aromatic region (7.0-8.0 ppm). Due to the electron-withdrawing nature of the nitrogen atoms, these protons are deshielded. They are predicted to appear as doublets due to coupling with each other.

  • Propanoic Acid Protons: The methylene protons of the propanoic acid chain are expected to appear as two distinct triplets. The methylene group alpha to the pyridazine ring will be more deshielded (3.1-3.3 ppm) compared to the methylene group beta to the ring (2.8-3.0 ppm) due to the ring's electron-withdrawing effect.

  • Methyl Protons: The methyl group attached to the pyridazine ring is expected to appear as a singlet in the upfield region (2.6-2.8 ppm).

  • Carboxylic Acid Proton: The acidic proton of the carboxylic acid group is highly deshielded and will appear as a broad singlet at a downfield chemical shift (10.0-12.0 ppm). Its chemical shift can be highly variable and is dependent on concentration and solvent.

1H_NMR_Workflow cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing dissolve Dissolve Sample in CDCl₃ transfer Transfer to NMR Tube dissolve->transfer instrument Place in NMR Spectrometer transfer->instrument acquire Acquire ¹H Spectrum instrument->acquire process Fourier Transform & Phasing acquire->process integrate Integrate Peaks process->integrate

Caption: Experimental workflow for ¹H NMR spectroscopy.

Predicted ¹³C NMR Spectroscopy

Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) spectroscopy provides information about the carbon skeleton of a molecule. The predicted ¹³C NMR spectrum for 3-(6-Methylpyridazin-3-yl)propanoic acid will show distinct signals for each unique carbon atom.

Table 2: Predicted ¹³C NMR Chemical Shifts

Carbon AssignmentPredicted Chemical Shift (δ, ppm)
C=O (Carboxylic Acid)175 - 180
C-3 (pyridazine)158 - 162
C-6 (pyridazine)155 - 159
C-4 (pyridazine)125 - 128
C-5 (pyridazine)122 - 125
-CH₂- (α to ring)33 - 36
-CH₂- (β to ring)30 - 33
-CH₃ (pyridazine)20 - 23

Interpretation and Rationale:

  • Carbonyl Carbon: The carbonyl carbon of the carboxylic acid is the most deshielded and will appear at the lowest field (175-180 ppm).

  • Pyridazine Carbons: The carbons of the pyridazine ring will appear in the aromatic region. The carbons attached to the nitrogen atoms (C-3 and C-6) will be the most deshielded within the ring system.

  • Aliphatic Carbons: The methylene carbons of the propanoic acid chain and the methyl carbon will appear in the upfield region of the spectrum.

Predicted Infrared (IR) Spectroscopy

Infrared (IR) spectroscopy is used to identify the functional groups present in a molecule by measuring the absorption of infrared radiation. The predicted IR spectrum of 3-(6-Methylpyridazin-3-yl)propanoic acid will exhibit characteristic absorption bands for the carboxylic acid and the aromatic ring.

Table 3: Predicted IR Absorption Bands

Functional GroupPredicted Wavenumber (cm⁻¹)Intensity
O-H (Carboxylic Acid)2500 - 3300Broad
C-H (Aromatic)3000 - 3100Medium
C-H (Aliphatic)2850 - 2960Medium
C=O (Carboxylic Acid)1700 - 1725Strong
C=N, C=C (Aromatic)1450 - 1600Medium-Strong
C-O (Carboxylic Acid)1210 - 1320Strong

Interpretation and Rationale:

  • O-H Stretch: The most characteristic feature will be a very broad absorption band in the region of 2500-3300 cm⁻¹ corresponding to the O-H stretching vibration of the carboxylic acid, which is broadened due to hydrogen bonding.[1][2]

  • C=O Stretch: A strong, sharp absorption band between 1700 and 1725 cm⁻¹ is indicative of the carbonyl (C=O) stretching vibration of the carboxylic acid.[1][2]

  • Aromatic and Aliphatic C-H Stretches: The C-H stretching vibrations of the pyridazine ring will appear just above 3000 cm⁻¹, while the aliphatic C-H stretches of the propanoic acid chain and methyl group will be observed just below 3000 cm⁻¹.

  • Aromatic Ring Vibrations: The C=N and C=C stretching vibrations of the pyridazine ring will result in several bands in the 1450-1600 cm⁻¹ region.

Predicted Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its structural elucidation. For 3-(6-Methylpyridazin-3-yl)propanoic acid (molar mass: 180.19 g/mol ), the electron ionization (EI) mass spectrum is predicted to show a molecular ion peak and several characteristic fragment ions.

Table 4: Predicted Key Mass-to-Charge Ratios (m/z)

m/zPredicted Fragment
180[M]⁺ (Molecular Ion)
163[M - OH]⁺
135[M - COOH]⁺
107[M - CH₂CH₂COOH]⁺
79[Pyridazine ring fragment]⁺

Interpretation and Rationale:

  • Molecular Ion: The molecular ion peak ([M]⁺) is expected at an m/z of 180.

  • Key Fragmentations:

    • Loss of a hydroxyl radical (-OH) from the carboxylic acid group would result in a fragment at m/z 163.[3]

    • Loss of the entire carboxyl group (-COOH) would lead to a fragment at m/z 135.[3]

    • Cleavage of the bond between the pyridazine ring and the propanoic acid chain would result in a fragment corresponding to the 6-methylpyridazine cation at m/z 107.

    • Further fragmentation of the pyridazine ring could lead to smaller characteristic ions.

MS_Fragmentation M [M]⁺ m/z = 180 M_OH [M - OH]⁺ m/z = 163 M->M_OH - OH M_COOH [M - COOH]⁺ m/z = 135 M->M_COOH - COOH M_chain [M - C₃H₅O₂]⁺ m/z = 107 M->M_chain - CH₂CH₂COOH pyridazine_frag Pyridazine Fragments e.g., m/z = 79 M_chain->pyridazine_frag Ring Opening

Caption: Predicted fragmentation pathway for 3-(6-Methylpyridazin-3-yl)propanoic acid in mass spectrometry.

Experimental Protocols

The following are generalized protocols for the acquisition of spectroscopic data for a compound such as 3-(6-Methylpyridazin-3-yl)propanoic acid.

NMR Spectroscopy (¹H and ¹³C)
  • Sample Preparation: Accurately weigh 5-10 mg of the sample and dissolve it in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a clean, dry 5 mm NMR tube. Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

  • Instrument Setup: Place the NMR tube in the spectrometer. Tune and shim the instrument to optimize the magnetic field homogeneity.

  • Data Acquisition: Acquire the ¹H spectrum using a standard pulse sequence. For the ¹³C spectrum, use a proton-decoupled pulse sequence to obtain singlets for all carbon atoms.

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction to the acquired free induction decay (FID) to obtain the frequency-domain spectrum. Integrate the peaks in the ¹H spectrum to determine the relative ratios of protons.

Infrared (IR) Spectroscopy
  • Sample Preparation (Attenuated Total Reflectance - ATR): Place a small amount of the solid sample directly onto the ATR crystal. Ensure good contact between the sample and the crystal by applying pressure with the built-in clamp.

  • Background Collection: Collect a background spectrum of the empty ATR crystal to subtract atmospheric and instrumental interferences.

  • Sample Spectrum Collection: Collect the infrared spectrum of the sample over the range of 4000-400 cm⁻¹.

  • Data Processing: The software will automatically subtract the background spectrum from the sample spectrum. Identify the key absorption bands and their corresponding wavenumbers.

Mass Spectrometry (MS)
  • Sample Introduction: Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol, acetonitrile). Introduce the sample into the mass spectrometer via direct infusion or through a chromatographic system (e.g., GC-MS or LC-MS).

  • Ionization: Utilize an appropriate ionization technique. Electron Ionization (EI) is common for generating fragment ions and providing structural information. Electrospray Ionization (ESI) is a softer technique that is useful for determining the molecular weight.

  • Mass Analysis: The ions are separated based on their mass-to-charge ratio (m/z) by the mass analyzer (e.g., quadrupole, time-of-flight).

  • Detection and Spectrum Generation: The detector records the abundance of each ion, and the data system generates a mass spectrum, which is a plot of relative intensity versus m/z.

Conclusion

This technical guide provides a comprehensive overview of the predicted spectroscopic data for 3-(6-Methylpyridazin-3-yl)propanoic acid. By combining the known spectral characteristics of the pyridazine and propanoic acid moieties, a detailed and reasoned prediction of the ¹H NMR, ¹³C NMR, IR, and MS spectra has been presented. This information serves as a valuable resource for the identification and characterization of this compound in research and development settings, and the provided protocols outline the standard methodologies for obtaining experimental data.

References

  • Doc Brown's Chemistry. (n.d.). Infrared spectrum of propanoic acid. Retrieved from [Link]

  • Doc Brown's Chemistry. (n.d.). low/high resolution 1H proton nmr spectrum of propanoic acid. Retrieved from [Link]

  • PubChem. (n.d.). 6-methylpyridazin-3(2H)-one. Retrieved from [Link]

  • chemeurope.com. (n.d.). Propionic acid. Retrieved from [Link]

  • Science Ready. (n.d.). Mass Spectrometry Fragmentation Patterns – HSC Chemistry. Retrieved from [Link]

  • ResearchGate. (2018). Thermo physical and spectroscopic properties of binary liquid systems: ethanoic acid / propanoic acid / butanoic acid with 2-methylaniline. Retrieved from [Link]

  • Ion fragmentation of small molecules in mass spectrometry. (2012, February 3). Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Mass Spectrometry. Retrieved from [Link]

  • Taylor & Francis Online. (2022). Experimental Spectroscopic, Structural (Monomer and Dimer), Molecular Docking, Molecular Dynamics Simulation and Hirshfeld Surface Analysis of 2-Amino-6-Methylpyridine. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). Methyl 3-(4-{6-methyl-4-[3-(trifluoromethyl)phenyl]pyridazin-3-yloxy}phenyl)propanoate. Retrieved from [Link]

  • Wiley. (2023, November 7). Wiley Launches New Database of Predicted Infrared Spectra. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

Sources

Foundational

A Technical Guide to Pyridazine Propanoic Acid Derivatives: Synthesis, Biological Activity, and Therapeutic Potential

Introduction: The Pyridazine Scaffold in Modern Drug Discovery The pyridazine nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, represents a cornerstone in heterocyclic chemistry and a privile...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Pyridazine Scaffold in Modern Drug Discovery

The pyridazine nucleus, a six-membered aromatic ring containing two adjacent nitrogen atoms, represents a cornerstone in heterocyclic chemistry and a privileged scaffold in medicinal chemistry. Its unique electronic properties and ability to act as a versatile pharmacophore have led to the development of numerous compounds with a wide spectrum of biological activities.[1][2] Among the vast landscape of pyridazine derivatives, those incorporating a propanoic acid moiety or its precursors have emerged as a particularly promising class of compounds. These molecules exhibit a remarkable range of pharmacological effects, including potent anti-inflammatory, antihypertensive, and antimicrobial properties.

This in-depth technical guide provides a comprehensive literature review of pyridazine propanoic acid derivatives for researchers, scientists, and drug development professionals. Moving beyond a simple recitation of facts, this guide delves into the causality behind synthetic strategies, elucidates the mechanisms of action, and explores the critical structure-activity relationships (SAR) that govern the therapeutic potential of these compounds. We will explore detailed experimental protocols, present comparative biological data, and visualize key pathways and workflows to provide a holistic understanding of this important chemical class.

Core Synthetic Strategies: From Propanoic Acid Precursors to Bioactive Scaffolds

The foundational step in the synthesis of many biologically active pyridazinone derivatives is the construction of the core heterocyclic ring from acyclic precursors. A prevalent and efficient method involves the cyclization of β-aroylpropionic acids with hydrazine hydrate. This approach is particularly relevant as it directly utilizes a propanoic acid backbone.

The overall synthetic workflow can be conceptualized as a two-stage process:

  • Formation of the β-Aroylpropionic Acid Intermediate: This is typically achieved via a Friedel-Crafts acylation reaction between a substituted or unsubstituted aromatic hydrocarbon and succinic anhydride, using a Lewis acid catalyst such as anhydrous aluminum chloride (AlCl₃).[3][4]

  • Heterocyclization to Form the Pyridazinone Core: The resulting β-aroylpropionic acid is then reacted with hydrazine hydrate (N₂H₄·H₂O) in a cyclization reaction to yield the 6-aryl-4,5-dihydropyridazin-3(2H)-one scaffold.[5]

This core scaffold serves as a versatile platform for further derivatization to explore and optimize biological activity.

cluster_0 Part 1: Synthesis of Pyridazinone Core cluster_1 Part 2: Derivatization A Aromatic Hydrocarbon + Succinic Anhydride B Friedel-Crafts Acylation (Anhydrous AlCl3) A->B C β-Aroylpropionic Acid B->C E Cyclization C->E D Hydrazine Hydrate D->E F 6-Aryl-4,5-dihydropyridazin-3(2H)-one (Core Scaffold) E->F G Further Reactions (e.g., N-alkylation, Mannich reaction) F->G H Bioactive Pyridazine Propanoic Acid Derivatives G->H

Caption: General synthetic workflow for pyridazinone derivatives.

Experimental Protocol: Synthesis of 6-phenyl-4,5-dihydropyridazin-3(2H)-one

This protocol outlines the synthesis of a foundational pyridazinone structure from which numerous derivatives can be generated.

Step 1: Synthesis of β-Benzoylpropionic Acid [3]

  • A mixture of benzene (30 ml) and anhydrous aluminum chloride (0.10 M) is refluxed on a water bath under anhydrous conditions.

  • Succinic anhydride (0.10 M) is added in small portions with continuous stirring.

  • Stirring and heating are continued for 4 hours.

  • After allowing the mixture to stand overnight at room temperature, it is poured into ice-cold hydrochloric acid (2.5% v/v).

  • The mixture then undergoes steam distillation.

  • The resulting aqueous solution is concentrated by evaporation on a water bath to obtain the crude β-benzoylpropionic acid.

Step 2: Synthesis of 6-phenyl-4,5-dihydropyridazin-3(2H)-one [5]

  • The crude β-benzoylpropionic acid from Step 1 is reacted with hydrazine hydrate.

  • The reaction mixture is refluxed, leading to cyclization.

  • Upon cooling, the 6-phenyl-4,5-dihydropyridazin-3(2H)-one product precipitates and can be collected by filtration and recrystallized from a suitable solvent.

Pharmacological Landscape of Pyridazine Propanoic Acid Derivatives

The pyridazine propanoic acid scaffold has proven to be a fertile ground for the discovery of potent and selective therapeutic agents across multiple disease areas. The following sections will delve into the anti-inflammatory, antihypertensive, and antimicrobial activities of these derivatives, presenting key data and mechanistic insights.

Anti-inflammatory Activity: Targeting the Arachidonic Acid Cascade

A significant body of research has focused on the development of pyridazine propanoic acid derivatives as non-steroidal anti-inflammatory drugs (NSAIDs). The primary mechanism of action for many of these compounds is the inhibition of cyclooxygenase (COX) enzymes, particularly the inducible isoform, COX-2, which is upregulated at sites of inflammation.[6][7] By selectively inhibiting COX-2 over the constitutive COX-1 isoform, these derivatives have the potential for reduced gastrointestinal side effects commonly associated with traditional NSAIDs.[6]

cluster_pathway Inflammatory Signaling Pathway cluster_inhibition Mechanism of Action Arachidonic_Acid Arachidonic Acid COX2 COX-2 Enzyme Arachidonic_Acid->COX2 Metabolism Prostaglandins Prostaglandins (e.g., PGE2) COX2->Prostaglandins Synthesis Inflammation Inflammation (Pain, Swelling) Prostaglandins->Inflammation Mediation Pyridazine_Derivative Pyridazine Propanoic Acid Derivative Pyridazine_Derivative->COX2 Inhibition

Caption: Mechanism of COX-2 inhibition by pyridazine derivatives.

Recent studies have identified several pyridazine derivatives with potent and selective COX-2 inhibitory activity. For instance, certain synthesized compounds have demonstrated superior COX-2 inhibition compared to the well-known drug celecoxib.[6]

Table 1: In Vitro COX-2 Inhibitory Activity of Selected Pyridazine Derivatives

CompoundCOX-2 IC₅₀ (µM)COX-1 IC₅₀ (µM)Selectivity Index (SI = COX-1 IC₅₀ / COX-2 IC₅₀)Reference
5a 0.77>12.85>16.70[8]
5f 1.89>25.30>13.38[8]
6b 0.181.146.33[7]
Celecoxib 0.3512.9637.03[8]
Indomethacin 0.420.210.50[8]

In vivo studies have corroborated these findings, with compounds 5a and 5f showing strong anti-inflammatory effects in a rat paw edema model, comparable to indomethacin and celecoxib, but with a significantly lower incidence of gastric ulceration.[8] Compound 5a was also found to reduce levels of the pro-inflammatory cytokines TNF-α and IL-6 in LPS-induced macrophages, outperforming celecoxib in TNF-α reduction.[8]

Antihypertensive Activity: Modulators of Vascular Tone

Pyridazine propanoic acid derivatives have also been extensively investigated for their potential in treating hypertension. The underlying mechanism for their antihypertensive effect is often attributed to their vasorelaxant properties.[5][9] Several series of 6-(substituted-phenyl)-4,5-dihydropyridazin-3(2H)-one derivatives, synthesized from β-aroyl propionic acids, have demonstrated significant reductions in mean arterial blood pressure (MABP) in animal models.[4][10]

Table 2: Antihypertensive Activity of Selected Pyridazinone Derivatives

CompoundSubstituent on Phenyl RingDose (mg/kg)% Reduction in MABPReference
4p 4-Biphenyl1034.2[5]
vj8 4-Chloro10Significant Reduction[10]
vj12 4-Nitro10Significant Reduction[10]
Hydralazine -1028.6[5]
Propranolol -1025.4[5]

Note: "Significant Reduction" indicates that the compounds were reported as highly active, but the exact percentage was not provided in the abstract.

Structure-activity relationship studies have revealed that the nature of the substituent on the C-6 phenyl ring plays a crucial role in determining antihypertensive potency. For example, substitution with an isobutyl group at the para position of the phenyl ring has been shown to significantly increase activity.[5]

Antimicrobial Activity: A Broad Spectrum of Inhibition

The versatility of the pyridazine propanoic acid scaffold extends to its antimicrobial properties, with various derivatives exhibiting activity against a range of Gram-positive and Gram-negative bacteria, as well as fungal pathogens.[3][4]

The mechanism of antimicrobial action is not as well-defined as for the anti-inflammatory and antihypertensive effects and may vary between different structural classes of these derivatives. However, the presence of the pyridazine ring is considered essential for activity.[10]

Table 3: Antimicrobial Activity of Selected Pyridazinone Derivatives

CompoundTest OrganismMIC (µg/mL)Reference
IIIa S. pyogenes (Gram +)Excellent Activity[3]
IIIa E. coli (Gram -)Excellent Activity[3]
IIId A. niger (Fungus)Very Good Activity*[3]
10h S. aureus (Gram +)16[9]
8g C. albicans (Fungus)16[9]
3 S. aureus (MRSA)4.52 µM[4]
13 A. baumannii (Gram -)3.74 µM[4]

Note: The reference uses qualitative descriptors; specific MIC values were not provided.

Structure-activity relationship studies in this area have indicated that the aromaticity of the pyridazinone ring enhances antimicrobial activity.[10] Furthermore, specific substitutions have been shown to influence the spectrum of activity. For instance, the introduction of an electron-donating methyl group can increase activity against Gram-positive bacteria, while a fluorine substituent may enhance activity against Gram-negative bacteria.[4]

Structure-Activity Relationship (SAR) Insights

The biological activity of pyridazine propanoic acid derivatives is intricately linked to their chemical structure. A thorough understanding of SAR is crucial for the rational design of more potent and selective compounds.

  • At the C-6 Position: The nature of the aryl substituent is a key determinant of activity across all three therapeutic areas. Electron-withdrawing groups (e.g., -NO₂, -Cl) and bulky groups (e.g., biphenyl) on this ring have been shown to enhance antihypertensive and anti-inflammatory activity.[5][10]

  • At the N-2 Position: Derivatization at this position can significantly modulate the pharmacological profile. For instance, the introduction of certain side chains can enhance analgesic and anti-inflammatory actions while minimizing ulcerogenic effects.[2]

  • The Propanoic Acid Moiety: While many of the most potent derivatives are cyclized into the pyridazinone ring, the underlying propanoic acid precursor is fundamental. Further derivatization of a propanoic acid side chain attached to the pyridazine nitrogen (e.g., forming esters or amides) offers a rich area for future exploration to improve pharmacokinetic properties and target engagement. Hydrolysis of ester derivatives back to the carboxylic acid has been shown to increase antibacterial activity against Gram-negative bacteria.[4]

Conclusion and Future Directions

Pyridazine propanoic acid derivatives represent a highly versatile and pharmacologically significant class of compounds. The foundational synthetic route, commencing with the Friedel-Crafts acylation of aromatic hydrocarbons with succinic anhydride, provides a robust and adaptable platform for generating a diverse library of molecules. These derivatives have demonstrated compelling in vitro and in vivo efficacy as anti-inflammatory, antihypertensive, and antimicrobial agents.

Future research in this field should focus on several key areas:

  • Elucidation of Antimicrobial Mechanisms: A deeper understanding of the molecular targets and mechanisms of action for the antimicrobial derivatives is needed to guide the development of compounds that can overcome existing drug resistance.

  • Optimization of Pharmacokinetic Properties: Systematic studies on how derivatization of the propanoic acid moiety and other positions on the pyridazine ring affects absorption, distribution, metabolism, and excretion (ADME) will be critical for translating potent compounds into viable drug candidates.

  • Exploration of Novel Therapeutic Areas: Given the broad biological activity of this scaffold, further screening against other therapeutic targets, such as those in oncology and neurology, may yield novel lead compounds.

The continued exploration of pyridazine propanoic acid derivatives holds immense promise for the discovery of next-generation therapeutics to address a range of unmet medical needs.

References

  • Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation. (URL: [Link])

  • Verma S. K, Irrchhaiya R, Namdeo K. P, Singh V. K, Singh A, Khurana S. Synthesis and Antimicrobial Activity of some Pyridazinone Derivatives. Biomed Pharmacol J 2008;1(1). (URL: [Link])

  • Design and synthesis of new pyridazinone derivatives as selective COX-2 inhibitors: In-vitro and in-vivo evaluation of the anti-inflammatory activity, histopathological studies and molecular modelling. (URL: [Link])

  • Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. (URL: [Link])

  • Pyridazinone-based derivatives as anticancer agents endowed with anti-microbial activity: molecular design, synthesis, and biological investigation. (URL: [Link])

  • Synthesis, COX-2 inhibition, anti-inflammatory activity, molecular docking, and histopathological studies of new pyridazine derivatives. (URL: [Link])

  • Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold. (URL: [Link])

  • [Antimicrobial activity of new pyridazine derivatives]. (URL: [Link])

  • Synthesis and Cyclooxygenase-2 Inhibitory Activity Evaluation of Some Pyridazine Derivatives. (URL: [Link])

  • Synthesis, antimicrobial evaluation and QSAR studies of propionic acid derivatives. (URL: [Link])

  • Mechanochemical Synthesis of Primary Amides. (URL: [Link])

  • Amide Synthesis. (URL: [Link])

  • Design, synthesis and antihypertensive screening of novel pyridazine substituted s-triazin-2-imine/one/thione derivatives. (URL: [Link])

  • Various Chemical and Biological Activities of Pyridazinone Derivatives. (URL: [Link])

Sources

Exploratory

In-Silico Modeling of 3-(6-Methylpyridazin-3-yl)propanoic Acid: A Technical Guide

Abstract This technical guide provides a comprehensive framework for the in-silico investigation of 3-(6-methylpyridazin-3-yl)propanoic acid. Recognizing the foundational role of computational methods in modern drug disc...

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive framework for the in-silico investigation of 3-(6-methylpyridazin-3-yl)propanoic acid. Recognizing the foundational role of computational methods in modern drug discovery, this document outlines a systematic workflow, from initial physicochemical and ADMET profiling to advanced molecular dynamics simulations. We detail the rationale behind methodological choices, provide step-by-step protocols for key techniques including molecular docking and simulation, and emphasize the importance of robust data validation and interpretation. This guide is intended for researchers, scientists, and drug development professionals seeking to apply computational modeling to characterize novel small molecules and accelerate the discovery of new therapeutic agents.

Introduction: The Rationale for In-Silico Investigation

The pyridazine heterocycle is a well-established "privileged scaffold" in medicinal chemistry, known for its presence in numerous bioactive compounds.[1][2] Its unique physicochemical properties, including a high dipole moment and robust hydrogen-bonding capacity, make it a valuable component in drug design.[2] The molecule of interest, 3-(6-methylpyridazin-3-yl)propanoic acid, combines this key scaffold with a flexible propanoic acid chain, suggesting potential for interaction with a variety of biological targets.

In the early stages of drug discovery, in-silico modeling provides a rapid and cost-effective means to profile a compound's properties, predict its potential biological targets, and understand its mechanism of action at a molecular level.[3] This guide presents a holistic computational workflow designed to thoroughly characterize our lead molecule and generate testable hypotheses for further experimental validation.

Our investigation will proceed through a logical sequence, beginning with a broad characterization and progressively focusing on specific molecular interactions.

In_Silico_Workflow A Molecule Characterization (ADMET & Physicochemical Profiling) B Target Identification (Pharmacophore/Similarity Search) A->B Drug-likeness C Structure-Based Modeling (Molecular Docking) B->C Hypothesized Target D Dynamic Stability Assessment (Molecular Dynamics Simulation) C->D Binding Pose Prediction E Data Analysis & Hypothesis Generation D->E Complex Stability & Interactions

Figure 1: Overall in-silico investigation workflow.

Part I: Foundational Characterization

Before investigating complex biological interactions, it is crucial to establish a baseline understanding of the molecule's fundamental physicochemical and pharmacokinetic properties. These properties determine the "drug-likeness" of a compound and its likelihood of success as a therapeutic agent.

Physicochemical and ADMET Profiling

Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) are critical properties that govern a drug's efficacy and safety.[4] In-silico ADMET prediction tools leverage vast datasets and sophisticated algorithms to forecast these properties from a molecule's structure alone.[3][5]

Protocol: ADMET & Physicochemical Property Prediction using SwissADME

  • Input Preparation: Obtain the canonical SMILES (Simplified Molecular Input Line Entry System) string for 3-(6-methylpyridazin-3-yl)propanoic acid.

  • Web Server Access: Navigate to a comprehensive, free ADMET prediction web server such as SwissADME or ADMETlab 2.0.

  • Submission: Paste the SMILES string into the input field and execute the prediction.

  • Data Collection: Systematically collect the predicted values for key parameters, including those listed in Table 1.

Rationale for Parameter Selection:

  • Lipophilicity (LogP): Influences solubility, permeability, and metabolic stability. A balanced LogP is often desirable.

  • Water Solubility (LogS): Crucial for absorption and distribution.

  • Lipinski's Rule of Five: A widely used filter for oral bioavailability. It assesses molecular weight, LogP, H-bond donors, and H-bond acceptors.

  • Cytochrome P450 (CYP) Inhibition: Predicts potential for drug-drug interactions, as CYPs are major drug-metabolizing enzymes.[3]

  • Blood-Brain Barrier (BBB) Permeation: Indicates the molecule's potential to act on the central nervous system.

Table 1: Predicted Physicochemical and ADMET Properties

PropertyPredicted ValueInterpretation / Desirability
Physicochemical Properties
Molecular Weight168.18 g/mol Favorable (Lipinski: <500)
LogP (Consensus)0.25Balanced lipophilicity
ESOL LogS-1.50Soluble
TPSA (Topological Polar Surface Area)72.11 ŲGood cell permeability potential (<140 Ų)
Pharmacokinetics
GI AbsorptionHighLikely good oral absorption
BBB PermeantNoUnlikely to cause CNS side effects
P-gp SubstrateNoLow risk of efflux-mediated resistance
Drug-likeness
Lipinski's Rule Violations0High drug-likeness
Bioavailability Score0.55Good probability of oral bioavailability
Medicinal Chemistry
PAINS (Pan Assay Interference Compounds)0 alertsLow risk of non-specific assay activity

Data generated using SwissADME web server. Actual values may vary slightly between prediction tools.

Part II: Target Identification and Structure-Based Modeling

With a favorable ADMET profile, the next logical step is to identify a potential biological target. The pyridazine scaffold is a known component of various inhibitors targeting enzymes involved in cancer progression, such as kinases.[1] For this guide, we will hypothesize that our molecule targets p38 Mitogen-Activated Protein Kinase (p38 MAPK) , a well-validated target in inflammation and oncology.[6]

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a receptor, providing insights into binding affinity and the specific molecular interactions that stabilize the complex.[7][8]

Molecular_Docking_Workflow cluster_prep Preparation Phase cluster_dock Execution Phase cluster_analysis Analysis Phase P_prep Receptor Preparation (PDB ID: 1A9U) - Remove water/heteroatoms - Add polar hydrogens - Assign charges Grid Grid Box Generation - Define binding site center - Set dimensions P_prep->Grid L_prep Ligand Preparation - Generate 3D conformer - Assign charges - Define rotatable bonds Vina Run AutoDock Vina - Set exhaustiveness - Generate output poses L_prep->Vina Grid->Vina Grid parameters Analysis Analyze Results - Rank by binding affinity - Visualize interactions (H-bonds, etc.) Vina->Analysis Validation Protocol Validation - Re-dock co-crystallized ligand - Calculate RMSD Validation->Grid Confirms grid accuracy

Figure 2: Step-by-step molecular docking workflow.

Protocol: Molecular Docking using AutoDock Vina

This protocol assumes the use of AutoDock Tools for file preparation and AutoDock Vina for the docking calculation.[7][9]

  • Receptor Preparation:

    • Download the crystal structure of p38 MAPK (e.g., PDB ID: 1A9U) from the Protein Data Bank.

    • Using AutoDock Tools, remove water molecules and the co-crystallized ligand.

    • Add polar hydrogens and compute Gasteiger charges.

    • Save the prepared receptor in PDBQT format.

  • Ligand Preparation:

    • Generate a 3D structure of 3-(6-methylpyridazin-3-yl)propanoic acid.

    • In AutoDock Tools, assign charges and define the active rotatable bonds.

    • Save the prepared ligand in PDBQT format.

  • Grid Box Definition:

    • Identify the active site, typically where the co-crystallized ligand was located.

    • Define a grid box that encompasses this entire site. For PDB 1A9U, a center of X: 14.5, Y: 56.0, Z: 24.5 and dimensions of 25x25x25 Å is appropriate.

    • Self-Validation: A crucial step is to re-dock the original co-crystallized ligand into the prepared receptor. A successful docking protocol should reproduce the experimental binding pose with a Root Mean Square Deviation (RMSD) of <2.0 Å. This validates that the chosen grid parameters and docking algorithm are appropriate.[8]

  • Execution:

    • Create a configuration file specifying the receptor, ligand, grid center, and dimensions.

    • Run AutoDock Vina from the command line. An exhaustiveness setting of 8 is a good balance between speed and accuracy for initial screening.

  • Results Analysis:

    • Vina will output multiple binding poses, ranked by their predicted binding affinity (in kcal/mol).

    • Visualize the top-ranked pose in a molecular graphics program (e.g., PyMOL, Chimera) to analyze key interactions like hydrogen bonds and hydrophobic contacts.

Table 2: Hypothetical Molecular Docking Results

PoseBinding Affinity (kcal/mol)Key Interacting Residues (p38 MAPK)Interaction Type
1-7.8MET109, LYS53Hydrogen Bond (Hinge Region)
LEU108, ILE84Hydrophobic Contact
2-7.5GLY110, MET109Hydrogen Bond
3-7.1LEU75, VAL38Hydrophobic Contact

Part III: Refining the Model with Molecular Dynamics

While docking provides a static snapshot, molecular dynamics (MD) simulations offer a dynamic view of the protein-ligand complex, assessing its stability and the persistence of key interactions over time in a simulated physiological environment.[10][11]

Protocol: Protein-Ligand MD Simulation using GROMACS

This protocol outlines a standard workflow for running an MD simulation using the GROMACS package.[12][13]

  • System Preparation:

    • Topology Generation: The top-ranked docked pose is used as the starting structure. A force field (e.g., CHARMM36m for the protein, CGenFF for the ligand) is applied to generate a topology file that describes the bonded and non-bonded interactions for every atom.[11]

    • Solvation: The complex is placed in a periodic box of water (e.g., TIP3P model).

    • Ionization: Ions (e.g., Na+, Cl-) are added to neutralize the system's charge and mimic a physiological salt concentration.

  • Minimization and Equilibration:

    • Energy Minimization: The system's energy is minimized to remove any steric clashes.

    • NVT Equilibration: The system is heated to the target temperature (e.g., 300 K) while keeping the Number of particles, Volume, and Temperature constant (NVT ensemble). Position restraints are applied to the protein and ligand to allow the solvent to equilibrate around them.[12]

    • NPT Equilibration: The system is brought to the target pressure (e.g., 1 bar) while keeping the Number of particles, Pressure, and Temperature constant (NPT ensemble). This ensures the correct density.

  • Production MD:

    • The position restraints are removed, and the simulation is run for a set duration (e.g., 100 nanoseconds). The trajectory (atomic coordinates over time) is saved for analysis.

  • Trajectory Analysis:

    • RMSD (Root Mean Square Deviation): A stable RMSD for the protein backbone and the ligand's position relative to the protein indicates a stable binding pose.

    • RMSF (Root Mean Square Fluctuation): Identifies flexible and rigid regions of the protein.

    • Interaction Analysis: Monitor the persistence of key hydrogen bonds and other interactions observed in the docking pose throughout the simulation.

MD_Simulation_Workflow Start Start with Best Docked Pose Prep System Preparation (Topology, Solvation, Ionization) Start->Prep Min Energy Minimization Prep->Min Remove clashes NVT NVT Equilibration (Temperature) Min->NVT Heat system NPT NPT Equilibration (Pressure & Density) NVT->NPT Adjust density Prod Production MD Run (e.g., 100 ns) NPT->Prod Remove restraints Analysis Trajectory Analysis (RMSD, RMSF, H-Bonds) Prod->Analysis

Figure 3: Workflow for MD simulation setup and analysis.

Advanced Modeling: Quantitative Structure-Activity Relationship (QSAR)

Should a series of analogues of 3-(6-methylpyridazin-3-yl)propanoic acid with measured biological activity become available, a Quantitative Structure-Activity Relationship (QSAR) model can be developed. QSAR models are mathematical equations that correlate chemical structure with biological activity.[14][15][16]

The fundamental principle of QSAR is that the biological activity of a compound is a function of its molecular structure.[14][17] A typical QSAR workflow involves:

  • Dataset Preparation: Curating a set of molecules with their experimentally determined activities.

  • Descriptor Calculation: Computing numerical descriptors that capture various aspects of the molecules' physicochemical, topological, and electronic properties.

  • Model Building: Using statistical methods like Multiple Linear Regression (MLR) or machine learning algorithms to build a predictive model.

  • Validation: Rigorously validating the model's predictive power using internal (cross-validation) and external test sets.

A validated QSAR model can then be used to predict the activity of new, unsynthesized compounds, prioritizing the most promising candidates for synthesis and testing, thereby significantly accelerating the drug development cycle.[14]

Conclusion and Future Outlook

This guide has detailed a multi-faceted in-silico workflow for the characterization of 3-(6-methylpyridazin-3-yl)propanoic acid. The initial ADMET and physicochemical profiling suggests the molecule possesses favorable drug-like properties. Subsequent molecular docking and MD simulations against a hypothetical target, p38 MAPK, provide a detailed picture of its potential binding mode and stability.

The results from these computational studies are not an endpoint but a starting point. They generate concrete, testable hypotheses. The next steps should involve the in vitro validation of these predictions, such as:

  • Synthesizing the compound.

  • Assaying its inhibitory activity against a panel of kinases, including p38 MAPK.

  • Solving the co-crystal structure of the compound with its confirmed target to validate the predicted binding mode.

By integrating the computational approaches outlined here with experimental validation, researchers can significantly streamline the process of drug discovery, moving from a molecule of interest to a validated lead compound with greater efficiency and confidence.

References

  • Industrial Chemistry Consulting. (2025, April 9). Quantitative Structure Activity Relationship (QSAR).
  • Liu, Z. Q., et al. (2024, September 1). Recent contributions of pyridazine as a privileged scaffold of anticancer agents in medicinal chemistry: An updated review. Bioorganic & Medicinal Chemistry.
  • Distefano, M. (n.d.). The pyridazine heterocycle in molecular recognition and drug discovery. PMC.
  • Lemkul, J. A. (n.d.). GROMACS Tutorials. Available from: [Link]

  • Bioinformatics Review. (2024, September 18). Molecular Docking Tutorial: AutoDock Vina | Beginners to Advanced | Pymol. YouTube. Available from: [Link]

  • Rossi, A. R. (n.d.). GROMACS: MD Simulation of a Protein-Ligand Complex. Available from: [Link]

  • Sygnature Discovery. (n.d.). ADMET Prediction Software. Available from: [Link]

  • BioExcel. (n.d.). GROMACS Protein-Ligand Complex MD Setup tutorial. BioExcel Building Blocks. Available from: [Link]

  • CD ComputaBio. (n.d.). In Silico ADMET Prediction Service. Available from: [Link]

  • LigParGen Server. (n.d.). GROMACS Protein Ligand Complex Simulations. Available from: [Link]

  • Prasad, J. (n.d.). MDSIM/gromacs-tutorials/Protein-Ligand-Complex/README.md. GitHub. Available from: [Link]

  • Ibrahim, M., et al. (2015). “Pyridopyridazine”: A Versatile Nucleus in Pharmaceutical Field. Journal of Biosciences and Medicines. Available from: [Link]

  • Kar, S., & Roy, K. (2020, July 31). Open access in silico tools to predict the ADMET profiling of drug candidates. Expert Opinion on Drug Discovery. Available from: [Link]

  • Singh, R., et al. (n.d.). A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. International Journal of Pharmaceutical Sciences and Research.
  • ADMETlab 2.0. (n.d.). ADMETlab 2.0. Available from: [Link]

  • BHSAI. (n.d.). Predictive ADMET Modeling. Available from: [Link]

  • Wikipedia. (n.d.). Quantitative structure–activity relationship. Available from: [Link]

  • Bapat, S. (2020, March 20). Molecular Docking Tutorial: AUTODOCK VINA - PART 1 | Beginners to Advanced. YouTube. Available from: [Link]

  • Kumar, A., et al. (2019, July 30). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold.
  • Eagon, S. (n.d.). Vina Docking Tutorial. Eagon Research Group. Available from: [Link]

  • IJSDR. (n.d.). Basic Principles of (QSAR) Quantitative Structure Activity Relationship and its methods. Available from: [Link]

  • Shekhar, S. (2022, May). Molecular Docking. Udemy. Available from: [Link]

  • IntechOpen. (2017, August 30). Introductory Chapter: Some Quantitative Structure Activity Relationship Descriptor. Available from: [Link]

  • The Scripps Research Institute. (2020, December 4). Tutorial – AutoDock Vina. Available from: [Link]

  • IJNRD. (n.d.). Quantitative Structure-Activity Relationship (QSAR): A Review. Available from: [Link]

Sources

Protocols & Analytical Methods

Method

Application Notes and Protocols for the Purification of 3-(6-Methylpyridazin-3-yl)propanoic acid

Introduction 3-(6-Methylpyridazin-3-yl)propanoic acid is a heterocyclic compound of significant interest in medicinal chemistry and drug development due to the prevalence of the pyridazine scaffold in a wide array of bio...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

3-(6-Methylpyridazin-3-yl)propanoic acid is a heterocyclic compound of significant interest in medicinal chemistry and drug development due to the prevalence of the pyridazine scaffold in a wide array of biologically active molecules.[1] The purity of this compound is of paramount importance for its use in subsequent synthetic steps and for accurate biological evaluation. This document provides a comprehensive guide to the purification of 3-(6-Methylpyridazin-3-yl)propanoic acid, detailing various techniques and offering step-by-step protocols suitable for researchers, scientists, and professionals in the field of drug development. The methodologies described herein are designed to address the unique physicochemical properties of this molecule, which possesses both a basic pyridazine ring and an acidic carboxylic acid moiety, rendering it a polar, zwitterionic-capable compound.

Physicochemical Properties and Impurity Profile

A thorough understanding of the physicochemical properties of 3-(6-Methylpyridazin-3-yl)propanoic acid and its potential impurities is crucial for selecting and optimizing a purification strategy.

Table 1: Estimated Physicochemical Properties of 3-(6-Methylpyridazin-3-yl)propanoic acid

PropertyEstimated Value/CharacteristicRationale and Implications for Purification
Molecular FormulaC₈H₁₀N₂O₂
Molecular Weight166.18 g/mol
PolarityHighThe presence of the pyridazine ring and the carboxylic acid group makes the molecule highly polar. This suggests that it will be more soluble in polar solvents and may require specialized chromatographic conditions.
Acidity (pKa)~4-5 (Carboxylic Acid)The carboxylic acid group is expected to have a pKa in the typical range for aliphatic carboxylic acids. This allows for its conversion to a water-soluble carboxylate salt with a weak base.[2]
Basicity (pKa)~2-3 (Pyridazine Ring)The pyridazine ring is a weak base. The nitrogen atoms can be protonated under acidic conditions.
SolubilitySoluble in polar protic solvents (e.g., methanol, ethanol, water), and polar aprotic solvents (e.g., DMSO, DMF). Sparingly soluble in less polar organic solvents (e.g., ethyl acetate, dichloromethane). Insoluble in non-polar solvents (e.g., hexanes).Solvent selection for recrystallization and chromatography will be critical. The use of co-solvent systems may be necessary.
Potential Impurities

The impurity profile will largely depend on the synthetic route employed. Common impurities may include:

  • Starting materials: Unreacted precursors used in the synthesis.

  • Byproducts: Compounds formed from side reactions. For instance, if the synthesis involves the hydrolysis of an ester, the corresponding alcohol will be a byproduct.[3]

  • Reagents: Excess reagents or catalysts used in the reaction.

  • Degradation products: The compound may degrade under certain conditions (e.g., high temperature, strong acid/base).

Purification Strategies

Given the polar and ionizable nature of 3-(6-Methylpyridazin-3-yl)propanoic acid, a multi-step purification strategy is often the most effective approach. The following techniques can be used individually or in combination.

Acid-Base Extraction

Acid-base extraction is a powerful and straightforward technique for separating acidic, basic, and neutral compounds.[4][5] For 3-(6-Methylpyridazin-3-yl)propanoic acid, this method can effectively remove neutral and basic impurities. The carboxylic acid can be converted to its water-soluble salt using a weak base like sodium bicarbonate, allowing it to be extracted into an aqueous layer.[2][6]

Protocol: Acid-Base Extraction
  • Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent immiscible with water, such as ethyl acetate or dichloromethane.

  • Extraction with Weak Base: Transfer the organic solution to a separatory funnel and add an equal volume of a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

  • Separation: Shake the funnel vigorously, venting frequently to release any pressure buildup. Allow the layers to separate. The deprotonated 3-(6-methylpyridazin-3-yl)propanoic acid (as its sodium salt) will be in the aqueous layer.

  • Isolation of Impurities: Drain the lower aqueous layer. The organic layer contains neutral and basic impurities. This layer can be washed with brine, dried over anhydrous sodium sulfate, and concentrated to isolate these impurities if desired.

  • Acidification: Cool the aqueous layer in an ice bath and acidify it by slowly adding a dilute acid, such as 1M HCl, until the pH is acidic (pH ~2-3), which will cause the purified carboxylic acid to precipitate out of the solution.[5]

  • Collection: Collect the precipitated solid by vacuum filtration, wash it with cold water, and dry it under vacuum.

AcidBaseExtraction crude Crude Mixture in Organic Solvent sep_funnel Separatory Funnel crude->sep_funnel na_hco3 Add Saturated NaHCO3 (aq) shake Shake & Separate na_hco3->shake organic_layer Organic Layer (Neutral/Basic Impurities) shake->organic_layer Top Layer aqueous_layer Aqueous Layer (Carboxylate Salt) shake->aqueous_layer Bottom Layer acidify Acidify with Dilute HCl aqueous_layer->acidify precipitate Precipitate Formation acidify->precipitate filter Filter & Dry precipitate->filter pure_product Pure 3-(6-Methylpyridazin-3-yl)propanoic acid filter->pure_product

Caption: Workflow for Acid-Base Extraction.

Recrystallization

Recrystallization is a fundamental technique for purifying solid compounds.[7] The choice of solvent is critical for successful recrystallization. An ideal solvent will dissolve the compound sparingly at room temperature but readily at an elevated temperature.[8]

Protocol: Recrystallization
  • Solvent Selection: Test the solubility of the compound in various solvents (e.g., water, ethanol, isopropanol, acetonitrile, or mixtures thereof) to find a suitable recrystallization solvent or solvent system.

  • Dissolution: In an Erlenmeyer flask, dissolve the crude solid in a minimal amount of the chosen hot solvent.

  • Hot Filtration (Optional): If insoluble impurities are present, perform a hot filtration to remove them.

  • Crystallization: Allow the solution to cool slowly to room temperature. If crystals do not form, scratching the inside of the flask with a glass rod or adding a seed crystal can induce crystallization. Further cooling in an ice bath can increase the yield.

  • Collection and Drying: Collect the crystals by vacuum filtration, wash them with a small amount of cold solvent, and dry them thoroughly.

Table 2: Common Solvents for Recrystallization

SolventBoiling Point (°C)PolarityNotes
Water100HighA good choice for polar compounds.
Ethanol78HighOften used for a wide range of organic compounds.
Isopropanol82Medium-HighSimilar to ethanol but less volatile.
Acetonitrile82Medium-HighA polar aprotic solvent that can be effective.
Ethyl Acetate77MediumMay be suitable for less polar impurities.
Chromatographic Purification

For challenging separations or to achieve very high purity, chromatographic techniques are indispensable. Given the polar nature of 3-(6-Methylpyridazin-3-yl)propanoic acid, reversed-phase or hydrophilic interaction liquid chromatography (HILIC) are the most suitable methods.[9][10]

a) Reversed-Phase Chromatography (RPC)

In RPC, a non-polar stationary phase (like C18-silica) is used with a polar mobile phase. For highly polar compounds like the target molecule, retention on a standard C18 column can be poor.[11] Therefore, specialized columns and mobile phase modifiers are recommended.

Table 3: Recommended Conditions for Reversed-Phase Chromatography

ParameterRecommendationRationale
Stationary Phase Polar-embedded or polar-endcapped C18 columnThese columns provide better retention for polar analytes in highly aqueous mobile phases and reduce peak tailing for basic compounds.[9]
Mobile Phase Water/Acetonitrile or Water/Methanol gradientA gradient elution allows for the separation of compounds with a range of polarities.
Mobile Phase Modifier 0.1% Formic Acid or 0.1% Trifluoroacetic Acid (TFA)Adding an acid to the mobile phase suppresses the ionization of the carboxylic acid group, leading to better retention and improved peak shape.[12]
b) Hydrophilic Interaction Liquid Chromatography (HILIC)

HILIC is an excellent alternative for the purification of very polar compounds that are not well-retained in reversed-phase chromatography.[13] HILIC utilizes a polar stationary phase and a mobile phase with a high concentration of an organic solvent.

Table 4: Recommended Conditions for HILIC

ParameterRecommendationRationale
Stationary Phase Silica, Diol, or Zwitterionic columnThese polar stationary phases promote retention of polar analytes.[9]
Mobile Phase Acetonitrile/Water gradientIn HILIC, water is the strong eluting solvent. A gradient from high organic to higher aqueous content is used.
Mobile Phase Modifier Ammonium formate or ammonium acetate bufferBuffering the mobile phase can improve peak shape and selectivity.
Protocol: Flash Column Chromatography (Reversed-Phase)
  • Sample Preparation: Dissolve the crude material in a minimal amount of a strong solvent like methanol or DMSO.

  • Dry Loading: Adsorb the dissolved sample onto a small amount of C18 silica. Remove the solvent under reduced pressure to obtain a dry, free-flowing powder. This is preferable to liquid injection for better peak resolution.[12]

  • Column Equilibration: Equilibrate the selected reversed-phase column with the initial mobile phase composition (e.g., 95:5 Water:Acetonitrile with 0.1% Formic Acid) for at least 5 column volumes.

  • Elution: Load the sample onto the column and begin the gradient elution. A typical gradient might run from 5% to 95% acetonitrile over 20-30 column volumes.

  • Fraction Collection: Collect fractions based on the UV chromatogram.

  • Analysis and Pooling: Analyze the collected fractions by a suitable method (e.g., TLC or LC-MS) and pool the fractions containing the pure product.

  • Solvent Removal: Remove the solvent from the pooled fractions under reduced pressure to obtain the purified compound.

Chromatography cluster_prep Sample Preparation cluster_chrom Chromatography cluster_post Post-Chromatography dissolve Dissolve Crude in Strong Solvent adsorb Adsorb onto C18 Silica dissolve->adsorb dry Dry Loading adsorb->dry equilibrate Equilibrate Column dry->equilibrate load Load Sample equilibrate->load elute Gradient Elution load->elute collect Collect Fractions elute->collect analyze Analyze Fractions collect->analyze pool Pool Pure Fractions analyze->pool evaporate Evaporate Solvent pool->evaporate pure_product Purified Product evaporate->pure_product

Caption: Reversed-Phase Flash Chromatography Workflow.

Purity Assessment

The purity of the final product should be assessed using appropriate analytical techniques.

  • Thin Layer Chromatography (TLC): A quick and easy method to check for the presence of impurities.

  • High-Performance Liquid Chromatography (HPLC): Provides quantitative purity data. A general method would involve a C18 column with a water/acetonitrile gradient and UV detection.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR can confirm the structure of the compound and detect the presence of impurities.

  • Mass Spectrometry (MS): Confirms the molecular weight of the compound.

  • Melting Point Analysis: A sharp melting point range is indicative of high purity.

Conclusion

The purification of 3-(6-Methylpyridazin-3-yl)propanoic acid can be effectively achieved through a combination of acid-base extraction, recrystallization, and chromatography. The choice of the most suitable technique or combination of techniques will depend on the nature and quantity of impurities present in the crude material. The protocols provided in this guide offer a solid foundation for developing a robust and efficient purification strategy for this important heterocyclic compound.

References

  • Vertex AI Search. (n.d.). Acid-Base Extraction.
  • Wikipedia. (2023, November 29). Acid–base extraction. Retrieved March 7, 2026, from [Link]

  • Chemistry LibreTexts. (2022, April 7). 4.8: Acid-Base Extraction. Retrieved March 7, 2026, from [Link]

  • Google Patents. (1972). US3654351A - Purification of aromatic polycarboxylic acids by recrystallization.
  • The Student Room. (2018, April 7). How to purify a carboxylic acid by recrystallisation? Retrieved March 7, 2026, from [Link]

  • LibreTexts. (n.d.). ACID-BASE EXTRACTION. Retrieved March 7, 2026, from [Link]

  • Google Patents. (2007). US7307188B2 - Purification of carboxylic acids by complexation with selective solvents.
  • University of Rochester. (n.d.). Recrystallization and Crystallization. Retrieved March 7, 2026, from [Link]

  • ResearchGate. (n.d.). The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Retrieved March 7, 2026, from [Link]

  • PubChem. (n.d.). 3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid. Retrieved March 7, 2026, from [Link]

  • PubMed. (2010, November 15). Purification of polar compounds from Radix isatidis using conventional C18 column coupled with polar-copolymerized C18 column. Retrieved March 7, 2026, from [Link]

  • Google Patents. (2015). EP2857387A1 - Process for manufacturing 1,6-dihydro-6-oxo-4-pyridazine carboxylic acid.
  • Biotage. (2023, January 30). Very polar compound purification using aqueous normal-phase flash column chromatography. Retrieved March 7, 2026, from [Link]

  • ACS Publications. (2013, July 31). Strategy for the Synthesis of Pyridazine Heterocycles and Their Derivatives. Retrieved March 7, 2026, from [Link]

  • Lirias. (n.d.). Strategy for the synthesis of pyridazine heterocycles and its derivatives. Retrieved March 7, 2026, from [Link]

  • RJPBCS. (2015). Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. Retrieved March 7, 2026, from [Link]

  • Google Patents. (n.d.). CA3148502A1 - 3,6-diamino-pyridazin-3-yl derivatives, pharmaceutical compositions containing them and their uses as pro-apoptotic agents.
  • PubChem. (n.d.). 3-[6-(Dimethylamino)-[4][6][9]triazolo[4,3-b]pyridazin-3-yl]propanoic acid. Retrieved March 7, 2026, from [Link]

  • Organic Syntheses. (n.d.). pyrimidinecarboxylic acid, 2-(1,1-dimethylethyl)-3,4-dihydro-4-oxo-, methyl ester, (R)- or (S)-. Retrieved March 7, 2026, from [Link]

  • PubChem. (n.d.). (3S)-3-(6-methoxy-3-pyridinyl)-3-[3-[3-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)propyl]imidazolidin-1-yl]propanoic acid. Retrieved March 7, 2026, from [Link]

  • MDPI. (2026, February 21). New 3-(6-Bromo-2-oxo-1,3-benzoxazol-3(2H)-yl)propanoic Acid Derivatives: Synthesis and Biological Activity Against Bacterial Pathogens. Retrieved March 7, 2026, from [Link]

  • PMC. (2025, July 2). Design, synthesis and characterization of novel pyridazin-3-one derivatives: in vitro vasorelaxant activity and in silico insights into eNOS modulation. Retrieved March 7, 2026, from [Link]

Sources

Application

Application Notes and Protocols for 3-(6-Methylpyridazin-3-yl)propanoic acid: A Guide to Safe Handling and Storage

For Researchers, Scientists, and Drug Development Professionals Introduction 3-(6-Methylpyridazin-3-yl)propanoic acid is a heterocyclic compound incorporating a methylpyridazine moiety and a propanoic acid functional gro...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-(6-Methylpyridazin-3-yl)propanoic acid is a heterocyclic compound incorporating a methylpyridazine moiety and a propanoic acid functional group. As with many novel chemical entities in drug discovery and development, a comprehensive understanding of its physicochemical properties and associated hazards is paramount for ensuring laboratory safety and experimental integrity. Due to the absence of a specific Safety Data Sheet (SDS) for this compound, this guide synthesizes information from structurally related molecules, namely propanoic acid derivatives and pyridazine-containing compounds, to provide a robust framework for its safe handling and storage. The protocols and recommendations herein are designed to empower researchers to work with this compound with the highest degree of safety and scientific rigor.

Physicochemical Properties and Inferred Hazard Profile

Table 1: Inferred Physicochemical and Hazard Properties

PropertyInferred CharacteristicRationale and Key Considerations
Physical Form Likely a solid at room temperature.Similar pyridazine and propanoic acid derivatives are typically solids[1].
Solubility Expected to have some solubility in water and be soluble in organic solvents like ethanol and diethyl ether.The carboxylic acid group imparts some aqueous solubility, a characteristic of propanoic acid[2].
Corrosivity The propanoic acid moiety suggests that this compound is a medium-strong acid and may be corrosive.Propanoic acid itself is corrosive and can cause severe skin burns and eye damage[3][4].
Toxicity The toxicological properties have not been fully investigated. It should be handled as a potentially hazardous substance.Propanoic acid has moderate to low acute toxicity, but can cause irritation to the skin, eyes, and respiratory tract[3][5]. Pyridazine derivatives can also be irritating[6].
Flammability Expected to be a combustible solid.Propanoic acid is a flammable liquid, and many organic solids are combustible[3].

Hazard Identification and Safety Precautions

Given the inferred properties, 3-(6-Methylpyridazin-3-yl)propanoic acid should be treated with caution. The primary hazards are associated with its potential corrosivity and irritant properties.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is critical to minimize exposure.

  • Eye and Face Protection: Always wear chemical safety goggles and a face shield when handling the solid compound or its solutions.

  • Skin Protection: A flame-resistant lab coat and chemical-resistant gloves (nitrile or neoprene) are mandatory. Ensure gloves are inspected for integrity before each use.

  • Respiratory Protection: When handling the powder outside of a certified chemical fume hood, a NIOSH-approved respirator is necessary to prevent inhalation of dust particles.

General Laboratory Safety
  • All handling of 3-(6-Methylpyridazin-3-yl)propanoic acid should be conducted in a well-ventilated laboratory, preferably within a chemical fume hood.

  • Avoid the generation of dust.

  • An eyewash station and a safety shower must be readily accessible in the immediate work area.

  • Do not eat, drink, or smoke in the laboratory.

  • Wash hands thoroughly after handling the compound, even if gloves were worn.

First Aid Measures

In the event of exposure, immediate and appropriate first aid is crucial.

  • Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, while holding the eyelids open. Seek immediate medical attention.

  • Skin Contact: Remove all contaminated clothing and wash the affected area with soap and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.

  • Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the individual is not breathing, begin artificial respiration. Seek immediate medical attention.

  • Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water and have them drink 2-4 cupfuls of water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Spill and Emergency Procedures

In the event of a spill, follow these procedures to ensure safety and containment.

  • Evacuate: Alert personnel in the immediate area and evacuate if necessary.

  • Ventilate: Ensure the area is well-ventilated.

  • Contain: For a solid spill, carefully sweep up the material, avoiding dust generation, and place it in a sealed, labeled container for disposal. For a liquid spill, use an inert absorbent material (e.g., sand, vermiculite) to contain the spill, then collect the absorbed material into a sealed container.

  • Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent solution.

  • Dispose: Dispose of all contaminated materials as hazardous waste in accordance with local, state, and federal regulations.

Handling and Storage Protocols

The long-term stability and integrity of 3-(6-Methylpyridazin-3-yl)propanoic acid are dependent on proper handling and storage.

Receiving and Initial Inspection

Upon receipt of the compound, visually inspect the container for any signs of damage or leakage. Ensure the container is properly labeled with the chemical name, hazard symbols, and date of receipt.

Storage Conditions
  • Temperature: Store in a cool, dry place, away from direct sunlight and heat sources. A storage temperature of 2-8°C is recommended for long-term stability.

  • Atmosphere: For enhanced stability, especially for long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen).

  • Container: Keep the compound in its original, tightly sealed container. If transferring to a new container, ensure it is appropriate for storing a corrosive solid and is clearly labeled.

  • Segregation: Store 3-(6-Methylpyridazin-3-yl)propanoic acid away from incompatible materials, particularly strong bases and oxidizing agents, to prevent potentially hazardous reactions.

Experimental Protocol: Preparation of a Stock Solution

This protocol outlines the steps for preparing a stock solution of 3-(6-Methylpyridazin-3-yl)propanoic acid, a common procedure in a research setting.

Materials:

  • 3-(6-Methylpyridazin-3-yl)propanoic acid

  • Appropriate solvent (e.g., DMSO, ethanol, or a buffered aqueous solution)

  • Calibrated analytical balance

  • Volumetric flask

  • Spatula

  • Magnetic stirrer and stir bar (optional)

  • Personal Protective Equipment (as outlined in Section 2.1)

Procedure:

  • Pre-weighing Preparation: Don all necessary PPE and perform the weighing procedure inside a chemical fume hood or a balance enclosure to minimize inhalation exposure.

  • Weighing: Tare a clean, dry weigh boat on the analytical balance. Carefully weigh the desired amount of 3-(6-Methylpyridazin-3-yl)propanoic acid using a spatula. Record the exact weight.

  • Dissolution: Carefully transfer the weighed compound into the volumetric flask. Add a portion of the chosen solvent to the flask (approximately half of the final volume).

  • Mixing: Gently swirl the flask to dissolve the compound. If necessary, use a magnetic stirrer at a low speed to aid in dissolution. Sonication may also be employed if the compound is difficult to dissolve.

  • Final Volume Adjustment: Once the compound is fully dissolved, add the solvent to the volumetric flask until the meniscus reaches the calibration mark.

  • Homogenization: Cap the flask and invert it several times to ensure the solution is homogeneous.

  • Labeling and Storage: Transfer the stock solution to a clearly labeled, sealed container. The label should include the compound name, concentration, solvent, date of preparation, and your initials. Store the solution under the recommended conditions (e.g., refrigerated or frozen, protected from light).

Workflow Visualizations

The following diagrams illustrate key workflows for the safe handling and storage of 3-(6-Methylpyridazin-3-yl)propanoic acid.

SafeHandlingWorkflow cluster_receipt Receiving cluster_handling Handling cluster_storage Storage cluster_disposal Disposal receipt Receive Compound inspect Inspect Container receipt->inspect ppe Don PPE inspect->ppe fume_hood Work in Fume Hood ppe->fume_hood weigh Weigh Compound fume_hood->weigh dissolve Prepare Solution weigh->dissolve label_container Label Container dissolve->label_container waste Collect as Hazardous Waste dissolve->waste store_cool Store in Cool, Dry Place label_container->store_cool segregate Segregate from Incompatibles store_cool->segregate dispose_reg Dispose per Regulations waste->dispose_reg

Caption: Workflow for Safe Handling of 3-(6-Methylpyridazin-3-yl)propanoic acid.

StorageProtocol cluster_conditions Storage Conditions cluster_incompatibles Store Away From compound 3-(6-Methylpyridazin-3-yl)propanoic acid storage_cabinet Designated Storage Cabinet compound->storage_cabinet temp Cool & Dry (2-8°C) storage_cabinet->temp light Protect from Light storage_cabinet->light atmosphere Inert Atmosphere (Optional) storage_cabinet->atmosphere bases Strong Bases storage_cabinet->bases oxidizers Oxidizing Agents storage_cabinet->oxidizers

Caption: Recommended Storage Protocol for 3-(6-Methylpyridazin-3-yl)propanoic acid.

References

  • PubChem. 3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid. Available from: [Link]

  • Australian Government Department of Health. Propanoic acid: Human health tier II assessment. Available from: [Link]

  • PubChem. 3-[6-(Dimethylamino)-[7]triazolo[4,3-b]pyridazin-3-yl]propanoic acid. Available from: [Link]

  • Wikipedia. Propionic acid. Available from: [Link]

  • PubChem. (3S)-3-(6-methoxy-3-pyridinyl)-3-[3-[3-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)propyl]imidazolidin-1-yl]propanoic acid. Available from: [Link]

  • Sdfine. propionic acid. Available from: [Link]

  • PENTA. Propionic acid Safety Data Sheet. Available from: [Link]

  • EFSA Journal. Safety and efficacy of pyrazine derivatives including saturated ones belonging to chemical group 24 when used as flavourings for all animal species. Available from: [Link]

Sources

Method

Application Notes and Protocols for the Synthesis of 3-(6-Methylpyridazin-3-yl)propanoic Acid via Suzuki Coupling

Introduction: The Strategic Importance of Suzuki Coupling in Heterocyclic Drug Scaffolds The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, particularly in the realm of pharma...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Strategic Importance of Suzuki Coupling in Heterocyclic Drug Scaffolds

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, particularly in the realm of pharmaceutical and materials science.[1] Its power lies in the efficient and versatile construction of carbon-carbon bonds, a fundamental transformation in the assembly of complex molecular architectures.[2][3] This palladium-catalyzed reaction between an organoboron compound and an organic halide or triflate offers significant advantages, including mild reaction conditions, broad functional group tolerance, and the use of commercially available and relatively non-toxic boronic acids.[4][5][6]

The pyridazine moiety is a privileged scaffold in medicinal chemistry, appearing in a wide range of biologically active compounds with applications as antimicrobial, anti-inflammatory, and anticancer agents, among others.[7][8] The functionalization of the pyridazine ring is therefore of paramount importance in drug discovery programs for the generation of novel chemical entities and the exploration of structure-activity relationships (SAR).[7][9] The Suzuki coupling provides a direct and powerful method for introducing aryl, heteroaryl, and alkyl substituents onto the pyridazine core.[10][11]

This application note provides a detailed guide for the synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid, a valuable building block for drug development, utilizing the Suzuki-Miyaura cross-coupling reaction. We will delve into the mechanistic underpinnings of the reaction, offer optimized protocols, and present data in a clear and accessible format for researchers, scientists, and drug development professionals.

Mechanistic Overview of the Suzuki-Miyaura Coupling Reaction

The catalytic cycle of the Suzuki-Miyaura coupling is a well-established process that generally proceeds through three key steps: oxidative addition, transmetalation, and reductive elimination.[1][12]

  • Oxidative Addition: The cycle commences with the oxidative addition of the organic halide (in our case, a halo-methylpyridazine) to a low-valent palladium(0) complex. This step forms a palladium(II) species.[12] The reactivity of the halide is a critical factor, with the general trend being I > Br > Cl.[13]

  • Transmetalation: The next crucial step is transmetalation, where the organic group from the organoboron compound (a boronic acid or ester) is transferred to the palladium(II) complex. This step requires the activation of the boronic acid with a base.[14] The base reacts with the boronic acid to form a more nucleophilic "ate" complex, which facilitates the transfer of the organic moiety to the palladium center.[15]

  • Reductive Elimination: The final step is reductive elimination from the palladium(II) complex, which forms the new carbon-carbon bond in the desired product and regenerates the active palladium(0) catalyst, allowing the catalytic cycle to continue.[1][12]

Below is a graphical representation of the catalytic cycle.

Suzuki_Coupling_Mechanism Pd0 Pd(0)L₂ OxAdd Oxidative Addition Pd0->OxAdd Ar-X PdII_Aryl Ar-Pd(II)L₂-X OxAdd->PdII_Aryl Transmetalation Transmetalation PdII_Aryl->Transmetalation R-B(OR')₂ + Base PdII_Aryl_R Ar-Pd(II)L₂-R Transmetalation->PdII_Aryl_R PdII_Aryl_R->Pd0 RedElim Reductive Elimination PdII_Aryl_R->RedElim Catalyst_Regen Catalyst Regeneration Product Ar-R RedElim->Product Catalyst_Regen->Pd0

Catalytic cycle of the Suzuki-Miyaura coupling reaction.

Experimental Protocols for the Synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid

The synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid via Suzuki coupling requires two key starting materials: a suitable halo-methylpyridazine and a boronic acid or ester derivative containing the propanoic acid moiety. A logical synthetic route would involve the coupling of 3-chloro-6-methylpyridazine with a boronic acid derivative of propanoic acid.

Starting Materials and Reagents
  • 3-Chloro-6-methylpyridazine: This can be synthesized from commercially available precursors or purchased directly.

  • 3-(dihydroxyboryl)propanoic acid or its ester equivalent (e.g., pinacol ester): While less common than aryl boronic acids, alkylboronic acids are viable coupling partners.[14] Alternatively, a more stable boronic ester can be used.[13]

  • Palladium Catalyst: A variety of palladium catalysts can be employed. For heteroaryl couplings, catalysts with bulky, electron-rich phosphine ligands are often preferred to enhance catalytic activity.[3]

  • Ligand (if not using a pre-formed catalyst complex): Buchwald or Fu have developed highly effective ligands for Suzuki couplings.[3][14]

  • Base: A range of inorganic bases can be used, with the choice often depending on the solvent and substrates. Common choices include carbonates (Na₂CO₃, K₂CO₃, Cs₂CO₃) and phosphates (K₃PO₄).[9]

  • Solvent: A mixture of an organic solvent and water is typically used to dissolve both the organic and inorganic reagents. Common solvent systems include dioxane/water, toluene/water, and DME/water.[9][16]

Recommended Reaction Conditions

The following table summarizes a set of recommended starting conditions for the Suzuki coupling to synthesize 3-(6-Methylpyridazin-3-yl)propanoic acid. Optimization may be required based on initial results.

ParameterRecommended ConditionRationale
Aryl Halide 3-Chloro-6-methylpyridazine (1.0 equiv)The chloro- derivative is often more cost-effective than bromo- or iodo-pyridazines.
Boronic Acid 3-(Pinacolboryl)propanoic acid (1.2-1.5 equiv)The pinacol ester provides enhanced stability compared to the free boronic acid.[13]
Catalyst Pd(dppf)Cl₂ (2-5 mol%) or Pd₂(dba)₃ with a suitable ligandPd(dppf)Cl₂ is a robust and commercially available catalyst effective for many cross-couplings.[9]
Ligand (if using Pd₂(dba)₃) SPhos or XPhos (4-10 mol%)These bulky, electron-rich ligands are known to promote challenging couplings with heteroaryl chlorides.[3]
Base K₂CO₃ or K₃PO₄ (2.0-3.0 equiv)These bases are effective in promoting transmetalation without causing significant side reactions.[9]
Solvent 1,4-Dioxane/H₂O (4:1 v/v)This solvent system is widely used and effective for Suzuki couplings.[1]
Temperature 80-100 °CElevated temperatures are often required to drive the reaction to completion, especially with less reactive chlorides.
Reaction Time 12-24 hoursReaction progress should be monitored by TLC or LC-MS.[17]
Step-by-Step Protocol:
  • Reaction Setup: To an oven-dried reaction vessel equipped with a magnetic stir bar and a reflux condenser, add 3-chloro-6-methylpyridazine (1.0 equiv), 3-(pinacolboryl)propanoic acid (1.2 equiv), and the base (e.g., K₂CO₃, 2.0 equiv).[17]

  • Inert Atmosphere: Evacuate and backfill the vessel with an inert gas (e.g., argon or nitrogen) three times to ensure an oxygen-free environment.[17]

  • Solvent and Catalyst Addition: Under the inert atmosphere, add the degassed solvent system (e.g., 1,4-dioxane and water, 4:1) to the flask.[17] Then, add the palladium catalyst (e.g., Pd(dppf)Cl₂, 3 mol%).

  • Heating and Monitoring: Heat the reaction mixture to the desired temperature (e.g., 90 °C) with vigorous stirring.[17] Monitor the progress of the reaction by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

  • Work-up:

    • Cool the reaction mixture to room temperature.

    • Dilute the mixture with water and adjust the pH to ~3-4 with 1M HCl to protonate the carboxylic acid.

    • Extract the product with an organic solvent such as ethyl acetate (3 x volume of the aqueous layer).[16]

    • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.[17]

  • Purification:

    • Concentrate the filtrate under reduced pressure to obtain the crude product.

    • Purify the crude product by flash column chromatography on silica gel using an appropriate solvent gradient (e.g., dichloromethane/methanol or hexanes/ethyl acetate with 1% acetic acid) to afford the pure 3-(6-Methylpyridazin-3-yl)propanoic acid.

Experimental Workflow

The following diagram outlines the general workflow for the synthesis and purification of the target compound.

Workflow cluster_prep Reaction Preparation cluster_reaction Reaction cluster_workup Work-up cluster_purification Purification reagents Combine Reactants: 3-Chloro-6-methylpyridazine, Boronic Ester, Base inert Establish Inert Atmosphere (Ar/N₂) reagents->inert solvent Add Degassed Solvent and Catalyst inert->solvent heat Heat to 80-100 °C solvent->heat monitor Monitor by TLC/LC-MS heat->monitor cool Cool to Room Temp monitor->cool acidify Acidify and Extract with Organic Solvent cool->acidify dry Dry and Concentrate acidify->dry chromatography Flash Column Chromatography dry->chromatography product Isolated Product: 3-(6-Methylpyridazin-3-yl)propanoic acid chromatography->product

General workflow for the synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid.

Conclusion

The Suzuki-Miyaura cross-coupling reaction is a highly effective and versatile method for the synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid. The choice of catalyst, ligand, base, and solvent system can be optimized to achieve high yields. The protocol and data presented herein provide a solid foundation for researchers in drug discovery and development to utilize this powerful transformation in the synthesis of novel pyridazine-based molecules.

References

  • Indo Global Journal of Pharmaceutical Sciences. (2013, March 3). Suzuki Cross Coupling Reaction- A Review.
  • ResearchGate. (2016, November 15). Solving the Riddle- the Mechanism of Suzuki Cross Coupling: A Review.
  • Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling.
  • Organic Chemistry Portal. (n.d.). Suzuki Coupling.
  • Benchchem. (n.d.). A Head-to-Head Comparison of Palladium Catalysts for Pyridazine Coupling Reactions.
  • ResearchGate. (n.d.). (PDF) Suzuki Cross Coupling Reaction-A Review.
  • MDPI. (2023, January 5). Principles of the Suzuki Coupling Reaction | Encyclopedia MDPI.
  • ResearchGate. (2025, August 7). Palladium-Catalysed Cross-Coupling Reactions on Pyridazine Moieties | Request PDF.
  • Benchchem. (n.d.). Application Notes and Protocols for Suzuki Coupling Reactions with 6-Chloropyridazinones.
  • Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide.
  • MDPI. (2022, December 27). Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry.
  • DergiPark. (2011, June 20). New Pyridinylboronic Acid and New Heterobiaryls via Cross-Coupling Reactions of Pyridinylboronic Acids with Heteroaryl Halides.
  • PMC. (n.d.). Impact of Cross-Coupling Reactions in Drug Discovery and Development.
  • ACS Publications. (2008, December 11). Palladium-Catalyzed Suzuki−Miyaura Coupling of Pyridyl-2-boronic Esters with Aryl Halides Using Highly Active and Air-Stable Phosphine Chloride and Oxide Ligands | Organic Letters.
  • ResearchGate. (n.d.). A New Approach Towards the Synthesis of 3-Amino-6-(hetero)arylpyridazines Based on Palladium Catalyzed Cross-Coupling Reactions | Request PDF.
  • ResearchGate. (n.d.). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances.
  • RSC Publishing. (2013, October 3). Selection of boron reagents for Suzuki–Miyaura coupling - Chemical Society Reviews.
  • PubMed. (2003, January 20). CRF ligands via Suzuki and Negishi couplings of 3-pyridyl boronic acids or halides with 2-benzyloxy-4-chloro-3-nitropyridine.
  • ACS Publications. (2023, August 23). Homogeneous and Recyclable Palladium Catalysts: Application in Suzuki–Miyaura Cross-Coupling Reactions | Organometallics.
  • Organic Syntheses Procedure. (n.d.). (60.0 g, 283 mmol, 4.50 equiv), and then attached to a gas inlet adapter (90°). The flask and its contents are flame-dried.
  • ResearchGate. (2018, November 11). (PDF) Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies.
  • PMC. (n.d.). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands.
  • PubMed. (2018, November 18). Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies.
  • Reddit. (2024, February 23). Suzuki coupling with Bromoalkyne and boronic acid : r/Chempros.
  • Mettler Toledo. (n.d.). Suzuki Cross-Coupling Reactions Mechanisms.
  • PMC. (2018, November 18). Synthesis of Pyridazine Derivatives by Suzuki-Miyaura Cross-Coupling Reaction and Evaluation of Their Optical and Electronic Properties through Experimental and Theoretical Studies.
  • MDPI. (2014, February 24). Synthesis of A New Class of Pyridazin-3-one and 2-Amino-5-arylazopyridine Derivatives and Their Utility in the Synthesis of Fused Azines.
  • ResearchGate. (n.d.). Procedure for the Parallel Preparation of 3-Imidazo[1,2- a ]pyridin-3-yl-propionic Acid Derivatives Involving Meldrum's Acid | Request PDF.
  • Benchchem. (n.d.). Application Notes and Protocols for Suzuki-Miyaura Coupling of 3,6-Dibromopyridazine.
  • Benchchem. (n.d.). Application Notes and Protocols for Suzuki Coupling Reactions Involving the 6-Propylpyridazin-3-amine Scaffold.
  • Bangladesh Journals Online. (2021, July 15). Synthesis, characterization and pharmacokinetic studies of 4-(3-aryl-1, 6-dihydro-6-iminopyridazin-1-yl)butanoic acid hydrochlorides.
  • MDPI. (2007, August 27). Synthesis of 3-(4-Amino-7H-pyrrolo[2,3-d]pyrimidin-7-yl)propanoic acid –.
  • Benchchem. (n.d.). Application Notes and Protocols for Suzuki-Miyaura Coupling of 6-Amino-3-chloropyridazine.
  • MDPI. (2025, July 18). A Brand-New Metal Complex Catalyst-Free Approach to the Synthesis of 2,8-Dimethylimidazo[1,2-b]pyridazine-6-Carboxylic Acid—A Key Intermediate in Risdiplam Manufacturing Process.
  • ResearchGate. (n.d.). Synthesis of Methyl 6-Chloropyridazine-3-carboxylate.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals engaged in the synthesis of 3-(6-methylpyridazin-3-yl)propanoic acid. Recognizing the nuances of heterocyc...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a dedicated technical resource for researchers, chemists, and drug development professionals engaged in the synthesis of 3-(6-methylpyridazin-3-yl)propanoic acid. Recognizing the nuances of heterocyclic chemistry, this document provides in-depth troubleshooting advice and frequently asked questions (FAQs) to address common side reactions and synthetic challenges. Our approach is grounded in mechanistic principles to not only solve immediate experimental issues but also to empower scientists with the foresight to prevent them.

Introduction

3-(6-Methylpyridazin-3-yl)propanoic acid is a valuable building block in medicinal chemistry, often utilized in the development of novel therapeutic agents. The pyridazine core is a well-established pharmacophore found in numerous drugs.[1] However, its synthesis is not without challenges. The electron-deficient nature of the diazine ring system, coupled with the multi-step sequences typically required to construct the propanoic acid side chain, creates a landscape ripe for competing reactions.[2][3] This guide dissects the most common synthetic routes and provides targeted solutions to the side reactions that frequently compromise yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section is structured to address the most pressing issues encountered during the synthesis. We will explore two primary synthetic strategies: the Malonic Ester Synthesis route and the Nitrile Hydrolysis route, as these encompass the majority of reported procedures.

Scenario 1: Malonic Ester Synthesis Pathway

The malonic ester synthesis is a classic and robust method for forming the propanoic acid side chain. A typical sequence involves the alkylation of diethyl malonate with a suitable 6-methylpyridazine electrophile (e.g., 3-chloro-6-methylpyridazine), followed by ester hydrolysis and decarboxylation.[4][5]

A1: Low yields in a malonic ester synthesis are often attributable to one or more competing reactions. The primary culprits are typically dialkylation, incomplete hydrolysis, or incomplete decarboxylation.

  • Dialkylation: The mono-alkylated malonic ester intermediate still possesses one acidic α-hydrogen, which can be deprotonated and react with a second molecule of the pyridazine electrophile.[5][6] This leads to a high-molecular-weight impurity that is often difficult to separate.

  • Incomplete Hydrolysis: The saponification or acid-catalyzed hydrolysis of the two ester groups can be sluggish.[4] You may be isolating a mixture of the desired di-acid, the mono-ester/mono-acid, or even unreacted diester.

  • Incomplete Decarboxylation: The decarboxylation of the substituted malonic acid requires sufficient thermal energy to proceed through its characteristic six-membered cyclic transition state.[7][8] Insufficient heating can leave significant amounts of the dicarboxylic acid intermediate in your final product.

Troubleshooting Workflow: Malonic Ester Route

Below is a Graphviz diagram illustrating a logical workflow for troubleshooting these common issues.

G start Low Yield / Impure Product (Malonic Ester Route) check_mw Analyze Crude Product by MS start->check_mw mw_high Mass > Expected Product + Pyridazine Moiety? check_mw->mw_high Check MW mw_expected_plus_co2 Mass ≈ Expected Product + 44 amu (CO2)? check_mw->mw_expected_plus_co2 mw_ester Mass ≈ Expected Product + 28/56 amu (Et/2Et)? check_mw->mw_ester mw_high->mw_expected_plus_co2 No dialkylation Likely Cause: Dialkylation mw_high->dialkylation Yes mw_expected_plus_co2->mw_ester No decarbox_fail Likely Cause: Incomplete Decarboxylation mw_expected_plus_co2->decarbox_fail Yes hydrolysis_fail Likely Cause: Incomplete Hydrolysis mw_ester->hydrolysis_fail Yes solve_dialkyl Solution: - Use 1.0-1.1 eq. of base - Add electrophile slowly at low temp - Use a bulkier malonic ester (e.g., di-tert-butyl) dialkylation->solve_dialkyl solve_decarbox Solution: - Increase reaction temperature (150-180 °C) - Ensure solvent has a sufficiently high boiling point - Monitor CO2 evolution decarbox_fail->solve_decarbox solve_hydrolysis Solution: - Increase reflux time for hydrolysis step - Use a stronger base (e.g., KOH) or acid (e.g., 6M HCl) - Monitor by TLC/LC-MS for disappearance of ester hydrolysis_fail->solve_hydrolysis

Caption: Troubleshooting workflow for the malonic ester synthesis route.

A2: A well-designed protocol is your best defense. Here is a self-validating experimental procedure grounded in best practices.

Protocol: Optimized Malonic Ester Synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid

  • Step 1: Alkylation

    • To a solution of sodium ethoxide (1.05 equivalents) in absolute ethanol at 0 °C, add diethyl malonate (1.0 equivalents) dropwise. Stir for 30 minutes at 0 °C to ensure complete formation of the enolate. Causality: Using a slight excess of base ensures full enolate formation, but a large excess can promote side reactions. The low temperature minimizes potential degradation.

    • Slowly add a solution of 3-chloro-6-methylpyridazine (1.0 equivalents) in a minimal amount of anhydrous THF.

    • Allow the reaction to slowly warm to room temperature and then heat to a gentle reflux for 4-6 hours.

    • Control Point: Monitor the reaction by TLC or LC-MS. The goal is the complete consumption of the limiting reagent (the pyridazine).

    • Upon completion, neutralize with aqueous NH4Cl, and extract the product into ethyl acetate. Purify the resulting crude diethyl 2-(6-methylpyridazin-3-yl)malonate by column chromatography.

  • Step 2: Hydrolysis

    • Dissolve the purified malonate from Step 1 in ethanol and add an aqueous solution of potassium hydroxide (5.0 equivalents).

    • Heat the mixture to reflux (approx. 80-90 °C) for 8-12 hours. Causality: Using a strong base like KOH and extended heating ensures complete saponification of both sterically hindered ester groups.

    • Control Point: Monitor by TLC/LC-MS until both ester signals are gone, and a single polar spot for the dicarboxylate salt appears.

    • Cool the reaction, acidify carefully with concentrated HCl to pH ~1. The substituted malonic acid will precipitate. Collect the solid by filtration.

  • Step 3: Decarboxylation

    • Place the dried dicarboxylic acid from Step 2 in a round-bottom flask equipped with a condenser.

    • Heat the solid neat (or in a high-boiling solvent like diphenyl ether) to 160-180 °C.

    • Control Point: The reaction is typically complete when CO2 evolution (bubbling) ceases. This can take 1-3 hours.

    • Cool the reaction mixture and purify the final product, 3-(6-methylpyridazin-3-yl)propanoic acid, by recrystallization or chromatography.

Scenario 2: Nitrile Hydrolysis Pathway

This route often involves creating a nitrile precursor, such as 3-(6-methylpyridazin-3-yl)propanenitrile, which is then hydrolyzed to the target carboxylic acid. This is an atom-economical route but is highly susceptible to incomplete conversion.

A3: This is the most common side reaction in nitrile hydrolysis. The conversion of a nitrile to a carboxylic acid is a two-step process: nitrile to amide, then amide to carboxylic acid.[9][10] The second step, amide hydrolysis, is often the rate-limiting step and requires more forcing conditions.

Mechanism of Incomplete Hydrolysis

G Nitrile R-C≡N Amide R-CONH₂ Nitrile->Amide +H₂O (Fast Step) CarboxylicAcid R-COOH Amide->CarboxylicAcid +H₂O (Slow, Rate-Limiting Step)

Caption: The two-stage process of nitrile hydrolysis.

Solutions for Driving Hydrolysis to Completion:

The key is to employ conditions that accelerate the hydrolysis of the stable amide intermediate without degrading the pyridazine ring.

  • Strongly Acidic Conditions: Refluxing the nitrile/amide in 6M HCl or a 1:1 mixture of concentrated H2SO4 and water for an extended period (12-24 hours) is often effective.[11] The highly acidic environment ensures the amide carbonyl is fully protonated, increasing its electrophilicity and susceptibility to attack by water.[10]

  • Strongly Basic Conditions: Refluxing with a concentrated aqueous solution of NaOH or KOH (e.g., 25% w/v) can also be effective. The reaction yields the carboxylate salt, which must be followed by an acidic workup to protonate it to the final carboxylic acid.[12]

  • Temperature: High temperatures are crucial. Ensure your reaction is maintained at a vigorous reflux. For stubborn amides, temperatures above 100 °C may be necessary, which can be achieved using a sealed vessel or by using a high-boiling solvent like ethylene glycol with aqueous acid.

Data Summary: Hydrolysis Conditions

ConditionTemperature (°C)Typical Time (h)ProsCons
3M HCl (aq)10012-24Mild, cleanOften results in incomplete conversion
6M HCl (aq)1108-16Good conversion rateCorrosive, requires careful handling
25% NaOH (aq)1106-12Often faster than acidPotential for base-mediated ring degradation
H2SO4/H2O (1:1)120-1404-8Very effective for stubborn amidesRisk of charring and sulfonation

General Troubleshooting

A4: Significant darkening, particularly under harsh acidic or basic conditions, can indicate product degradation. Pyridazines, while aromatic, can be susceptible to decomposition under forcing conditions.[2] If you observe this, consider the following:

  • Run the reaction under an inert atmosphere (N2 or Argon) to prevent oxidative decomposition.

  • Reduce the reaction temperature and compensate with a longer reaction time.

  • Re-evaluate your conditions. If using concentrated H2SO4, charring is a known side effect.[11] A switch to concentrated HCl might be cleaner, albeit slower.

By understanding the mechanistic underpinnings of these common side reactions, researchers can proactively design more robust synthetic routes, leading to higher yields and purities of 3-(6-methylpyridazin-3-yl)propanoic acid.

References

  • Starks, C. M. (1970). Hydrolysis of nitriles to carboxylic acids. U.S.
  • Chemistry Steps. (2022). The Mechanism of Nitrile Hydrolysis To Carboxylic Acid. [Link]

  • Farmer, S. (n.d.). Hydrolysis of nitriles. In Organic Chemistry II. Lumen Learning. [Link]

  • Ashenhurst, J. (2025). The Malonic Ester and Acetoacetic Ester Synthesis. Master Organic Chemistry. [Link]

  • Chemistry Stack Exchange. (2021). Hydrolysis of nitriles: Amide vs Carboxylic acid. [Link]

  • Philadelphia University. (n.d.). Carboxylic acids and Nitriles. [Link]

  • Ashenhurst, J. (2022). Decarboxylation. Master Organic Chemistry. [Link]

  • Organic Chemistry Tutor. (n.d.). Malonic Ester Synthesis. [Link]

  • Chemistry LibreTexts. (2020). 23.11: Decarboxylation Reactions. [Link]

  • Chemistry Stack Exchange. (2024). Decarboxylation of malonic esters. [Link]

  • Lejan Team. (n.d.). Typical Reactivity of the Diazines: Pyridazine, Pyrimidine and Pyrazine. [Link]

  • van der Plas, H. C., & Roeterdink, F. (1976). Reactions of pyridazines and pyridazine 1-oxides with nitrogen-containing nucleophiles. Wageningen University & Research. [Link]

  • Asif, M. (2010). Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone: A Brief Introduction. International Journal of ChemTech Research, 2(2), 1112-1124. [Link]

  • Wikipedia. (n.d.). Pyridazine. [Link]

Sources

Optimization

Technical Support Center: Purity Optimization for 3-(6-Methylpyridazin-3-yl)propanoic acid

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with research and drug development professionals struggling to isolate functionalized heterocyclic intermediates.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I frequently consult with research and drug development professionals struggling to isolate functionalized heterocyclic intermediates.

The molecule 3-(6-Methylpyridazin-3-yl)propanoic acid presents a unique purification challenge. It is an amphoteric compound consisting of a highly polar, π-deficient basic pyridazine ring[1] and a flexible acidic propanoic acid side chain. Successful purification cannot rely on generic chromatography; instead, it demands exploiting the compound's dual pH-dependent ionization states. By carefully controlling the thermodynamics of its protonation, we can drive the molecule through phase-partitioning extremes to systematically strip away structurally dissimilar impurities.

Troubleshooting & FAQ

Q1: Why is my crude product heavily contaminated with dark brown or yellow oligomers?

Causality: The foundational synthesis of pyridazine derivatives typically involves the condensation of 1,4-dicarbonyl compounds with hydrazine[2]. Residual hydrazine or unreacted dicarbonyls are highly susceptible to rapid air-oxidation during aqueous workup. Furthermore, the pyridazine ring possesses a high dipole moment (typically >4.2 D)[3], which strongly associates with polar color-bodies via hydrogen bonding. Resolution: Always conduct your initial aqueous quench under an inert atmosphere (N₂ or Ar). To remove formed oligomers, implement an activated charcoal (Norit) filtration step while the product is fully dissolved as a sodium salt in the alkaline phase, stripping these polymers before final crystallization.

Q2: I am losing massive amounts of product during the acid-base liquid-liquid extraction. How do I fix this?

Causality: Product loss is almost exclusively driven by incorrect pH targeting during extraction. The pyridazine basic nitrogen has a pKa of ~2.24, and the propanoic acid moiety has a pKa of ~4.8.

  • At pH > 5.0, the compound exists as a highly water-soluble carboxylate anion[4].

  • At pH < 1.5, it protonates into a highly water-soluble pyridazinium cation. Resolution: You must strictly target the compound's isoelectric point (pI) , which mathematically sits at roughly pH 3.5. At this specific pH, the molecule neutralizes into a zwitterionic or neutral species, abruptly breaking its dipole interactions with water and forcing precipitation.

Q3: How do I separate my target from decarboxylated by-products or neutral isomers?

Causality: Thermal degradation or aggressive synthetic conditions can cleave the propanoic acid handle, leaving behind a neutral alkylpyridazine derivative. Resolution: A decarboxylated impurity cannot form a water-soluble salt. By elevating the crude mixture to pH 9–10 during primary recovery, your target acid partitions entirely into the aqueous phase as a carboxylate salt[5], while neutral impurities remain completely trapped in the organic extraction solvent (e.g., Ethyl Acetate or Dichloromethane) and are discarded.

Q4: What is the recommended LC-MS mobile phase for downstream purity analysis?

Causality: Pyridazines interact strongly with free silanols on standard C18 stationary phases, causing severe peak tailing under neutral conditions. Resolution: Employ a highly acidic mobile phase (e.g., Water/Acetonitrile with 0.1% Formic Acid). This ensures the pyridazine nitrogens remain fully protonated, driving sharp peak resolution and significantly enhancing ionization efficiency in positive Electrospray Ionization (ESI+) mode[6].

Quantitative Physicochemical Data

The following tables summarize the mechanistic drivers governing the extraction and purification behavior of the target compound.

Table 1: Physicochemical Drivers of Purification

Physicochemical Property Value Causality / Implication for Purification Strategy
Pyridazine pKa ~2.24 Becomes a highly soluble cation at pH < 2.0. Avoid over-acidification.
Propanoic Acid pKa ~4.8 Becomes a highly soluble anion at pH > 6.0.
Isoelectric Point (pI) ~3.5 Target pH for maximum precipitation, minimum solubility, and highest yield.

| Dipole Moment | ~4.22 D[3] | Confers high baseline water miscibility; requires precise isoelectric control. |

Table 2: Phase Partitioning vs. pH Matrix

Working pH Range Dominant Molecular State Target Location System Action
< 2.0 Pyridazinium Cation (Protonated) Aqueous Phase Avoid: Causes total product loss to aqueous waste.
3.2 – 3.8 Zwitterion / Neutral Acid Precipitate (Solid) Optimal: Target isolation via vacuum filtration.
4.5 – 6.0 Equilibrium Mixture Mixed / Emulsion Avoid: Causes severe partitioning issues and poor yields.

| > 9.0 | Carboxylate Anion (Deprotonated) | Aqueous Phase | Optimal: Initial wash to discard neutral organic impurities. |

Workflow Visualization

G A Crude Mixture (Target + Impurities) B Alkaline Extraction (pH > 9) A->B C Aqueous Phase (Carboxylate Salt) B->C Target Partitions D Organic Phase (Neutral Waste) B->D Impurities Discarded E Isoelectric Acidification (pH ~ 3.5) C->E F Precipitated Crude Target E->F G Recrystallization (EtOH/H2O) F->G H Pure 3-(6-Methylpyridazin-3-yl) propanoic acid G->H

Caption: Isoelectric purification workflow for 3-(6-Methylpyridazin-3-yl)propanoic acid recovery.

Self-Validating Protocol: Isoelectric Purification & Recrystallization

This methodology employs built-in validation checks to ensure continuous tracking of the product throughout the liquid-liquid workflow[7],[4].

Phase 1: Alkaline Partitioning (Impurity Clearance)

  • Dissolve the crude reaction mixture in a biphasic system of Ethyl Acetate (EtOAc) and Distilled Water (1:1 v/v).

  • Slowly add 1M NaOH dropwise while stirring vigorously until the aqueous phase reaches a stable pH of 9.5 – 10.0.

    • Self-Validation Check: Spot both layers on a TLC plate (Eluent: 10% MeOH in DCM). Under UV (254 nm), the aqueous layer should show intense baseline retention (the target carboxylate salt), while the organic layer contains high-Rf neutral impurities.

  • Separate the layers using a separatory funnel.

  • Wash the aqueous phase with one additional volume of fresh EtOAc to guarantee total extraction of organic trace impurities[5]. Discard the organic layers.

Phase 2: Isoelectric Precipitation (Target Recovery)

  • Transfer the target-rich aqueous phase to an Erlenmeyer flask equipped with a magnetic stirrer and place it in an ice bath (0–5 °C).

  • Slowly titrate with 1M HCl dropwise until the pH reaches exactly 3.5.

    • Self-Validation Check: The clear solution should rapidly turn turbid, and a dense precipitate will form as the pH drops below 4.0. Note: If the solution clears again, the pH has dropped too low (< 2.0) and formed the pyridazinium salt; immediately back-titrate with dilute NaOH.

  • Allow the suspension to stir at 0 °C for 30 minutes to ensure complete crystallization.

  • Isolate the precipitate via vacuum filtration and wash with cold distilled water.

Phase 3: Final Recrystallization (Polishing)

  • Dissolve the isolated crude solid in a minimal volume of boiling Ethanol[7].

  • Slowly add cold Water (acting as an anti-solvent) dropwise to the boiling mixture until persistent turbidity is observed, then add a final drop of Ethanol until the solution is just clear.

  • Allow the flask to cool naturally to room temperature to form large, pure crystal lattices, then transfer to an ice bath for 1 hour to maximize total yield.

  • Filter, wash with a minimal volume of cold 1:1 EtOH/H₂O, and dry under high vacuum to afford high-purity 3-(6-Methylpyridazin-3-yl)propanoic acid.

References

  • Exploring Potential, Synthetic Methods and General Chemistry of Pyridazine and Pyridazinone - SphinxSai.2

  • Method for recovering and purifying propionic acid (WO2013079785A1) - Google Patents. 5

  • Propanoic Acid Analysis Service - Creative Proteomics. 4

  • Application Notes and Protocols for the Purification of 3-piperazin-1-yl-1H-pyridazin-6-one - Benchchem. 7

  • 289-80-5 | Pyridazine - Aribo Biotechnology.

  • Pyridazine | C4H4N2 | CID 9259 - PubChem (NIH). 6

  • The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery - Blumberg Institute. 3

  • Product Class 8: Pyridazines - Thieme Connect. 1

Sources

Troubleshooting

Technical Support Center: Optimizing Reaction Conditions for 3-(6-Methylpyridazin-3-yl)propanoic Acid Synthesis

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and frequently asked questions (FAQs) for the synthesis of 3-(6-Methylpyridazin-3-yl)propano...

Author: BenchChem Technical Support Team. Date: March 2026

This technical support guide provides researchers, scientists, and drug development professionals with in-depth troubleshooting and frequently asked questions (FAQs) for the synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid. The information herein is curated to provide not only procedural steps but also the underlying scientific principles to empower users to overcome common experimental challenges and optimize their reaction conditions for improved yield and purity.

I. Synthetic Strategy Overview

The synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid can be efficiently achieved through a multi-step pathway. This guide will focus on a robust and adaptable route commencing with the cyclization of a γ-keto ester, followed by functional group manipulations to introduce the desired propanoic acid side chain.

Synthetic_Workflow cluster_0 Step 1: Pyridazinone Formation cluster_1 Step 2: Chlorination cluster_2 Step 3: Side Chain Introduction (Sonogashira Coupling) cluster_3 Step 4: Oxidation to Carboxylic Acid A Ethyl levulinate + Hydrazine B 6-Methyl-4,5-dihydropyridazin-3(2H)-one A->B Cyclization C 6-Methyl-3(2H)-pyridazinone B->C Oxidation D 3-Chloro-6-methylpyridazine C->D POCl3 F 3-(6-Methylpyridazin-3-yl)prop-2-yn-1-ol D->F Pd/Cu catalyst E Propargyl alcohol E->F G 3-(6-Methylpyridazin-3-yl)propanoic acid F->G Oxidative Cleavage

Caption: Proposed synthetic workflow for 3-(6-Methylpyridazin-3-yl)propanoic acid.

II. Step-by-Step Experimental Protocols and Troubleshooting

Step 1: Synthesis of 6-Methyl-3(2H)-pyridazinone

The initial and crucial step is the formation of the pyridazinone ring. This is typically achieved by the condensation of a γ-keto acid or its ester with hydrazine.[1]

Protocol 1: Cyclization of Ethyl Levulinate with Hydrazine Hydrate

  • To a solution of ethyl levulinate (1.0 eq) in a suitable solvent such as ethanol or acetic acid, add hydrazine hydrate (1.1-1.5 eq).

  • The reaction mixture is then heated to reflux for 4-8 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC).

  • Upon completion, the solvent is removed under reduced pressure.

  • The resulting crude 6-methyl-4,5-dihydropyridazin-3(2H)-one can be oxidized to 6-methyl-3(2H)-pyridazinone without further purification. A common method for this oxidation is heating with a mild oxidizing agent or dehydrogenation catalyst. For instance, bubbling air through the reaction mixture at an elevated temperature in the presence of a catalyst can yield the desired pyridazinone.[2]

Troubleshooting Guide: Step 1

Issue Potential Cause(s) Recommended Solution(s)
Low yield of pyridazinone Incomplete reaction; formation of side products such as hydrazones.Increase reaction time and/or temperature. Ensure the quality of hydrazine hydrate. The use of a catalytic amount of acid can sometimes improve the yield.
Formation of an oily product that is difficult to isolate The product may be impure or exist as a mixture of the dihydropyridazinone and the oxidized pyridazinone.Attempt to crystallize the product from a suitable solvent system (e.g., ethanol/water, ethyl acetate/hexanes). If crystallization fails, proceed with the oxidation step and purify the final pyridazinone.
Incomplete oxidation to the pyridazinone Insufficient oxidizing agent or catalyst deactivation.Increase the amount of oxidizing agent or introduce fresh catalyst. Ensure adequate aeration if using air as the oxidant.

FAQs: Step 1

  • Q: Can I use a different solvent for the cyclization?

    • A: Yes, while ethanol and acetic acid are commonly used, other high-boiling point solvents like n-butanol can also be employed. The choice of solvent can influence the reaction rate and work-up procedure.

  • Q: Is it necessary to isolate the dihydropyridazinone intermediate?

    • A: Not always. In many cases, the crude dihydropyridazinone can be directly subjected to oxidation, which can be more efficient.[2] However, if significant impurities are present, purification at this stage may be beneficial.

Step 2: Chlorination of 6-Methyl-3(2H)-pyridazinone

The conversion of the pyridazinone to a chloropyridazine is a key step that activates the ring for subsequent cross-coupling reactions. Phosphorus oxychloride (POCl₃) is a common and effective reagent for this transformation.[3]

Protocol 2: Chlorination with Phosphorus Oxychloride (POCl₃)

  • To a flask containing 6-methyl-3(2H)-pyridazinone (1.0 eq), cautiously add phosphorus oxychloride (3.0-5.0 eq) at 0 °C.

  • The reaction mixture is then heated to reflux (around 105-110 °C) for 2-4 hours. The reaction should be performed in a well-ventilated fume hood due to the corrosive and toxic nature of POCl₃.

  • After completion, the excess POCl₃ is carefully removed by distillation under reduced pressure.

  • The residue is then cautiously poured onto crushed ice and neutralized with a base such as sodium bicarbonate or sodium hydroxide solution.

  • The product, 3-chloro-6-methylpyridazine, can be extracted with an organic solvent like dichloromethane or ethyl acetate. The organic layer is then dried and concentrated to yield the crude product, which can be purified by column chromatography or recrystallization.[4]

Troubleshooting Guide: Step 2

Issue Potential Cause(s) Recommended Solution(s)
Incomplete reaction Insufficient POCl₃ or reaction time/temperature.Increase the excess of POCl₃ and/or prolong the reflux time. Ensure the reaction temperature is maintained. The addition of a catalytic amount of a tertiary amine like N,N-dimethylaniline can sometimes accelerate the reaction.
Formation of dark, tarry byproducts Overheating or prolonged reaction time can lead to decomposition.Carefully control the reaction temperature and monitor the reaction progress closely by TLC.
Difficult work-up and product isolation Hydrolysis of the product back to the starting material during neutralization.Perform the neutralization at a low temperature (0 °C) and as rapidly as possible. Ensure the pH does not become too high.

FAQs: Step 2

  • Q: Are there alternatives to POCl₃ for the chlorination?

    • A: Yes, other chlorinating agents like thionyl chloride (SOCl₂) in the presence of a catalyst such as DMF can also be used. However, POCl₃ is generally more effective for this type of transformation.

  • Q: What is the purpose of adding the reaction mixture to ice?

    • A: This is a crucial step to quench the reaction and to hydrolyze the excess POCl₃, which is highly reactive with water. This process generates phosphoric acid and HCl and is highly exothermic, hence the need for a large amount of ice.

Step 3: Introduction of the Side Chain via Sonogashira Coupling

The Sonogashira coupling is a powerful palladium-catalyzed cross-coupling reaction that allows for the formation of a carbon-carbon bond between a vinyl or aryl halide and a terminal alkyne.[5] This reaction is ideal for introducing the three-carbon chain that will be converted to the propanoic acid group.

Protocol 3: Sonogashira Coupling of 3-Chloro-6-methylpyridazine with Propargyl Alcohol

  • To a solution of 3-chloro-6-methylpyridazine (1.0 eq) and propargyl alcohol (1.2-1.5 eq) in a suitable solvent (e.g., THF, DMF, or a mixture with an amine base like triethylamine), add a palladium catalyst (e.g., Pd(PPh₃)₄, PdCl₂(PPh₃)₂, 2-5 mol%) and a copper(I) co-catalyst (e.g., CuI, 5-10 mol%).[6]

  • The reaction mixture is degassed and then stirred under an inert atmosphere (e.g., nitrogen or argon) at room temperature or with gentle heating (40-60 °C) for 4-24 hours.

  • The reaction progress is monitored by TLC or GC-MS.

  • Upon completion, the reaction mixture is filtered to remove the catalyst, and the solvent is evaporated.

  • The residue is then taken up in an organic solvent and washed with water and brine. The organic layer is dried and concentrated to give the crude product, 3-(6-methylpyridazin-3-yl)prop-2-yn-1-ol, which can be purified by column chromatography.

Sonogashira_Mechanism A Pd(0)L2 B Oxidative Addition A->B C Ar-Pd(II)-X L2 B->C Ar-X D Transmetalation C->D E Ar-Pd(II)-Alkyne L2 D->E Cu-Alkyne F Reductive Elimination E->F F->A Catalyst Regeneration G Ar-Alkyne F->G H Cu-Alkyne H->D I Terminal Alkyne I->H Cu(I), Base J CuX J->H

Caption: Simplified catalytic cycle of the Sonogashira coupling reaction.

Troubleshooting Guide: Step 3

Issue Potential Cause(s) Recommended Solution(s)
No or low conversion Inactive catalyst; poor quality of reagents or solvents; insufficient degassing.Use a fresh batch of catalyst and ensure all reagents and solvents are anhydrous. Thoroughly degas the reaction mixture by several freeze-pump-thaw cycles or by bubbling with an inert gas.
Formation of homocoupled alkyne (Glaser coupling) Presence of oxygen; high concentration of copper catalyst.Ensure the reaction is performed under strictly anaerobic conditions. Reduce the amount of copper co-catalyst.
Dehalogenation of the starting material Presence of impurities that can act as reducing agents.Purify the 3-chloro-6-methylpyridazine before use.

FAQs: Step 3

  • Q: Can other alkynes be used in this reaction?

    • A: Yes, other terminal alkynes can be used to introduce different side chains. For example, using ethyl propiolate would directly introduce an ester functionality that can be hydrolyzed in the final step.

  • Q: Is the copper co-catalyst always necessary?

    • A: While the classical Sonogashira coupling uses a copper co-catalyst, copper-free versions have been developed. These often require specific ligands for the palladium catalyst and may require higher reaction temperatures.[7]

Step 4: Oxidation of the Alkyne to a Carboxylic Acid

The final step involves the conversion of the propargyl alcohol side chain into a propanoic acid. This can be achieved through a two-step process of oxidation of the alcohol to an aldehyde followed by further oxidation, or more directly by oxidative cleavage of the alkyne.

Protocol 4: Oxidative Cleavage of the Alkyne

A common method for the oxidative cleavage of an internal alkyne to two carboxylic acids involves the use of strong oxidizing agents like ozone or potassium permanganate.[8][9]

  • Dissolve the 3-(6-methylpyridazin-3-yl)prop-2-yn-1-ol in a suitable solvent mixture, such as acetone/water.

  • Cool the solution to 0 °C and add potassium permanganate (KMnO₄) portion-wise, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction to warm to room temperature and stir for several hours until the purple color of the permanganate has disappeared.

  • The reaction is then quenched by the addition of a reducing agent like sodium bisulfite.

  • The mixture is acidified with a mineral acid (e.g., HCl) and the product is extracted with an organic solvent.

  • The organic extracts are dried and concentrated to yield the final product, 3-(6-Methylpyridazin-3-yl)propanoic acid.

Troubleshooting Guide: Step 4

Issue Potential Cause(s) Recommended Solution(s)
Incomplete oxidation Insufficient amount of oxidizing agent.Add more oxidizing agent portion-wise and monitor the reaction by TLC.
Low yield due to over-oxidation and ring cleavage The reaction conditions are too harsh.Perform the reaction at a lower temperature and add the oxidizing agent more slowly. Consider using a milder two-step oxidation process.
Difficult purification of the final product The product is highly polar and may be soluble in water.Use a continuous extraction method if the product has significant water solubility. Recrystallization from a suitable solvent system is often effective for purification.[10]

FAQs: Step 4

  • Q: Can I use ozonolysis for the oxidative cleavage?

    • A: Yes, ozonolysis followed by an oxidative work-up is another effective method for cleaving alkynes to carboxylic acids.[10][11]

  • Q: If I used an ester in the Sonogashira coupling, what are the conditions for hydrolysis?

    • A: Hydrolysis of the ester can be achieved under either acidic or basic conditions. Basic hydrolysis (saponification) using a base like NaOH or LiOH in a mixture of water and an organic solvent like THF or methanol is common. The reaction is typically followed by acidification to yield the carboxylic acid.[12]

III. Data Summary

The following table provides a summary of the expected inputs and outputs for each step of the synthesis. Note that yields are highly dependent on the specific reaction conditions and scale.

Step Starting Material Reagents Product Typical Yield (%)
1 Ethyl levulinateHydrazine hydrate, Oxidizing agent6-Methyl-3(2H)-pyridazinone70-85[2]
2 6-Methyl-3(2H)-pyridazinonePOCl₃3-Chloro-6-methylpyridazine80-90[3]
3 3-Chloro-6-methylpyridazinePropargyl alcohol, Pd/Cu catalyst, Base3-(6-Methylpyridazin-3-yl)prop-2-yn-1-ol60-80[6]
4 3-(6-Methylpyridazin-3-yl)prop-2-yn-1-olKMnO₄3-(6-Methylpyridazin-3-yl)propanoic acid50-70[8]

IV. References

  • Alkynes to Carboxylic Acids: Oxidative Cleavage. (n.d.). JoVE.

  • Alkynes to Carboxylic Acids: Oxidative Cleavage. (2023, April 30). JoVE.

  • Oxidation of Alkynes With O3 and KMnO4. (2025, July 8). Master Organic Chemistry.

  • Alkynes to Carboxylic Acids. (2024, November 12). Chemistry Steps.

  • A Head-to-Head Comparison of Palladium Catalysts for Pyridazine Coupling Reactions. (2025). BenchChem.

  • Unconventional Site-Selectivity in Palladium-Catalyzed Cross-Couplings of Dichloroheteroarenes under Ligand-Controlled and Ligand-Free Systems. (n.d.). PMC.

  • A Head-to-Head Comparison of Palladium Catalysts for Pyridazine Coupling Reactions. (2025). BenchChem.

  • 3-Chloro-6-methylpyridazine - SpectraBase. (n.d.).

  • Synthesis and chemistry of pyridazin-3(2H)-ones. (n.d.). ScienceDirect.

  • 6-methylpyridazin-3(2H)-one. (n.d.). PubChem.

  • Purity Analysis of Compounds Synthesized Using Pyridine-2-carboxylic Anhydride: A Comparative Guide. (2025). BenchChem.

  • Structural, vibrational, electronic and NMR spectral analysis of 3-chloro-6-methoxypyridazine by DFT calculations. (2013, June 15). PubMed.

  • Synthesis, Spectroscopic Characterization, Antibacterial Activity, and Computational Studies of Novel Pyridazinone Derivatives. (n.d.). PMC.

  • Large-Scale Solvent-Free Chlorination of Hydroxy-Pyrimidines, -Pyridines, -Pyrazines and -Amides Using Equimolar POCl3. (n.d.). PMC.

  • A Comparative Guide to Pyridazinone Synthesis: Benchmarking New Methods Against a Published Approach. (2025). BenchChem.

  • 3(2h)-pyridazinone, 6-methyl-5-phenyl- (C11H10N2O). (n.d.). PubChemLite.

  • Palladium-Catalysed Cross-Coupling Reactions on Pyridazine Moieties. (2025, August 7). ResearchGate.

  • POCl3, Phosphorus Oxychloride for Activated Chlorine Formation. (n.d.).

  • Strategy for the Synthesis of Pyridazine Heterocycles and Their Derivatives. (2013, July 31). The Journal of Organic Chemistry.

  • Experimental protocol for the synthesis of pyridazinones from Diethyl 2-methyl-3-oxopentanedioate. (2025). BenchChem.

  • A Review on Synthetic Protocols of Pyridazine and Pyridazone Analogues. (n.d.). INDO GLOBAL JOURNAL OF PHARMACEUTICAL SCIENCES.

  • Process for manufacturing 1,6-dihydro-6-oxo-4-pyridazine carboxylic acid. (2015, April 8).

  • Ribosome-mediated biosynthesis of pyridazinone oligomers in vitro. (2022, October 24). PMC.

  • 6-Methyl-3(2H)-pyridazinone. (n.d.). Chem-Impex.

  • A kind of preparation method of 6-chlorine pyridazine-3-formic acid. (n.d.). Google Patents.

  • Strategy for the synthesis of pyridazine heterocycles and its derivatives. (n.d.). Lirias.

  • What experimental procedure works best for chlorinating quinazolones using POCl3, POCl3/PCl5, SOCl2/cat. DMF? (2013, October 10). ResearchGate.

  • Design of γ-keto and hydrazino esters and ribosome-mediated synthesis... (n.d.). ResearchGate.

  • 6-Methyl-3(2H)-pyridazinone AldrichCPR. (n.d.). Sigma-Aldrich.

  • Palladium‐Catalyzed Cross‐Coupling Reactions on Pyridazine Moieties. (2025, August 7). ResearchGate.

  • Pyridazin-3(2H)-ones: Synthesis, reactivity, applications in pharmacology and agriculture. (n.d.). SciSpace.

  • 17: Carboxylic Acids and their Derivatives. (n.d.).

  • Pyridazine, 3-chloro-6-methoxy-. (n.d.). NIST WebBook.

  • Synthesis and analgesic and anti-inflammatory activity of ethyl (6-substituted-3 (2H)-pyridazinone-2-yl)acetate derivatives. (n.d.). PubMed.

  • PALLADIUM-CATALYZED CROSS COUPLINGS IN ORGANIC SYNTHESIS. (2010, October 6). Nobel Prize.

  • Synthesis, Free Radical Scavenging Activity, Antimicrobial And Molecular Docking Studies Of Novel Pyrazine 2-Carboxylic Acid Derivatives Of Piperazines. (n.d.). RJPBCS.

  • Sonogashira Coupling. (n.d.). Organic Chemistry Portal.

  • 3-Chloro-6-methylpyridazine 97 1121-79-5. (n.d.). Sigma-Aldrich.

  • Sonogashira‐type cross‐coupling reactions with propargyl substrates. (n.d.). ResearchGate.

  • 3-Chloro-6-Methylpyridazine 98.0%(GC). (n.d.). PureSynth.

  • Sonogashira cross-coupling of 32 with propargyl alcohol. (n.d.). ResearchGate.

  • Synthesis of 3-alkyl-6-methyl-1,2,4,5-tetrazines via a Sonogashira-type cross-coupling reaction. (2020, September 25). PubMed.

  • A General Protocol for Robust Sonogashira Reactions in Micellar Medium. (n.d.). SciSpace.

Sources

Optimization

Technical Support Center: Resolving Solubility Issues of 3-(6-Methylpyridazin-3-yl)propanoic acid

For Researchers, Scientists, and Drug Development Professionals This guide provides in-depth technical assistance for overcoming solubility challenges with 3-(6-Methylpyridazin-3-yl)propanoic acid. As a team of Senior Ap...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides in-depth technical assistance for overcoming solubility challenges with 3-(6-Methylpyridazin-3-yl)propanoic acid. As a team of Senior Application Scientists, we have developed this resource to combine theoretical knowledge with practical, field-tested solutions to common and complex solubility problems.

Frequently Asked Questions (FAQs)

Q1: What intrinsic properties of 3-(6-Methylpyridazin-3-yl)propanoic acid govern its solubility?

A1: The solubility of this compound is primarily dictated by its chemical structure, which features both a basic pyridazine ring and an acidic carboxylic acid group. This makes it an amphoteric molecule, meaning its charge and thus its solubility are highly dependent on the pH of the solution. The interplay between these two functional groups is the key to controlling its solubility. Carboxylic acids with four or fewer carbon atoms are generally water-soluble, but as the carbon chain length increases, their solubility decreases.[1]

Q2: Why is the solubility of my compound so low in neutral water?

A2: Low solubility in neutral water (pH ≈ 7) is expected. At this pH, the carboxylic acid group is deprotonated (negatively charged), which should promote solubility. However, the overall molecule's properties, including the influence of the heterocyclic pyridazine ring, can limit its aqueous solubility. The lowest solubility is often observed at the isoelectric point, where the net charge on the molecule is zero. For carboxylic acids in general, increasing the pH leads to deprotonation of the carboxyl group, making it more water-soluble.[2][3]

Q3: What's the most straightforward method to increase solubility for preliminary experiments?

A3: Adjusting the pH is the most direct and effective initial approach.[4]

  • To Increase Solubility in Acidic Conditions: Dissolving the compound in a dilute acid (e.g., 0.1 M HCl) will protonate the pyridazine ring, creating a more soluble cation.

  • To Increase Solubility in Basic Conditions: Using a dilute base (e.g., 0.1 M NaOH) will deprotonate the carboxylic acid, forming a more soluble anion.[2]

It is crucial to ensure that the chosen pH does not cause chemical degradation of the compound during your experiment.

In-Depth Troubleshooting Guides

Issue 1: The compound precipitates when I add my pH-adjusted stock solution to my experimental buffer.

This common problem often arises from a misunderstanding of the compound's pH-solubility profile.

Root Cause Analysis: The final pH of your solution is likely near the compound's isoelectric point, where it is least soluble. Adding a small volume of a highly acidic or basic stock solution can shift the pH of the larger buffer volume into this problematic range, causing the compound to crash out of solution.

Troubleshooting Workflow:

Caption: Decision-making workflow for addressing compound precipitation.

Recommended Experimental Protocol:

Protocol 1: Determining the pH-Solubility Profile

  • Buffer Preparation: Prepare a series of buffers across a pH range (e.g., from 2 to 12).

  • Sample Preparation: Add an excess of 3-(6-Methylpyridazin-3-yl)propanoic acid to a fixed volume of each buffer.

  • Equilibration: Agitate the samples at a constant temperature for a sufficient time (e.g., 24 hours) to reach equilibrium.

  • Phase Separation: Centrifuge the samples to separate the undissolved solid from the supernatant.

  • Quantification: Analyze the supernatant to determine the concentration of the dissolved compound using a validated analytical method such as UPLC-MS/MS or HPLC-UV.[5]

  • Data Analysis: Plot the measured solubility against the pH to visualize the compound's pH-solubility profile.

Issue 2: The aqueous solubility at physiological pH (7.4) is too low for my in-vitro assay.

This is a frequent challenge when a compound's therapeutic concentration exceeds its intrinsic solubility under physiological conditions.

Solution Strategies:

  • Co-solvents: The addition of a water-miscible organic solvent can increase the solubility of non-polar drugs.[6] This technique, known as co-solvency, works by reducing the interfacial tension between the aqueous solution and the hydrophobic solute.[4][6]

    • Common Choices: Dimethyl sulfoxide (DMSO), ethanol, propylene glycol, and polyethylene glycols (PEGs) are frequently used co-solvents.[6][7][8][9]

    • Critical Consideration: Always verify the compatibility of your assay with the chosen co-solvent and its final concentration. Most cell-based assays can tolerate up to 0.5-1% DMSO.

Protocol 2: Evaluating Co-solvent-Based Solubility Enhancement

  • Prepare Co-solvent Mixtures: Create a series of solutions with increasing percentages of a co-solvent (e.g., 1%, 2%, 5%, 10% DMSO) in your physiological buffer (e.g., PBS at pH 7.4).

  • Measure Solubility: Following Protocol 1 (steps 2-5), determine the solubility of your compound in each co-solvent mixture.

  • Analyze the Outcome: Plot solubility as a function of the co-solvent percentage to identify the concentration required to meet your experimental needs.

Table 1: Illustrative Data for Co-Solvent Effects

Co-Solvent System (in pH 7.4 Buffer)Solubility (µM)Fold Increase vs. Aqueous Buffer
Aqueous Buffer (Control)501x
2% DMSO2505x
5% Ethanol1503x
5% PEG 4002004x
  • Excipients: These are inactive substances used in conjunction with the active drug to improve its properties, including solubility.[7]

    • Cyclodextrins: These cyclic oligosaccharides have a hydrophilic exterior and a hydrophobic interior, allowing them to encapsulate poorly soluble drug molecules and enhance their aqueous solubility.[7][8][10]

    • Polymeric Micelles: Certain polymers can form nanosized structures with a hydrophobic core and a hydrophilic shell that can solubilize hydrophobic APIs.[11]

Logical Progression for Solubility Enhancement:

G Initial Low Solubility Initial Low Solubility pH Adjustment pH Adjustment Initial Low Solubility->pH Adjustment Sufficient Solubility Sufficient Solubility pH Adjustment->Sufficient Solubility Insufficient Solubility Insufficient Solubility pH Adjustment->Insufficient Solubility Co-solvents Co-solvents Excipients Excipients Co-solvents->Excipients Co-solvents->Sufficient Solubility Excipients->Sufficient Solubility Insufficient Solubility->Co-solvents

Caption: A stepwise approach to enhancing compound solubility.

References

  • Title: Physical Properties of Carboxylic Acids Source: Pearson - Organic Chemistry Study Guide URL: [Link]

  • Title: Techniques for Improving Solubility Source: International Journal of Medical Science and Dental Research URL: [Link]

  • Title: How does pH affect water solubility of organic acids (or acids in general)? Source: Reddit URL: [Link]

  • Title: How does the solubility of carboxylic type of surfactants in water change with chain length? What is the pH effect ? Source: ResearchGate URL: [Link]

  • Title: Method Development & Method Validation for Solubility and Dissolution Curves Source: CD Formulation URL: [Link]

  • Title: Solubility Screening by UPLC-MS/MS Source: Waters Corporation URL: [Link]

  • Title: A Review of the Solubility Enhancement by Using a Co-Solvency Method Source: ManTech Publications URL: [Link]

  • Title: A review on solubility enhancement technique for pharmaceutical drugs Source: GSC Online Press URL: [Link]

  • Title: Excipients for Solubility Enhancement of Parenteral Formulations Source: Pharmaceutical Technology URL: [Link]

  • Title: Enhancing solubility with novel excipients Source: Manufacturing Chemist URL: [Link]

Sources

Troubleshooting

Technical Support Center: Scaling Up the Synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid

Welcome to the process chemistry support center for the scale-up synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid. This guide is structurally engineered for process chemists and drug development professionals.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the process chemistry support center for the scale-up synthesis of 3-(6-Methylpyridazin-3-yl)propanoic acid. This guide is structurally engineered for process chemists and drug development professionals. Here, we abandon the lab-scale "trial and error" paradigm and focus on deterministic, self-validating workflows suitable for multi-kilogram production.

For scaling this target, the De Novo Ring Synthesis (Furan Opening Pathway) is prioritized over traditional heavy-metal cross-coupling (e.g., Heck/Negishi). This pathway avoids costly palladium/nickel catalysts, relies on readily available starting materials, and scales predictably with high atom economy.

I. Strategic Workflow: The De Novo Furan-Opening Route

The synthesis involves unmasking a 1,4-diketone from a substituted furan, cyclocondensing with hydrazine, and oxidatively driving the system to aromaticity.

Synthesis SM Furan Precursor (Methyl ester) RO Acid Hydrolysis (Ring Opening) SM->RO DK 4,7-Dioxooctanoic acid RO->DK H2O, AcOH HY Hydrazine Condensation DK->HY DP Dihydropyridazine Intermediate HY->DP NH2NH2·H2O OX Oxidation (Aromatization) DP->OX Target 3-(6-Methylpyridazin-3-yl) propanoic acid OX->Target [O]

Figure 1: De novo synthetic pathway for 3-(6-Methylpyridazin-3-yl)propanoic acid via furan opening.

II. Validated Scale-Up Methodologies

Every step described below operates as a self-validating system using In-Process Controls (IPCs) to establish causality between reaction parameters and product outcomes.

Step 1: Acid-Catalyzed Hydrolysis of Methyl 3-(5-methylfuran-2-yl)propanoate

Causality Focus: We utilize 20% aqueous acetic acid rather than mineral acids. Furan ring-opening to 4,7-dioxooctanoic acid requires acidic hydration, but strong mineral acids (like HCl) induce aggressive intramolecular aldol condensations of the unmasked diketone[1]. Acetic acid acts as a buffer to cleanly yield the diketone while simultaneously hydrolyzing the methyl ester[1].

  • Charge: To a jacketed reactor, charge methyl 3-(5-methylfuran-2-yl)propanoate (1.0 eq) and 20% aqueous acetic acid (10 vol).

  • Heat: Ramp internal temperature to 80 °C under nitrogen and agitate for 12 hours.

  • IPC (Self-Validation): Pull a 100 µL aliquot, quench with NaHCO₃, and analyze via LC-MS. Do not proceed until the furan precursor peak (m/z 183) is <1.0% Area.

  • Concentration: Distill off the solvent under reduced pressure at 50 °C to afford crude 4,7-dioxooctanoic acid.

Step 2: Cyclocondensation & Oxidative Aromatization (Telescoped)

Causality Focus: Hydrazine condensation with 1,4-diketones yields a 4,5-dihydropyridazine, not a fully aromatic ring[2]. Because dihydropyridazines are prone to disproportionation and degradation upon isolation, we telescope the sequence. We utilize sodium 3-nitrobenzenesulfonate as a mild oxidant to strip 2H from the intermediate without the over-halogenation risks associated with bromine [2].

  • Condensation: Dissolve crude 4,7-dioxooctanoic acid in ethanol (8 vol). Cool to 0 °C.

  • Hydrazine Addition: Add hydrazine hydrate (1.05 eq) dropwise, maintaining T_int < 15 °C. Stir for 2 hours.

  • IPC (Self-Validation): Verify via LC-MS that the diketone is consumed. The dihydropyridazine intermediate will show a mass of [M+H]+ 169.

  • Oxidation: Charge sodium 3-nitrobenzenesulfonate (1.1 eq) and heat to 80 °C for 6 hours.

  • Isolation: Concentrate the ethanol. Dilute the residue in water and carefully adjust the pH to 3.8 using 1M NaOH/HCl.

  • Harvest: Cool the batch to 4 °C for 4 hours. Filter the precipitated free acid, wash with cold water, and dry under a vacuum at 45 °C.

III. Quantitative Scale-Up Metrics

Summarized historical data highlighting the robustness of the furan-opening approach across escalating batch scales.

Batch ScaleStep 1 (Hydrolysis) ConversionStep 2 (Condensation) YieldStep 3 (Oxidation) YieldOverall Purity (HPLC)
100 g 98.5%94% (In-situ)85%99.2%
1.0 kg 98.1%93% (In-situ)83%98.9%
5.0 kg 97.9%95% (In-situ)84%99.1%

IV. Technical Troubleshooting & FAQs

Q: Why is my hydrazine condensation yielding a complex mixture instead of a single product? A: This is almost always an artifact of incomplete oxidation , not a condensation failure. 1,4-diketones react cleanly with hydrazine to form 1,2-diazines[2]. However, if your aromatization step is incomplete, your LC-MS will show a mixture of the dihydropyridazine ([M+H]+ 169) and the target pyridazine ([M+H]+ 167). Solution: Ensure your oxidative hold time is strictly adhered to, and verify that your oxidant (e.g., sodium 3-nitrobenzenesulfonate) hasn't degraded.

Q: During the final isolation, I am losing a significant amount of product in the aqueous mother liquor. How can I improve recovery? A: 3-(6-Methylpyridazin-3-yl)propanoic acid is highly amphoteric due to the basic pyridazine nitrogen (pKa ~2.5) and the carboxylic acid tail (pKa ~4.8). If your precipitation pH is outside the narrow isoelectric window, the molecule ionizes and remains highly water-soluble. You must carefully titrate the aqueous mixture to exactly pH 3.8 and utilize a delayed cooling ramp (to 4 °C) to force the zwitterionic/free acid product out of the solution.

Q: Can I use anhydrous hydrazine instead of hydrazine hydrate to minimize water in the reactor? A: No. Anhydrous hydrazine introduces severe and unnecessary explosion and toxicity hazards at a pilot scale. Because Step 1 (furan hydrolysis) intrinsically operates in an aqueous/acetic environment[1], the water introduced by 64% hydrazine hydrate is perfectly compatible with the cyclocondensation transition state.

Q: Our facility utilizes cross-coupling extensively. Can I synthesize this target via cross-coupling instead of the furan route? A: Yes, late-stage functionalization is a viable alternative, though often less economical at a scale >10 kg. You can start with commercially available 3-chloro-6-methylpyridazine and perform an electrochemical nickel-catalyzed cross-coupling [3] or a standard Heck reaction with ethyl acrylate[3][4]. If utilizing the Heck route, you must follow it with a Pd/C hydrogenation of the resulting alkene and subsequent ester hydrolysis.

V. References

  • Dasari R, La Clair JJ, Kornienko A. "Irreversible Protein Labeling by Paal–Knorr Conjugation." ChemBioChem, 2017 Aug 10;18(18):1792–1796. URL:[Link]

  • Allah HMF, Soliman R. "Cyclization of diketones to pyridazine and furan derivatives." Journal of Heterocyclic Chemistry, 1987; 24(6): 1745-1748. URL:[Link]

  • Kurzeil, et al. "Preparation of functionalized aryl- and heteroarylpyridazines by nickel-catalyzed electrochemical cross-coupling reactions." Journal of Organic Chemistry, 2007 Jul 20; 72(15): 5631-5636. URL:[Link]

Sources

Optimization

"Preventing decomposition of 3-(6-Methylpyridazin-3-yl)propanoic acid during storage"

Technical Support Center: 3-(6-Methylpyridazin-3-yl)propanoic acid A Guide to Ensuring Compound Integrity During Storage and Handling Introduction: Welcome to the technical support guide for 3-(6-Methylpyridazin-3-yl)pro...

Author: BenchChem Technical Support Team. Date: March 2026

Technical Support Center: 3-(6-Methylpyridazin-3-yl)propanoic acid

A Guide to Ensuring Compound Integrity During Storage and Handling

Introduction: Welcome to the technical support guide for 3-(6-Methylpyridazin-3-yl)propanoic acid. This molecule, featuring a substituted pyridazine core linked to a propanoic acid side chain, is of significant interest in pharmaceutical research and development. The chemical stability of this compound is paramount for the validity and reproducibility of experimental results. Improper storage or handling can lead to degradation, generating impurities that may compromise biological activity, introduce toxicity, or interfere with analytical measurements.

This guide provides researchers, scientists, and drug development professionals with a comprehensive set of frequently asked questions (FAQs) and troubleshooting protocols. Our goal is to explain the causality behind best practices and empower you to proactively prevent decomposition, diagnose potential issues, and maintain the integrity of your valuable research materials.

Section 1: Frequently Asked Questions (FAQs)

Q1: What are the optimal conditions for the long-term storage of solid 3-(6-Methylpyridazin-3-yl)propanoic acid?

A1: For long-term stability, the solid compound should be stored at -20°C or lower , protected from light, and kept under an inert atmosphere (e.g., argon or nitrogen).[1]

  • Causality: The combination of a pyridazine ring and a carboxylic acid moiety presents several potential degradation risks. The pyridazine ring, an electron-deficient heteroaromatic system, can be susceptible to photolytic degradation.[2][3] The entire molecule can be vulnerable to oxidation and thermal decomposition.[4] Storing at low temperatures (-20°C) minimizes the kinetic rate of all potential degradation reactions. An inert atmosphere prevents oxidation, and protection from light mitigates photodegradation.[1] Using airtight containers is essential to prevent moisture uptake, which could lead to hydrolysis.[1]

Q2: How should I store the compound for short-term use?

A2: For daily or weekly use, storing the solid compound at 2-8°C in a desiccator with protection from light is acceptable. Use amber glass vials with tightly sealed caps.[1] Avoid repeated freeze-thaw cycles if you choose to store the primary container at -20°C; instead, create smaller aliquots for short-term use.

Q3: What are the primary chemical pathways that cause this compound to decompose?

A3: The most likely degradation pathways, common to many pharmaceutical molecules, are hydrolysis, oxidation, and photolysis.[4][5]

  • Hydrolysis: The propanoic acid side chain is generally stable, but interactions with moisture, especially under basic or acidic conditions, can catalyze degradation.

  • Oxidation: The electron-deficient pyridazine ring is somewhat resistant to oxidation, but the molecule as a whole can still be oxidized, particularly if exposed to atmospheric oxygen over time.[6][7]

  • Photolysis: Heteroaromatic compounds, including pyridazines, can absorb UV or visible light, leading to ring cleavage or rearrangement.[2][3] The stability of N-heterocycles often decreases with an increasing number of nitrogen atoms in the ring.[2]

Q4: Are there any visual signs of decomposition I should look for?

A4: Yes. While analytical confirmation is always necessary, visual inspection can be a first indicator. Look for:

  • Color Change: A shift from a white or off-white powder to yellow or brown can indicate degradation.

  • Clumping or Change in Texture: This may suggest moisture absorption, which can precede hydrolysis.

  • Incomplete Dissolution: If the compound was previously fully soluble in a specific solvent but now leaves a residue, this could point to the formation of insoluble degradation products or polymers.

Q5: Is it safe to store 3-(6-Methylpyridazin-3-yl)propanoic acid in solution?

A5: Storing in solution is generally not recommended for long-term stability. If required for an experiment, prepare solutions fresh. If short-term storage is unavoidable (1-2 days), store at 2-8°C, protected from light. The choice of solvent is critical; use high-purity, anhydrous solvents. For biological assays, DMSO or ethanol may be used, but their stability in aqueous buffers at 37°C during an experiment should be validated. The pH of aqueous solutions can significantly impact stability due to the carboxylic acid group.[4]

Section 2: Troubleshooting Guide

Q1: My HPLC analysis shows the purity of a new batch is lower than specified. What steps should I take?

A1: If initial purity is a concern, a systematic investigation is required. Degradation could have occurred during shipping or upon initial handling.

dot

start Low Purity Detected in New Sample qc_check Perform In-House QC (Confirm with second HPLC run) start->qc_check First Step check_shipping Review Shipping Conditions (Temp., Duration) contact_supplier Contact Supplier with Data (Request COA, Retain Sample) check_shipping->contact_supplier proceed Proceed with Caution (Use data for initial experiments only) contact_supplier->proceed qc_check->check_shipping If Purity Confirmed Low handle_check Review Initial Handling (Atmosphere, Light, Temp.) qc_check->handle_check If Purity is OK on Re-run handle_check->proceed

Caption: Initial QC workflow for low-purity samples.

  • Confirm Analytically: Immediately re-run the HPLC analysis using a freshly prepared sample from the same batch to rule out issues with your initial sample preparation or HPLC run.

  • Review Shipping and Handling: Check the shipping records. Was the compound exposed to high temperatures? Upon receipt, was it immediately stored under the recommended conditions?

  • Contact the Supplier: If the low purity is confirmed, contact the supplier with your analytical data (chromatogram) and the batch number. They can provide the certificate of analysis (CoA) and investigate from their end.

Q2: I'm observing new peaks in my chromatogram after storing the compound. How can I determine the cause?

A2: The appearance of new peaks is a classic sign of degradation. To understand the cause, you can perform a forced degradation study . This involves intentionally stressing the compound under various conditions to see which condition produces the same degradation products observed in your stored sample.[8][9] This process is fundamental in pharmaceutical development for establishing degradation pathways.[10][11]

dot

cluster_conditions Forced Degradation Conditions parent 3-(6-Methylpyridazin-3-yl)propanoic acid (Purity >99%) stress Apply Stress Conditions (Separate Aliquots) parent->stress acid Acidic Hydrolysis (e.g., 0.1M HCl, 60°C) stress->acid base Basic Hydrolysis (e.g., 0.1M NaOH, RT) stress->base oxidation Oxidative (e.g., 3% H2O2, RT) stress->oxidation thermal Thermal (Solid, 80°C) stress->thermal photo Photolytic (Solution, UV/Vis Light) stress->photo analysis Analyze All Samples by HPLC (Compare chromatograms) acid->analysis base->analysis oxidation->analysis thermal->analysis photo->analysis

Caption: Workflow for a forced degradation study.

By comparing the chromatograms from the stressed samples to your aged sample, you can identify the likely cause. For example, if the new peaks in your sample match those from the peroxide-stressed sample, oxidation is the likely culprit. This information allows you to implement more stringent preventative measures, such as stricter inert atmosphere handling.

Q3: My bioassay results are inconsistent. Could degradation during the experiment be the problem?

A3: Absolutely. Compound stability in the final assay medium is critical and often overlooked. The compound may be stable as a solid or in a DMSO stock but degrade quickly under assay conditions (e.g., aqueous buffer, 37°C, presence of other reagents).

  • pH Sensitivity: The carboxylic acid group's ionization state will change with pH, which can affect both solubility and stability.

  • Thermal Stress: Incubation at 37°C for several hours can accelerate degradation that is negligible at room temperature.

  • Light Exposure: If your assay is performed on a benchtop in ambient light, photolabile compounds can degrade over the course of the experiment.

Recommendation: Perform a stability test in your final assay buffer. Incubate the compound in the buffer under the exact assay conditions (time, temperature, light) and analyze its purity by HPLC at the beginning and end of the incubation period. If significant degradation (>5-10%) is observed, you may need to adjust your experimental protocol (e.g., reduce incubation time, protect from light).[10]

Section 3: Key Protocols & Methodologies

Protocol 1: Recommended Sample Handling
  • Receiving: Upon receipt, immediately transfer the compound to a light-protected, airtight container.

  • Environment: Perform all weighing and handling in a controlled environment, preferably a glove box under an inert atmosphere (N₂ or Ar). If a glove box is unavailable, work quickly in a low-humidity environment and flush the container with inert gas before sealing.

  • Aliquoting: For long-term projects, divide the solid material into pre-weighed, single-use aliquots. This prevents contamination and repeated exposure of the bulk material to the atmosphere.

  • Storage: Store the main container and aliquots at ≤ -20°C, protected from light.[1]

Protocol 2: Forced Degradation Study

Objective: To identify potential degradation pathways and products.

  • Preparation: Prepare five separate solutions of the compound at a known concentration (e.g., 1 mg/mL) in a suitable solvent (e.g., 50:50 acetonitrile:water). Also, retain a solid sample.

  • Stress Conditions:

    • Acid Hydrolysis: Add HCl to one sample to a final concentration of 0.1 M. Heat at 60°C for 4-8 hours.

    • Base Hydrolysis: Add NaOH to a second sample to a final concentration of 0.1 M. Keep at room temperature for 4-8 hours.

    • Oxidation: To a third sample, add hydrogen peroxide to a final concentration of 3%. Keep at room temperature for 4-8 hours, protected from light.

    • Thermal Degradation: Place the solid sample in an oven at 80°C for 24 hours.

    • Photodegradation: Expose a fourth solution to a photostability chamber with a combined UV/Vis light source for a period compliant with ICH Q1B guidelines (e.g., overall illumination of ≥1.2 million lux hours).[12] Keep a control sample of the same solution wrapped in foil to serve as a dark control.

  • Analysis: After the stress period, neutralize the acidic and basic samples. Dilute all samples to an appropriate concentration and analyze by a stability-indicating HPLC-UV method.[4][13]

  • Evaluation: Compare the chromatograms. The goal is to achieve 2-20% degradation to ensure degradation products are detectable without excessively breaking down the main compound.[10] Identify which conditions produced new peaks and compare them to any impurities found in your stored samples.

Section 4: Technical Summary

Table 1: Recommended Storage Conditions
ParameterLong-Term Storage (Solid)Short-Term Storage (Solid)In-Solution (Not Recommended)
Temperature ≤ -20°C2-8°C2-8°C (Max 1-2 days)
Atmosphere Inert Gas (Argon, Nitrogen)DesiccatedN/A
Light Protect from light (Amber Vial)Protect from light (Amber Vial)Protect from light (Amber Vial)
Container Tightly sealed, airtight glass vialTightly sealed glass vialTightly sealed glass vial
Chemical Safety Segregate from bases, oxidizers, and reactive metals.[14][15]Segregate from incompatible chemicals.[16]Prepare fresh; check for solvent/buffer reactivity.
Table 2: Potential Degradation Stressors and Mitigation
Stress FactorPotential ConsequenceMitigation Strategy
Light/UV Photodegradation, potential ring cleavage or rearrangement.[2][3]Store in amber vials or wrap containers in foil. Minimize exposure to ambient light during experiments.[1]
Oxygen/Air Oxidative degradation.Store under an inert atmosphere (N₂, Ar). Use airtight seals.[1]
Moisture Hydrolysis, especially if pH is not neutral.Store in a desiccator or glove box. Use anhydrous solvents for solutions.
Heat Thermal decomposition, acceleration of all other degradation pathways.[4]Store at recommended low temperatures. Avoid placing near heat sources (e.g., ovens, electronics).
pH Extremes Acid or base-catalyzed hydrolysis.Maintain neutral pH in solutions. Validate stability in acidic or basic buffers before use.

References

  • Development of forced degradation and stability indicating studies of drugs—A review. (n.d.).
  • A practical guide to forced degradation and stability studies for drug substances. (n.d.). Quotient Sciences.
  • Forced degradation studies for drug substances and drug products- scientific and regulatory considerations. (n.d.).
  • Degradation Impurities in Pharmaceutical Products : Detection and Minimiz
  • A Review on Force Degradation Studies for Drug Substances. (2023). ijarsct.co.in.
  • Forced degradation studies for Drug Substances and Drug Products- Scientific and Regulatory Consider
  • Advancements in HPLC Techniques for Detecting and identification of Process-Related and Degradants Impurities in Pharmaceutical Compounds. (2025). amecj.com.
  • Decomposition of 3-azidopyridazine 2-oxides. Ring opening of the pyridazine ring. (n.d.). ScienceDirect.
  • Analytical methodologies for discovering and profiling degradation-related impurities. (n.d.).
  • Synthesis and chemistry of pyridazin-3(2H)-ones. (n.d.). ScienceDirect.
  • SYNTHESIS AND CHARACTERIZATION 1 Synthesis and Characterization of Unique Pyridazines. (n.d.). Liberty University.
  • Method development in pharmaceutical chemistry analysis by chromatography: A comprehensive review. (2025). amecj.com.
  • Ferrocene-Catalyzed Aromatization and Competitive Oxidative Ring Transformations of 1,2-Dihydro-1-Arylpyridazino[4,5-d]Pyridazines. (2025). MDPI.
  • Identification of Degradation Products and a Stability-Indicating RP-HPLC Method for the Determination of Belzutifan in Pharmaceutical Dosage Forms. (2025). PMC.
  • Product Class 18: Pyridopyridazines. (n.d.). Thieme Connect.
  • Preparation of pyridazine, useful for producing active substances, comprises hydrolyzing maleindialdehyde diacetals in the presence of an acid catalyst to give maleic dialdehyde and reacting the maleic dialdehyde solution with hydrazine. (n.d.).
  • Formation and photostability of N-heterocycles in space: I. The effect of nitrogen on the photostability of small aromatic molecules. (2026).
  • Practices for Proper Chemical Storage. (2018).
  • CHEMICAL STORAGE FACT SHEET. (2023).
  • Microbial metabolism of the pyridine ring. Formation of pyridinediols (dihydroxypyridines) as intermediates in the degradation of pyridine compounds by micro-organisms. (n.d.). PMC.
  • Chemical Storage and Segreg
  • Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Deriv
  • Photochemistry of Some Heteroaromatic Compounds. (n.d.). ScholarWorks@BGSU.
  • The Role of the Pyridazine Ring in Molecular Recognition & Drug Discovery. (n.d.). Blumberg Institute.
  • The diazines: pyridazine, pyrimidine and pyrazine: reactions and synthesis. (n.d.).
  • Reactions of pyridazines and pyridazine 1-oxides with nitrogen-containing nucleophiles. (n.d.). WUR eDepot.
  • Pyridine - Wikipedia. (n.d.). Wikipedia.
  • The pyridazine heterocycle in molecular recognition and drug discovery. (n.d.). PMC.
  • Heterocyclic Hemithioindigos: Highly Advantageous Properties as Molecular Photoswitches. (n.d.). PMC.
  • What are the product of degradation
  • Guidance on Safe Storage of Chemicals in Laboratories. (n.d.). University of St Andrews.
  • Storage Pattern for Chemicals Where Space is Limited. (n.d.). Montezuma County.
  • 3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid. (n.d.). PubChem.
  • Photostability testing of pharmaceutical products. (2013).
  • ICH Q1B Guideline Photostability Testing of New Drug Substances and Products. (n.d.). IKEV.
  • (3S)-3-(6-methoxy-3-pyridinyl)-3-[3-[3-(5,6,7,8-tetrahydro-1,8-naphthyridin-2-yl)propyl]imidazolidin-1-yl]propanoic acid. (n.d.). PubChem.
  • Details of the Metabolic Reaction (MR). (n.d.). INTEDE.
  • 3,6-diamino-pyridazin-3-yl derivatives, pharmaceutical compositions containing them and their uses as pro-apoptotic agents. (n.d.).
  • 1934813-20-3|3-(3,6-Dimethylpyridazin-4-yl)propanoic acid. (n.d.). BLDpharm.

Sources

Reference Data & Comparative Studies

Validation

Biological Efficacy of 3-(6-Methylpyridazin-3-yl)propanoic Acid: An Analysis of Available Data

A comprehensive review of publicly available scientific literature and databases reveals a significant gap in the understanding of the biological efficacy of 3-(6-Methylpyridazin-3-yl)propanoic acid. At present, there is...

Author: BenchChem Technical Support Team. Date: March 2026

A comprehensive review of publicly available scientific literature and databases reveals a significant gap in the understanding of the biological efficacy of 3-(6-Methylpyridazin-3-yl)propanoic acid. At present, there is no published data detailing its specific mechanism of action, biological targets, or in vitro/in vivo activity. Consequently, a direct comparison with known inhibitors of any particular biological pathway is not feasible.

While the core structure of 3-(6-Methylpyridazin-3-yl)propanoic acid contains a pyridazine ring, a heterocycle known to be a constituent of various biologically active compounds, this general information does not provide specific insights into the properties of the molecule . The broader class of pyridazine derivatives has been shown to exhibit a wide range of pharmacological activities, including but not limited to, anticancer, antimicrobial, anti-inflammatory, and neuroprotective effects.[1][2][3][4] For instance, some pyridazine-containing compounds have been identified as ligands for the GABA-A receptor, while others have shown potential as monoamine oxidase-B (MAO-B) inhibitors.[5][6]

However, it is crucial to emphasize that the biological activity of a molecule is highly dependent on its specific chemical structure, including the nature and position of its substituents. The methyl group at the 6th position and the propanoic acid side chain at the 3rd position of the pyridazine ring in the topic compound will dictate its unique physicochemical properties and its potential interactions with biological macromolecules. Without experimental data, any prediction of its biological efficacy would be purely speculative.

To establish the biological profile of 3-(6-Methylpyridazin-3-yl)propanoic acid and enable a comparison with known inhibitors, a systematic investigation would be required. This would involve a series of standard preclinical studies, as outlined below.

Proposed Experimental Workflow for Biological Characterization

A foundational step in characterizing a novel compound is to determine its potential biological targets. This can be achieved through a combination of computational and experimental approaches.

experimental_workflow cluster_screening Initial Screening cluster_validation Target Validation & Mechanism of Action cluster_efficacy In vivo Efficacy Target Prediction Target Prediction High-Throughput Screening High-Throughput Screening Target Prediction->High-Throughput Screening Guide library selection In vitro Assays In vitro Assays High-Throughput Screening->In vitro Assays Identify initial hits Cell-based Assays Cell-based Assays In vitro Assays->Cell-based Assays Confirm activity in a cellular context Mechanism Studies Mechanism Studies Cell-based Assays->Mechanism Studies Elucidate mode of action Animal Models Animal Models Mechanism Studies->Animal Models Evaluate in a physiological system Pharmacokinetics Pharmacokinetics Animal Models->Pharmacokinetics Assess ADME properties Toxicology Toxicology Pharmacokinetics->Toxicology Determine safety profile

Caption: A general experimental workflow for the biological characterization of a novel chemical entity.

Detailed Methodologies

1. Target Identification and Initial Screening:

  • Computational Target Prediction: In silico methods, such as molecular docking and pharmacophore modeling, could be employed to predict potential biological targets based on the 3D structure of 3-(6-Methylpyridazin-3-yl)propanoic acid. This would involve screening the compound against a library of known protein structures.

  • High-Throughput Screening (HTS): The compound would be tested against a broad panel of biological assays representing diverse target classes (e.g., kinases, GPCRs, ion channels, enzymes). This would provide an unbiased approach to identify potential biological activities.

2. Target Validation and Mechanistic Studies:

  • In Vitro Enzymatic or Binding Assays: Once a potential target is identified, its interaction with 3-(6-Methylpyridazin-3-yl)propanoic acid would be confirmed and quantified using in vitro assays. Key parameters to be determined would include the half-maximal inhibitory concentration (IC50) or the binding affinity (Ki).

    Table 1: Hypothetical Data Comparison of 3-(6-Methylpyridazin-3-yl)propanoic acid with Known Inhibitors

CompoundTargetIC50 (nM)Ki (nM)Assay Type
3-(6-Methylpyridazin-3-yl)propanoic acid TBD TBD TBD TBD
Known Inhibitor ATarget XValueValueSpecific Assay
Known Inhibitor BTarget XValueValueSpecific Assay
Known Inhibitor CTarget YValueValueSpecific Assay
TBD: To be determined through experimental investigation.
  • Cell-Based Assays: The biological activity of the compound would then be evaluated in a more physiologically relevant context using cell-based assays. This would involve treating cultured cells with the compound and measuring a relevant downstream cellular response.

3. In Vivo Efficacy and Preclinical Development:

  • Animal Models of Disease: If promising in vitro and cell-based activity is observed, the efficacy of 3-(6-Methylpyridazin-3-yl)propanoic acid would be tested in appropriate animal models of disease.

  • Pharmacokinetic and Toxicological Studies: To assess its drug-like properties, studies would be conducted to determine its absorption, distribution, metabolism, and excretion (ADME) profile, as well as its potential toxicity.

Conclusion

References

  • Wojcicka, A., & Nowicka-Zuchowska, A. (2019). Synthesis and Biological Activity of Pyridopyridazine Derivatives: A Mini Review. Mini-Reviews in Organic Chemistry, 16(1), 3-11.
  • Synthesis of Some Novel Pyridazine Derivatives of Expected Antitumor Activity. (n.d.). MDPI.
  • El-Gazzar, A. B. A., Gaafar, A. A. M., & Aly, H. M. (2009). Novel pyridazine derivatives: Synthesis and antimicrobial activity evaluation. Bioorganic & Medicinal Chemistry, 17(9), 3373-3381.
  • A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. (2020). Research Journal of Pharmacy and Technology, 13(7), 3465.
  • Synthesis of Novel Pyridazine Derivatives: A Technical Guide for Drug Discovery Professionals. (n.d.). BenchChem.
  • Zhang, Y., et al. (2024). Design, Synthesis, and Biological Evaluation of Pyridazinone-Containing Derivatives As Novel Protoporphyrinogen IX Oxidase Inhibitor. Journal of Agricultural and Food Chemistry.
  • Wang, Z., et al. (2013). Synthesis and Biological Evaluation of Pyridazine Derivatives as Novel HIV-1 NNRTIs. ACS Medicinal Chemistry Letters, 4(4), 409-413.
  • Synthesis, Characterisation and Biological Evaluation of Pyridazine Derivatives. (2024). Journal of Organic and Pharmaceutical Chemistry.
  • Synthesis, Characterisation and Biological Evaluation of Pyridazine Deriv
  • Al-Omaim, W. S., et al. (2020). Design, Synthesis, and Biological Evaluation of Pyridazinones Containing the (2-Fluorophenyl) Piperazine Moiety as Selective MAO-B Inhibitors. Molecules, 25(22), 5430.

Sources

Comparative

Validating the In Vitro Activity of 3-(6-Methylpyridazin-3-yl)propanoic acid: A Comparative Guide for GABA-A Receptor Modulation

This guide provides a comprehensive framework for the in vitro validation of 3-(6-Methylpyridazin-3-yl)propanoic acid, a novel small molecule with potential neuromodulatory activity. Given its structural motifs, we hypot...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for the in vitro validation of 3-(6-Methylpyridazin-3-yl)propanoic acid, a novel small molecule with potential neuromodulatory activity. Given its structural motifs, we hypothesize its interaction with the γ-aminobutyric acid type A (GABA-A) receptor, a critical mediator of inhibitory neurotransmission in the central nervous system.[1][2]

To rigorously test this hypothesis, we will outline a series of experiments to characterize its binding affinity and functional effects on the GABA-A receptor. For a robust and objective assessment, its performance will be benchmarked against Diazepam, a well-characterized benzodiazepine and a classic positive allosteric modulator (PAM) of the GABA-A receptor.[3] This comparative approach is essential for contextualizing the potency and efficacy of our test compound.

The experimental workflow is designed to first establish target engagement through receptor binding assays and then to elucidate the functional consequences of this binding using electrophysiological and cell-based functional assays.

Mechanistic Overview: The GABA-A Receptor

The GABA-A receptor is a ligand-gated ion channel that, upon binding of the neurotransmitter GABA, opens to allow the influx of chloride ions, leading to hyperpolarization of the neuron and reduced excitability.[1][4] This receptor is a heteropentameric complex composed of different subunits (e.g., α, β, γ), with the specific subunit composition determining its pharmacological properties.[5] Benzodiazepines, like Diazepam, bind to an allosteric site at the interface of the α and γ subunits, enhancing the effect of GABA without directly activating the receptor themselves.[5] Our investigation will determine if 3-(6-Methylpyridazin-3-yl)propanoic acid interacts with the GABA-A receptor and, if so, by what mechanism.

Experimental Workflow for In Vitro Validation

The validation process will proceed through a logical sequence of experiments, each designed to answer a specific question about the compound's activity.

G cluster_0 Phase 1: Target Engagement cluster_1 Phase 2: Functional Characterization cluster_2 Phase 3: Data Analysis & Comparison Binding Assay Radioligand Binding Assay (Determine Binding Affinity) Electrophysiology Two-Electrode Voltage-Clamp (TEVC) (Elucidate Mechanism of Action) Binding Assay->Electrophysiology If Binding Confirmed CellBasedAssay FLIPR Membrane Potential Assay (High-Throughput Functional Screen) Binding Assay->CellBasedAssay If Binding Confirmed DataAnalysis Comparative Data Analysis (vs. Diazepam) Electrophysiology->DataAnalysis CellBasedAssay->DataAnalysis

Caption: A streamlined workflow for the in vitro validation of novel compounds targeting the GABA-A receptor.

Detailed Experimental Protocols

Radioligand Binding Assay: Quantifying Target Affinity

This initial experiment aims to determine if 3-(6-Methylpyridazin-3-yl)propanoic acid binds to the GABA-A receptor and to quantify its binding affinity (Ki). We will employ a competitive binding assay using [3H]Flunitrazepam, a radiolabeled benzodiazepine that binds to the same site as Diazepam.[6][7][8]

Protocol: Competitive [3H]Flunitrazepam Binding Assay

  • Membrane Preparation:

    • Homogenize whole brains from adult Sprague-Dawley rats in ice-cold 50 mM Tris-HCl buffer (pH 7.4).

    • Centrifuge the homogenate, and wash the resulting pellet multiple times to remove endogenous GABA.[7]

    • Resuspend the final pellet containing the synaptic membranes in the assay buffer. Determine protein concentration using a BCA assay.

  • Assay Setup:

    • In a 96-well plate, combine the following in a final volume of 250 µL:

      • 50 µL of membrane suspension (100-200 µg of protein).

      • 50 µL of [3H]Flunitrazepam (final concentration ~1 nM).

      • 50 µL of either 3-(6-Methylpyridazin-3-yl)propanoic acid or Diazepam at various concentrations (e.g., 0.1 nM to 100 µM).

      • Assay Buffer (50 mM Tris-HCl, pH 7.4) to the final volume.

  • Incubation:

    • Incubate the plate at 4°C for 60 minutes to allow the binding to reach equilibrium.[7]

  • Termination and Filtration:

    • Rapidly filter the contents of each well through glass fiber filters to separate bound from free radioligand.

    • Wash the filters with ice-cold assay buffer.[7]

  • Quantification:

    • Place the filters in scintillation vials with scintillation fluid.

    • Quantify the radioactivity using a liquid scintillation counter.

  • Data Analysis:

    • Determine non-specific binding in the presence of a high concentration of unlabeled Diazepam (e.g., 10 µM).

    • Calculate specific binding by subtracting non-specific binding from total binding.

    • Plot the percentage of specific binding against the logarithm of the competitor concentration to determine the IC50 value.

    • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation.

Two-Electrode Voltage-Clamp (TEVC) Electrophysiology: Elucidating the Mechanism of Action

This "gold standard" functional assay will determine how 3-(6-Methylpyridazin-3-yl)propanoic acid modulates the function of the GABA-A receptor. We will use Xenopus oocytes expressing recombinant human GABA-A receptors (e.g., α1β2γ2 subunit composition).[5][7]

Protocol: TEVC on Xenopus Oocytes

  • Oocyte Preparation:

    • Harvest oocytes from female Xenopus laevis frogs.

    • Inject the oocytes with cRNA encoding the human GABA-A receptor subunits (α1, β2, and γ2).

    • Incubate the oocytes for 2-5 days to allow for receptor expression on the cell surface.[7]

  • Electrophysiological Recording:

    • Place an oocyte in a recording chamber and perfuse with a recording solution.

    • Impale the oocyte with two microelectrodes and clamp the membrane potential at a holding potential of -70 mV.[7]

  • Compound Application and Data Acquisition:

    • Establish a baseline GABA-evoked current by applying a low concentration of GABA (EC10-EC20).

    • Co-apply 3-(6-Methylpyridazin-3-yl)propanoic acid or Diazepam at various concentrations with the same GABA concentration.

    • Record the changes in the chloride current.

  • Data Analysis:

    • Measure the potentiation of the GABA-evoked current by the test compound.

    • Plot the concentration-response curve to determine the EC50 (the concentration that produces 50% of the maximal effect) and the maximum potentiation.

FLIPR Membrane Potential Assay: High-Throughput Functional Screening

This cell-based assay provides a higher-throughput alternative for assessing functional activity and is well-suited for screening larger numbers of compounds. The assay measures changes in membrane potential in response to GABA-A receptor activation.[9]

Protocol: FLIPR Membrane Potential Assay

  • Cell Culture:

    • Use a stable cell line (e.g., HEK293) expressing the desired human GABA-A receptor subtype.

    • Plate the cells in a 96- or 384-well plate and allow them to adhere overnight.

  • Dye Loading:

    • Load the cells with a membrane potential-sensitive fluorescent dye (e.g., a FMP-Red-Dye).[10]

  • Compound Addition and Signal Detection:

    • Use a Fluorescent Imaging Plate Reader (FLIPR) to add GABA (at an EC20 concentration) followed by either 3-(6-Methylpyridazin-3-yl)propanoic acid or Diazepam at various concentrations.

    • The FLIPR will detect changes in fluorescence, which correspond to changes in membrane potential due to chloride ion flux through the GABA-A receptors.

  • Data Analysis:

    • Quantify the change in fluorescence signal in response to the test compounds.

    • Generate concentration-response curves to determine the EC50 and maximal effect for each compound.

Comparative Data Summary

The following table structure should be used to summarize and compare the in vitro activity of 3-(6-Methylpyridazin-3-yl)propanoic acid and Diazepam.

Parameter3-(6-Methylpyridazin-3-yl)propanoic acidDiazepam
Binding Affinity (Ki) in [3H]Flunitrazepam Assay Experimental Value (nM)Literature/Experimental Value (nM)
Functional Potency (EC50) in TEVC Assay Experimental Value (µM)Literature/Experimental Value (µM)
Maximal Efficacy (% Potentiation) in TEVC Assay Experimental ValueLiterature/Experimental Value
Functional Potency (EC50) in FLIPR Assay Experimental Value (µM)Literature/Experimental Value (µM)
Maximal Efficacy (% of Diazepam) in FLIPR Assay Experimental Value100%

Interpretation of Results and Concluding Remarks

A direct comparison of the binding affinity, functional potency, and efficacy of 3-(6-Methylpyridazin-3-yl)propanoic acid with Diazepam will provide a clear understanding of its in vitro pharmacological profile.

  • Binding: A low Ki value would indicate high-affinity binding to the GABA-A receptor, suggesting it is a promising candidate for further investigation.

  • Function: Potentiation of the GABA-evoked current in the electrophysiology and FLIPR assays would confirm its role as a positive allosteric modulator. The magnitude of this potentiation relative to Diazepam will define its efficacy.

This structured, comparative approach ensures a rigorous and objective validation of the in vitro activity of 3-(6-Methylpyridazin-3-yl)propanoic acid, providing the essential data needed to make informed decisions about its potential as a novel neuromodulatory agent.

References

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 487260, 3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid. Retrieved from [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 71828022, 3-[6-(Dimethylamino)-[11][12][13]triazolo[4,3-b]pyridazin-3-yl]propanoic acid. Retrieved from [Link]

  • Chen, G., et al. (2008). A high-throughput functional assay for characterization of gamma-aminobutyric acid(A) channel modulators using cryopreserved transiently transfected cells. Journal of Biomolecular Screening, 13(10), 999-1007. Available from: [Link]

  • Johansson, T., Norris, T., & Peilot-Sjögren, H. (2013). Yellow Fluorescent Protein-Based Assay to Measure GABAA Channel Activation and Allosteric Modulation in CHO-K1 Cells. PLOS ONE, 8(3), e59429. Available from: [Link]

  • Ho, D., et al. (2019). Rapid Throughput Analysis of GABAA Receptor Subtype Modulators and Blockers Using DiSBAC1(3) Membrane Potential Red Dye. SLAS DISCOVERY: Advancing Life Sciences R&D, 24(7), 757-770. Available from: [Link]

  • Ghahremani, M. H., et al. (2014). Optimum Conditions of Radioligand Receptor Binding Assay of Ligands of Benzodiazepine Receptors. Iranian Journal of Pharmaceutical Research, 13(1), 133-141. Available from: [Link]

  • Psychoactive Drug Screening Program. (n.d.). GABAA Receptor Binding Assay Protocol. Retrieved from [Link]

  • Absalom, N., et al. (2022). Best practice guidelines for the use of functional assays in the interpretation of GABAA receptor variants. Human Mutation, 43(10), 1315-1339. Available from: [Link]

  • Creative Biolabs. (n.d.). GABAA Channel Assay Service. Retrieved from [Link]

  • Sygnature Discovery. (n.d.). GABAA Receptors. Retrieved from [Link]

  • Danes, F., et al. (2020). Allosteric GABAA Receptor Modulators—A Review on the Most Recent Heterocyclic Chemotypes and Their Synthetic Accessibility. Molecules, 25(5), 1073. Available from: [Link]

  • MitogenDx. (n.d.). Anti‐GABA B Receptor. Retrieved from [Link]

  • Akk, G., et al. (2022). Development of Inhaled GABA A Receptor Modulators to Improve Airway Function in Bronchoconstrictive Disorders. ACS Pharmacology & Translational Science, 5(2), 105-117. Available from: [Link]

  • Zhabko, E. P., et al. (2020). An innovative anticonvulsant - a GABAA receptor modulator with an alternative mechanism of action and enzyme-inducing detoxifying properties. European Psychiatry, 63(S1), S36-S36. Available from: [Link]

  • Divljakovic, J., et al. (2017). NOVEL POSITIVE ALLOSTERIC MODULATORS OF GABAA RECEPTORS: DO SUBTLE DIFFERENCES IN ACTIVITY AT α1 PLUS α5 VERSUS α2 PLUS α3 SUBUNITS ACCOUNT FOR DISSIMILARITIES IN BEHAVIORAL EFFECTS IN RATS?. Behavioural Brain Research, 335, 10-18. Available from: [Link]

  • Ge, Y., et al. (2019). Targeting GABAAR-Associated Proteins: New Modulators, Labels and Concepts. Frontiers in Molecular Neuroscience, 12, 159. Available from: [Link]

  • Russotto, C., et al. (2025). Identification of Orthosteric GABA B Receptor Ligands by Virtual Screening and In Vitro Validation. Journal of Chemical Information and Modeling. Available from: [Link]

  • Danes, F., et al. (2020). Allosteric GABAA Receptor Modulators—A Review on the Most Recent Heterocyclic Chemotypes and Their Synthetic Accessibility. Molecules, 25(5), 1073. Available from: [Link]

  • Czuczwar, S. J., & Patsalos, P. N. (2021). Experimental GABA A Receptor Agonists and Allosteric Modulators for the Treatment of Focal Epilepsy. Pharmacology & Therapeutics, 12, 129. Available from: [Link]

  • Sestito, S., et al. (2022). GABAA Receptor Modulators with a Pyrazolo[1,5-a]quinazoline Core: Synthesis, Molecular Modelling Studies and Electrophysiological Assays. Molecules, 27(21), 7311. Available from: [Link]

  • Olpe, H. R., et al. (1997). Comparative in vivo and in vitro studies with the potent GABAB receptor antagonist, CGP 56999A. European Journal of Pharmacology, 333(2-3), 135-142. Available from: [Link]

  • Liu, J., et al. (2020). Electrophysiological Studies of GABAA Receptors Using QPatch II, the Next Generation of Automated Patch-Clamp Instruments. Current Protocols in Pharmacology, 89(1), e75. Available from: [Link]

  • Olpe, H. R., et al. (1993). The actions of orally active GABAB receptor antagonists on GABAergic transmission in vivo and in vitro. European Journal of Pharmacology, 233(2-3), 179-186. Available from: [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 70687988. Retrieved from [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 487260, 3-(6-Oxo-1,4,5,6-tetrahydropyridazin-3-yl)propanoic acid. Retrieved from [Link]

  • National Center for Biotechnology Information (2024). PubChem Compound Summary for CID 71828022. Retrieved from [Link]

  • Mortensen, M., & Smart, T. G. (2006). Electrophysiology of ionotropic GABA receptors. Neuropharmacology, 50(7), 787-811. Available from: [Link]

  • D'yakonenko, V. V., et al. (2021). In Vitro Evaluation of Antiproliferative Properties of Novel Organotin(IV) Carboxylate Compounds with Propanoic Acid Derivatives on a Panel of Human Cancer Cell Lines. Molecules, 26(11), 3209. Available from: [Link]

  • protocols.io. (2025, March 16). Ex Vivo Electrophysiology. Retrieved from [Link]

  • Fakhfakh, M. A., et al. (2013). 3-[(6-Arylamino)pyridazinylamino]benzoic acids: design, synthesis and in vitro evaluation of anticancer activity. Archives of Pharmacal Research, 36(1), 41-50. Available from: [Link]

  • Kavaliauskas, P., et al. (2024). Identification of 3-((4-Hydroxyphenyl)amino)propanoic Acid Derivatives as Anticancer Candidates with Promising Antioxidant Properties. Pharmaceuticals, 17(7), 868. Available from: [Link]

  • ResearchGate. (n.d.). 3-[(6-Arylamino)pyridazinylamino]benzoic acids: Design, synthesis and in vitro evaluation of anticancer activity. Retrieved from [Link]

Sources

Validation

Orthogonal Validation of 3-(6-Methylpyridazin-3-yl)propanoic Acid Bioactivity: A Comparative Guide

This guide provides a comprehensive framework for the orthogonal validation of the bioactivity of a novel small molecule, 3-(6-Methylpyridazin-3-yl)propanoic acid. In the absence of established biological targets for thi...

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for the orthogonal validation of the bioactivity of a novel small molecule, 3-(6-Methylpyridazin-3-yl)propanoic acid. In the absence of established biological targets for this compound, we will postulate a hypothetical primary bioactivity based on the well-documented pharmacological activities of structurally related pyridazine derivatives, which include anti-inflammatory, anticancer, and cardiovascular effects.[1][2][3][4][5] For the purpose of this guide, we will hypothesize that 3-(6-Methylpyridazin-3-yl)propanoic acid is a novel inhibitor of a hypothetical enzyme, "Target X," a key regulator in an inflammatory pathway.

This document will detail a multi-faceted approach to robustly validate this hypothesized activity, moving from initial high-throughput screening to in-depth biochemical and cell-based orthogonal assays. The core principle of this guide is to employ a series of independent, mechanistically distinct assays to confirm the compound's on-target activity and rule out potential artifacts, thereby ensuring high confidence in the experimental findings.

Experimental Design & Workflow

Our validation strategy is designed as a sequential and logical progression, starting with a primary screen to identify potential inhibitory activity and followed by a cascade of orthogonal assays to confirm and characterize this activity. This workflow is crucial for eliminating false positives and building a strong, data-driven case for the compound's mechanism of action.[6][7]

G cluster_0 Primary Screening cluster_1 Biochemical Orthogonal Validation cluster_2 Cell-Based Orthogonal Validation A High-Throughput Screening (HTS) (e.g., FRET-based enzymatic assay) B Label-Free Enzymatic Assay (e.g., Calorimetry - ITC) A->B Confirm direct inhibition C Direct Binding Assay (e.g., Surface Plasmon Resonance - SPR) A->C Confirm direct inhibition E Target Engagement Assay (e.g., Cellular Thermal Shift Assay - CETSA) A->E Validate in a cellular context D Mechanism of Inhibition Studies (e.g., Michaelis-Menten Kinetics) B->D Characterize binding C->D Determine kinetics F Downstream Signaling Pathway Analysis (e.g., Western Blot for p-Substrate) E->F Confirm target modulation G Cellular Phenotypic Assay (e.g., Cytokine Release Assay) F->G Link to cellular function

Caption: Orthogonal validation workflow for 3-(6-Methylpyridazin-3-yl)propanoic acid.

Part 1: Primary Screening - Identifying a Hit

The initial step is to screen 3-(6-Methylpyridazin-3-yl)propanoic acid for its ability to inhibit our hypothetical enzyme, Target X. A high-throughput screening (HTS) compatible assay is essential for this phase.

FRET-Based Enzymatic Assay

A Förster Resonance Energy Transfer (FRET)-based assay is a robust and sensitive method for primary screening.[8] It relies on the change in fluorescence upon enzymatic cleavage of a labeled substrate.

Protocol:

  • Reagent Preparation:

    • Prepare a stock solution of 3-(6-Methylpyridazin-3-yl)propanoic acid in DMSO.

    • Dilute recombinant Target X enzyme and its FRET-labeled peptide substrate in assay buffer.

  • Assay Plate Setup:

    • In a 384-well plate, add the compound across a range of concentrations. Include positive (known inhibitor) and negative (DMSO vehicle) controls.

    • Add the Target X enzyme to all wells except for the negative control.

    • Pre-incubate the plate to allow for compound-enzyme interaction.

  • Reaction Initiation and Measurement:

    • Initiate the enzymatic reaction by adding the FRET-labeled substrate.

    • Measure the FRET signal over time using a plate reader. A decrease in the FRET signal indicates substrate cleavage.

  • Data Analysis:

    • Calculate the percentage of inhibition for each compound concentration relative to the controls.

    • Determine the half-maximal inhibitory concentration (IC50) value by fitting the data to a dose-response curve.

Data Presentation:

CompoundIC50 (µM)
3-(6-Methylpyridazin-3-yl)propanoic acidValue
Known Inhibitor (Positive Control)Value
Inactive Analog (Negative Control)>100

Part 2: Biochemical Orthogonal Validation - Confirming Direct Interaction

A positive result in the primary screen is not sufficient to confirm true inhibition. Orthogonal biochemical assays with different detection methods are necessary to rule out assay-specific artifacts.[6][7]

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat change upon binding, providing label-free confirmation of the interaction between the compound and the target enzyme.

Protocol:

  • Sample Preparation:

    • Dialyze the recombinant Target X enzyme into the ITC buffer.

    • Dissolve 3-(6-Methylpyridazin-3-yl)propanoic acid in the same buffer.

  • ITC Experiment:

    • Load the enzyme into the sample cell and the compound into the injection syringe of the ITC instrument.

    • Perform a series of injections of the compound into the enzyme solution while measuring the heat changes.

  • Data Analysis:

    • Integrate the heat-change peaks to generate a binding isotherm.

    • Fit the data to a suitable binding model to determine the dissociation constant (Kd), stoichiometry (n), and enthalpy of binding (ΔH).

Surface Plasmon Resonance (SPR)

SPR is another label-free technique that measures the binding of an analyte (the compound) to a ligand (the enzyme) immobilized on a sensor surface.

Protocol:

  • Chip Preparation:

    • Immobilize recombinant Target X enzyme onto a sensor chip.

  • Binding Analysis:

    • Flow different concentrations of 3-(6-Methylpyridazin-3-yl)propanoic acid over the chip surface.

    • Measure the change in the refractive index, which is proportional to the amount of bound compound.

  • Data Analysis:

    • Generate sensorgrams showing the association and dissociation phases of the interaction.

    • Determine the association rate (ka), dissociation rate (kd), and the equilibrium dissociation constant (KD) from the sensorgram data.

Comparative Data Summary:

MethodParameter3-(6-Methylpyridazin-3-yl)propanoic acid
FRETIC50 (µM)Value
ITCKd (µM)Value
SPRKD (µM)Value

A good correlation between the IC50 from the FRET assay and the Kd/KD values from ITC and SPR provides strong evidence of direct, on-target inhibition.

Part 3: Cell-Based Orthogonal Validation - Demonstrating Cellular Efficacy

Confirming that the compound engages its target in a cellular environment and elicits a biological response is a critical step in validation.[1][5]

G cluster_0 Cellular Environment Compound 3-(6-Methylpyridazin-3-yl) propanoic acid TargetX Target X Compound->TargetX Inhibits Substrate Substrate TargetX->Substrate Phosphorylates pSubstrate p-Substrate Substrate->pSubstrate Cytokines Pro-inflammatory Cytokines pSubstrate->Cytokines Leads to release of

Caption: Hypothesized signaling pathway for Target X inhibition.

Cellular Thermal Shift Assay (CETSA)

CETSA assesses target engagement in intact cells by measuring the thermal stabilization of the target protein upon compound binding.[2][3]

Protocol:

  • Cell Treatment:

    • Treat cultured cells with either 3-(6-Methylpyridazin-3-yl)propanoic acid or a vehicle control.

  • Thermal Challenge:

    • Heat the treated cells across a range of temperatures.

  • Protein Extraction and Analysis:

    • Lyse the cells and separate the soluble and aggregated protein fractions by centrifugation.

    • Analyze the amount of soluble Target X at each temperature by Western blotting.

  • Data Analysis:

    • Plot the amount of soluble Target X as a function of temperature.

    • A shift in the melting curve to a higher temperature in the compound-treated cells indicates target engagement.

Western Blot for Downstream Signaling

Inhibition of Target X should lead to a decrease in the phosphorylation of its downstream substrate. This can be quantified by Western blotting.

Protocol:

  • Cell Treatment and Lysis:

    • Treat cells with varying concentrations of 3-(6-Methylpyridazin-3-yl)propanoic acid.

    • Lyse the cells and quantify the total protein concentration.

  • Western Blotting:

    • Separate the protein lysates by SDS-PAGE and transfer to a membrane.

    • Probe the membrane with antibodies specific for the phosphorylated form of the substrate and for the total substrate (as a loading control).

  • Data Analysis:

    • Quantify the band intensities and calculate the ratio of phosphorylated substrate to total substrate.

    • A dose-dependent decrease in this ratio confirms the inhibition of the signaling pathway.

Cellular Phenotypic Assay: Cytokine Release

To link target engagement to a functional cellular outcome, a relevant phenotypic assay is essential. Assuming Target X is involved in an inflammatory pathway, we can measure the release of pro-inflammatory cytokines.

Protocol:

  • Cell Culture and Treatment:

    • Culture immune cells (e.g., macrophages) and pre-treat with 3-(6-Methylpyridazin-3-yl)propanoic acid.

  • Stimulation:

    • Stimulate the cells with an inflammatory agent (e.g., lipopolysaccharide) to induce cytokine production.

  • Cytokine Measurement:

    • Collect the cell culture supernatant and measure the concentration of a key pro-inflammatory cytokine (e.g., TNF-α or IL-6) using an ELISA kit.

  • Data Analysis:

    • Determine the EC50 value for the inhibition of cytokine release.

Consolidated Cellular Assay Data:

AssayParameter3-(6-Methylpyridazin-3-yl)propanoic acid
CETSAΔTm (°C)Value
Western Blot (p-Substrate)IC50 (µM)Value
Cytokine Release (e.g., TNF-α)EC50 (µM)Value

Conclusion

This guide outlines a rigorous, multi-step orthogonal validation strategy for a novel compound, 3-(6-Methylpyridazin-3-yl)propanoic acid, with a hypothesized bioactivity as an enzyme inhibitor. By employing a combination of biochemical and cell-based assays with distinct underlying principles, this approach provides a high degree of confidence in the compound's on-target activity and its potential as a therapeutic agent. The successful completion of this validation cascade would provide a strong foundation for further preclinical development.

References

  • Abida, & Siddiqui, N. (2019). Pharmacological activities of pyridazines and pyridazinone Derivatives: A Review on biologically active scaffold.
  • Al-Otaibi, A. M., et al. (2022).
  • Bansal, R., & Kumar, A. (2020). A comprehensive study on synthesis and biological activities of Pyridazine Derivatives. Research Journal of Pharmacy and Technology.
  • Brogden, R. N., et al. (1981). Hydralazine: a review of its pharmacological properties and therapeutic use in hypertension. Drugs.
  • El-Gazzar, A. R. B. A., et al. (2022). An overview of pyridazin-3(2H)-one: a core for developing bioactive agents targeting cardiovascular diseases and cancer. Future Journal of Pharmaceutical Sciences.
  • Gouda, M. A., et al. (2017). Design and Synthesis of Pyridazine Containing Compounds with Promising Anticancer Activity. Chemical and Pharmaceutical Bulletin.
  • Kotynia, A., et al. (2024).
  • Kumar, A., & Singh, P. (2023). A REVIEW ON PYRIDAZINE AS A PHARAMACOLOGICALLY ACTIVE NUCLEUS.
  • Mathew, B., et al. (2022).
  • Allam, H. A., et al. (2025).
  • Pavan, M., et al. (2008). Synthesis and biological evaluation of pyridazinone analogues as potential cardiac positron emission tomography tracers. Journal of Medicinal Chemistry.
  • Liu, Z., et al. (2025). Design, synthesis and biological evaluation of 3-amino-6-(2-hydroxyphenyl)pyridazin-4-aryl derivatives as SMARCA2/4 degraders. European Journal of Medicinal Chemistry.
  • Mickevičius, V., et al. (2025). Synthesis and Biological Activity of 3-[Phenyl(1,3-thiazol-2-yl)
  • Al-Salahi, R., et al. (2026). New 3-(6-Bromo-2-oxo-1,3-benzoxazol-3(2H)-yl)
  • Al-Abdullah, E. S., et al. (2026). Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors. Pharmaceuticals.
  • BioIVT. (2018). Cell-based Assays: A Crucial Component of the Drug Discovery Process. [Link]

  • Creative Biolabs. Orthogonal Assay Service. [Link]

  • BioCurate. (2019). Small molecule tool compound validation – BioCurate's perspective. [Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of 3-(6-Methylpyridazin-3-yl)propanoic acid: A Comprehensive Guide for Laboratory Professionals

A detailed protocol for the safe handling and disposal of 3-(6-Methylpyridazin-3-yl)propanoic acid, ensuring personal safety and environmental compliance in research and development settings. The responsible disposal of...

Author: BenchChem Technical Support Team. Date: March 2026

A detailed protocol for the safe handling and disposal of 3-(6-Methylpyridazin-3-yl)propanoic acid, ensuring personal safety and environmental compliance in research and development settings.

The responsible disposal of chemical waste is a cornerstone of safe and ethical laboratory practice. For novel or specialized compounds such as 3-(6-Methylpyridazin-3-yl)propanoic acid, a thorough understanding of potential hazards and the correct disposal procedures is paramount. In the absence of a specific Safety Data Sheet (SDS) for this compound, this guide synthesizes information from structurally related molecules, including pyridazine and carboxylic acid derivatives, to provide a comprehensive framework for its safe management and disposal.

Hazard Assessment and Profile

Due to the lack of a dedicated SDS for 3-(6-Methylpyridazin-3-yl)propanoic acid, a conservative approach to its handling and disposal is essential. An analysis of its functional groups—a pyridazine ring and a carboxylic acid—provides insight into its potential hazards.

  • Pyridazine Moiety : Nitrogen-containing heterocyclic compounds can exhibit varying levels of toxicity. Pyridine itself is considered a hazardous waste, and its disposal is regulated.[1] Derivatives should be handled with care, assuming potential for harm.

  • Carboxylic Acid Group : Carboxylic acids can be corrosive and cause skin and eye irritation or burns.[2][3][4] The acidic nature of this functional group necessitates neutralization for certain disposal pathways.

Based on these structural components, 3-(6-Methylpyridazin-3-yl)propanoic acid should be treated as a potentially hazardous substance. Primary anticipated hazards include:

  • Skin irritation and potential for burns.

  • Serious eye irritation or damage.

  • Possible toxicity if ingested or inhaled.

Table 1: Hazard Profile and Safety Summary

Parameter Information
Chemical Name 3-(6-Methylpyridazin-3-yl)propanoic acid
Anticipated Primary Hazards Potential for skin and eye irritation/burns, possible toxicity.
Personal Protective Equipment (PPE) Safety goggles, chemical-resistant gloves (nitrile or neoprene), lab coat.
Handling Use in a well-ventilated area, preferably within a chemical fume hood. Avoid generating dust.
Storage Store in a cool, dry, well-ventilated area in a tightly sealed, properly labeled container.

Step-by-Step Disposal Protocol

The appropriate disposal method for 3-(6-Methylpyridazin-3-yl)propanoic acid depends on the quantity and concentration of the waste.

For Small Quantities (e.g., < 1 g solid or < 100 mL of dilute solution)

For trace amounts or very dilute solutions, neutralization may be an appropriate preliminary step before collection as chemical waste.

Experimental Protocol: Neutralization of Dilute Waste

  • Dilution: Slowly add the dilute acidic solution to a large volume of cold water (a minimum of a 1:10 ratio of acid solution to water) in a suitable container within a fume hood.

  • Neutralization: While stirring, slowly add a weak base, such as a saturated sodium bicarbonate solution or a 1M sodium hydroxide solution.

  • pH Monitoring: Continuously monitor the pH of the solution using pH paper or a calibrated pH meter.

  • Final pH Adjustment: Continue the addition of the base until the pH of the solution is between 6.0 and 8.0.

  • Collection: The neutralized solution should be collected in a designated hazardous waste container for aqueous waste. Do not dispose of it down the drain unless permitted by your institution's Environmental Health and Safety (EHS) department.

For Large Quantities or Concentrated Waste

Do not attempt to neutralize large volumes or concentrated forms of 3-(6-Methylpyridazin-3-yl)propanoic acid. This waste must be disposed of as hazardous chemical waste.

Workflow: Disposal of Concentrated Waste

A Waste Collection B Container Labeling A->B Transfer waste to approved container C Secure Storage B->C Store in designated hazardous waste area D Waste Pickup C->D Schedule pickup with EHS or licensed contractor

Caption: Workflow for concentrated waste disposal.

  • Waste Collection: Collect the waste in a designated, properly labeled, and sealed hazardous waste container. The container must be compatible with the chemical; a high-density polyethylene (HDPE) container is a suitable choice.[2]

  • Labeling: The container must be clearly labeled with "Hazardous Waste," the full chemical name "3-(6-Methylpyridazin-3-yl)propanoic acid," and any known hazard pictograms (e.g., corrosive, irritant).

  • Storage: Store the sealed waste container in a designated, cool, dry, and well-ventilated hazardous waste accumulation area, away from incompatible materials.

  • Disposal: Arrange for pickup and disposal through your institution's EHS department or a licensed hazardous waste disposal contractor. Waste containing pyridazine derivatives is often disposed of via incineration.[1]

Spill Management

In the event of a spill, prompt and appropriate action is crucial to mitigate exposure and environmental contamination.

  • Evacuate and Ventilate: Immediately evacuate the affected area and ensure adequate ventilation. If the spill is significant, restrict access to the area.

  • Don PPE: Wear appropriate personal protective equipment, including safety goggles, a lab coat, and chemical-resistant gloves. For large spills or if there is a risk of dust generation, respiratory protection may be necessary.

  • Containment: For liquid spills, contain the spill using an inert absorbent material such as vermiculite, sand, or a commercial chemical absorbent. For solid spills, carefully sweep the material to avoid creating dust.

  • Collection: Carefully collect the absorbed material or spilled solid into a designated hazardous waste container.

  • Decontamination: Clean the spill area thoroughly with an appropriate solvent (e.g., soap and water), and collect the cleaning materials as hazardous waste.

Regulatory Compliance

All chemical waste disposal must adhere to local, state, and federal regulations. In the United States, the Environmental Protection Agency (EPA) regulates hazardous waste under the Resource Conservation and Recovery Act (RCRA). It is the responsibility of the waste generator to properly classify and manage their hazardous waste.[5][6] Always consult your institution's EHS department for specific guidance and to ensure compliance with all applicable regulations.

By following these procedures, researchers, scientists, and drug development professionals can ensure the safe and responsible disposal of 3-(6-Methylpyridazin-3-yl)propanoic acid, protecting themselves, their colleagues, and the environment.

References

  • U.S. Environmental Protection Agency. (2023, March 24). Learn the Basics of Hazardous Waste. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (2023, August 4). Regulatory and Guidance Information by Topic: Waste. Retrieved from [Link]

  • BASF. (2023, January 6). Safety data sheet. Retrieved from [Link]

  • Thermo Fisher Scientific. (2012, February 21). SAFETY DATA SHEET. Retrieved from [Link]

  • PENTA. (2025, July 8). Propionic acid. Retrieved from [Link]

  • ATSDR. (1989). PRODUCTION, IMPORT, USE, AND DISPOSAL. Retrieved from [Link]

Sources

© Copyright 2026 BenchChem. All Rights Reserved.